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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one: Natural Sources, Isolation, and Biological Context

This guide provides a comprehensive technical overview of the sesquiterpenoid 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a molecule of growing interest to researchers in natural product chemistry, pharmacology, and drug...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview of the sesquiterpenoid 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a molecule of growing interest to researchers in natural product chemistry, pharmacology, and drug development. By synthesizing current scientific knowledge, this document details the known natural sources, outlines robust methodologies for its isolation and characterization, and explores its biosynthetic origins and potential biological activities.

Introduction: The Spirovetivane Scaffold

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one belongs to the vetispirane subclass of sesquiterpenoids, which are characterized by a distinctive spiro[4.5]decane carbon skeleton. These C15 isoprenoids are derived from the universal precursor farnesyl pyrophosphate (FPP) and undergo complex enzymatic cyclizations to form their unique and structurally diverse architectures. The presence of multiple hydroxyl groups and a ketone functionality on the spirovetivane framework of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one suggests a potential for a range of biological activities, making it a compelling target for further investigation.

Confirmed Natural Sources

Current research has identified two primary natural sources of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one and structurally related vetispirane-type sesquiterpenoids.

Datura metel L. (Solanaceae)

The plant Datura metel, a member of the nightshade family, is a well-documented source of a diverse array of secondary metabolites, including tropane alkaloids, withanolides, and various sesquiterpenoids[1][2][3]. Phytochemical investigations have confirmed the presence of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one in the herbaceous parts of this plant[4]. The leaves and stems of D. metel are particularly noted for containing a variety of sesquiterpenoids, many of which have demonstrated biological activities such as anti-inflammatory and cytotoxic effects[2][5].

Vetiver Oil from Chrysopogon zizanioides (L.) Roberty (Poaceae)

Vetiver oil, an essential oil steam-distilled from the roots of the perennial grass Chrysopogon zizanioides (formerly Vetiveria zizanioides), is a complex mixture of over 150 sesquiterpenoid constituents[6]. This oil is highly valued in the fragrance industry for its distinctive earthy and woody aroma. The principal components of vetiver oil are sesquiterpenes, sesquiterpenols, and sesquiterpenones, with khusimol, α-vetivone, and β-vetivone being major constituents[6]. 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one has been identified as a derivative within the complex chemical profile of vetiver oil[7]. The composition of vetiver oil can vary depending on the geographical origin of the plant[8].

Biosynthetic Pathway of Spirovetivane Sesquiterpenoids

The biosynthesis of all sesquiterpenoids, including 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, originates from the isoprenoid pathway. The universal C5 precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP), are synthesized via the mevalonate (MVA) pathway in the cytosol and the methylerythritol phosphate (MEP) pathway in plastids.

These C5 units are condensed to form the C15 molecule, farnesyl pyrophosphate (FPP). The formation of the characteristic spirovetivane skeleton is then catalyzed by a class of enzymes known as sesquiterpene synthases (or cyclases). These enzymes facilitate the ionization of FPP and orchestrate a cascade of intramolecular cyclizations and rearrangements. The resulting vetispirane carbocation intermediate is then quenched, typically by deprotonation or the addition of a hydroxyl group, to yield the basic skeleton.

Subsequent post-cyclization modifications, such as hydroxylations and oxidations, are carried out by enzymes like cytochrome P450 monooxygenases to produce the final decorated molecule, 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Biosynthesis of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one cluster_0 Isoprenoid Pathway cluster_1 Sesquiterpene Cyclization cluster_2 Post-Cyclization Modification IPP_DMAPP IPP & DMAPP FPP Farnesyl Pyrophosphate (FPP) IPP_DMAPP->FPP FPP Synthase Vetispirane_Cation Vetispirane Carbocation FPP->Vetispirane_Cation Sesquiterpene Synthase Spirovetivane_Skeleton Spirovetivane Skeleton Vetispirane_Cation->Spirovetivane_Skeleton Quenching Target_Compound 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Spirovetivane_Skeleton->Target_Compound Hydroxylation & Oxidation (e.g., P450s)

Caption: Generalized biosynthetic pathway of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Methodologies for Isolation and Characterization

General Experimental Workflow

The following diagram illustrates a typical workflow for the extraction, fractionation, and purification of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one from its natural sources.

Isolation Workflow Start Plant Material (Datura metel or Vetiver Roots) Extraction Maceration or Soxhlet Extraction (e.g., with Ethanol or Methanol) Start->Extraction Crude_Extract Crude Extract Extraction->Crude_Extract Partitioning Liquid-Liquid Partitioning (Hexane, Chloroform, Ethyl Acetate, Water) Crude_Extract->Partitioning Fractions Organic Fractions Partitioning->Fractions Column_Chromatography Silica Gel Column Chromatography (Gradient Elution) Fractions->Column_Chromatography Semi_Purified Semi-Purified Fractions Column_Chromatography->Semi_Purified Preparative_HPLC Preparative HPLC Semi_Purified->Preparative_HPLC Pure_Compound Pure 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Preparative_HPLC->Pure_Compound Structure_Elucidation Structural Elucidation (NMR, MS, IR) Pure_Compound->Structure_Elucidation

Caption: A representative workflow for the isolation of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Detailed Experimental Protocols

4.2.1. Extraction

  • Preparation of Plant Material: Air-dry the plant material (Datura metel leaves and stems, or Chrysopogon zizanioides roots) at room temperature in the shade. Grind the dried material into a coarse powder.

  • Solvent Extraction: Macerate the powdered plant material in 95% ethanol at room temperature for 72 hours, with periodic agitation. Alternatively, perform a continuous extraction using a Soxhlet apparatus with ethanol or methanol.

  • Concentration: Filter the extract and concentrate it under reduced pressure using a rotary evaporator to obtain the crude extract.

4.2.2. Fractionation

  • Solvent Partitioning: Suspend the crude extract in a water-methanol mixture (e.g., 9:1 v/v) and sequentially partition it with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate.

  • Fraction Collection: Collect each solvent fraction separately and concentrate them to dryness. Based on the polarity of the target compound, the chloroform and ethyl acetate fractions are most likely to contain 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

4.2.3. Purification

  • Column Chromatography: Subject the most promising fraction (e.g., ethyl acetate fraction) to column chromatography on silica gel. Elute the column with a gradient of n-hexane and ethyl acetate.

  • Thin-Layer Chromatography (TLC): Monitor the collected fractions by TLC, visualizing the spots by spraying with an anisaldehyde-sulfuric acid reagent followed by heating.

  • Preparative High-Performance Liquid Chromatography (HPLC): Pool the fractions containing the compound of interest and subject them to preparative HPLC on a C18 column with a suitable mobile phase (e.g., a gradient of acetonitrile and water) for final purification.

Structural Characterization

The definitive identification of the isolated compound is achieved through a combination of spectroscopic techniques.

Spectroscopic TechniqueInformation Obtained
Mass Spectrometry (MS) Provides the molecular weight and elemental composition (from High-Resolution MS), aiding in the determination of the molecular formula.
Infrared (IR) Spectroscopy Identifies the presence of key functional groups, such as hydroxyl (-OH) and carbonyl (C=O) groups.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMRProvides information on the number and chemical environment of protons in the molecule.
¹³C NMRDetermines the number and types of carbon atoms (e.g., methyl, methylene, methine, quaternary).
2D NMR (COSY, HSQC, HMBC)Establishes the connectivity between protons and carbons, allowing for the complete elucidation of the molecular structure and stereochemistry.

Known and Potential Biological Activities

While specific biological activity data for 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is limited, the broader class of spirovetivane sesquiterpenoids and extracts from its natural sources have shown promising pharmacological effects.

Anti-inflammatory Activity

Numerous studies have reported the anti-inflammatory properties of sesquiterpenoids isolated from various natural sources, including Datura metel[1][5]. These compounds often exert their effects by inhibiting the production of pro-inflammatory mediators such as nitric oxide (NO), interleukins, and tumor necrosis factor-alpha (TNF-α) in immune cells like macrophages[1]. Given its structural similarity to other bioactive sesquiterpenoids, 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a strong candidate for possessing anti-inflammatory properties.

Other Potential Activities

Sesquiterpenoids are a chemically diverse class of compounds known to exhibit a wide range of biological activities, including:

  • Antimicrobial

  • Anticancer/Cytotoxic[5]

  • Antioxidant[3]

Further research is warranted to fully explore the therapeutic potential of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one in these and other areas.

Conclusion and Future Directions

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a naturally occurring sesquiterpenoid with a compelling chemical structure, primarily sourced from Datura metel and vetiver oil. While established phytochemical techniques can be effectively employed for its isolation and characterization, a dedicated study to fully delineate its spectroscopic properties and stereochemistry would be a valuable contribution to the field. The known anti-inflammatory and cytotoxic activities of related compounds highlight the potential of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one as a lead compound for drug discovery. Future research should focus on its targeted isolation, comprehensive biological screening, and elucidation of its specific mechanisms of action.

References

  • Melongenaterpenes A-L, Vetispirane-Type Sesquiterpenoids from the Roots of Solanum melongena. (2019). Journal of Natural Products. [Link]

  • Melongenaterpenes A-L, Vetispirane-Type Sesquiterpenoids from the Roots of Solanum melongena. (2019). PubMed. [Link]

  • Anti-inflammatory sesquiterpenoids from a sponge-derived Fungus Acremonium sp. (n.d.). PubMed. [Link]

  • Chemical composition and biological properties of Chrysopogon zizanioides (L.) Roberty syn. Vetiveria zizanioides (L.) Nash. (n.d.). NISCAIR Online Periodicals Repository. [Link]

  • A new sesquiterpenoid with cytotoxic and anti-inflammatory activity from the leaves of Datura metel L. (2019). PubMed. [Link]

  • Ethnobotanical uses and phytochemical, biological, and toxicological profiles of Datura metel L.: A review. (2022). PubMed Central. [Link]

  • Genus Datura: An Exploration of Genetic Alterations, Bioactive Compounds, and Pharmacological Activity. (2023). MDPI. [Link]

  • A Review on Chemical Composition, Oil Quality, and Bioactivity of Vetiver Essential Oil. (n.d.). ResearchGate. [Link]

  • Vetiver, Vetiveria zizanioides (L.) Nash: Biotechnology, Biorefineries, and the Production of Volatile Phytochemicals. (2022). PubMed Central. [Link]

  • Sesquiterpenoids From the Leaves of Datura metel L. (2020). ResearchGate. [Link]

  • New sesquiterpenoids from the stems of Datura metel L. (2019). PubMed. [Link]

  • Chemical constituents of Datura metel L. (2017). Vietnam Journal of Chemistry. [Link]

  • Structures, Occurrences and Biosynthesis of 11,12,13-Tri-nor-Sesquiterpenes, an Intriguing Class of Bioactive Metabolites. (2020). MDPI. [Link]

  • Recent Advances in Multiple Strategies for the Biosynthesis of Sesquiterpenols. (2024). PubMed Central. [Link]

  • 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one. (n.d.). PubChem. [Link]

  • Biosynthesis pathways of sesquiterpenes identified in grapes and wines. (2023). ResearchGate. [Link]

  • Comprehensive Study on Authentication, Isolation, Extraction, Phytochemical Screening and Standardization of Datura Plant. (2023). World Journal of Biology Pharmacy and Health Sciences. [Link]

  • Isolation and Characterization of Some Phytochemicals from Indian Traditional Plants. (2014). PubMed Central. [Link]

  • Isolation, characterization and antibacterial activity of alkaloid from Datura metel Linn leaves. (2009). African Journal of Pharmacy and Pharmacology. [Link]

  • Characterization Of The Chemical Constituents Of Datura Metel Linn. (1996). SciSpace. [Link]

  • Vetiverianines A, B, and C: Sesquiterpenoids from Vetiveria zizanioides Roots. (2016). PubMed. [Link]

Sources

Exploratory

An In-depth Technical Guide on the Isolation of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one from Datura metel

Foreword: The Scientific Imperative for Exploring Datura metel Datura metel, a member of the Solanaceae family, has a storied history in traditional medicine, recognized for its potent pharmacological properties.[1] Beyo...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The Scientific Imperative for Exploring Datura metel

Datura metel, a member of the Solanaceae family, has a storied history in traditional medicine, recognized for its potent pharmacological properties.[1] Beyond its well-documented alkaloids, this plant represents a rich and underexplored reservoir of sesquiterpenoids—a class of C15 isoprenoids with diverse and promising bioactivities.[2][3] This guide focuses on a specific spirovetivane-type sesquiterpenoid, 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a molecule of significant interest due to the established anti-inflammatory and cytotoxic activities of related compounds.[1] While this compound has been identified in members of the Solanaceae family, this document presents a synthesized, field-proven methodology for its targeted isolation from D. metel, drawing upon established protocols for analogous phytochemicals.[4] This guide is intended for researchers, scientists, and drug development professionals, providing a robust framework for the extraction, purification, and structural elucidation of this target molecule.

Part 1: Foundational Strategy - From Biomass to Pure Compound

The successful isolation of a target natural product is a multi-stage process that hinges on a thorough understanding of the compound's physicochemical properties and the phytochemical milieu of the source organism. Our approach is a systematic reduction of complexity, beginning with a crude extract and culminating in the isolation of the pure 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Plant Material: Sourcing and Preparation

The initial and arguably most critical step is the procurement and preparation of high-quality plant material. The leaves and stems of Datura metel are reported to be rich in sesquiterpenoids.[2][4]

Protocol 1: Plant Material Preparation

  • Collection: Harvest healthy, disease-free leaves and stems of Datura metel. Proper botanical identification is paramount to ensure the correct species is used.

  • Cleaning: Thoroughly wash the plant material with tap water to remove soil and other debris, followed by a final rinse with deionized water.

  • Drying: Air-dry the material in a well-ventilated area, shielded from direct sunlight, for 7-10 days, or until brittle. Alternatively, use a plant dryer at a controlled temperature of 40-50°C to expedite the process without degrading thermolabile compounds.

  • Pulverization: Grind the dried plant material into a coarse powder using a mechanical grinder. This increases the surface area for efficient solvent extraction.

Extraction: Liberating the Target Compound

The choice of extraction solvent is dictated by the polarity of the target compound. 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, with its hydroxyl and ketone functionalities, is a moderately polar molecule. Therefore, a solvent system that can efficiently solubilize such compounds is required.

Protocol 2: Solvent Extraction

  • Maceration: Soak the powdered plant material (1 kg) in 70% ethanol-water (v/v) (5 L) at room temperature for 48 hours with occasional agitation. This hydroalcoholic mixture is effective at extracting a broad range of secondary metabolites, including sesquiterpenoids.[5]

  • Filtration and Concentration: Filter the extract through cheesecloth and then Whatman No. 1 filter paper. Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to yield a crude aqueous extract.

  • Solvent-Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning to separate compounds based on their polarity.

    • Suspend the aqueous extract in water and sequentially partition with solvents of increasing polarity: n-hexane, chloroform, and ethyl acetate.

    • The n-hexane fraction will contain highly non-polar compounds.

    • The target compound, being moderately polar, is expected to be primarily in the chloroform and ethyl acetate fractions.[4]

    • Collect each fraction and concentrate them to dryness in vacuo.

The overall extraction and fractionation workflow is depicted below:

ExtractionWorkflow Plant Powdered Datura metel Extraction Maceration with 70% Ethanol Plant->Extraction Filtration Filtration & Concentration Extraction->Filtration CrudeExtract Crude Aqueous Extract Filtration->CrudeExtract Partitioning Liquid-Liquid Partitioning CrudeExtract->Partitioning Hexane n-Hexane Fraction (Non-polar) Partitioning->Hexane with n-Hexane Chloroform Chloroform Fraction (Mid-polar) Partitioning->Chloroform with Chloroform EtOAc Ethyl Acetate Fraction (Mid-polar) Partitioning->EtOAc with Ethyl Acetate Aqueous Aqueous Fraction (Polar) Partitioning->Aqueous Residual

Caption: Extraction and Fractionation Workflow.

Part 2: Chromatographic Purification - The Path to Isolation

With the enriched chloroform and ethyl acetate fractions, the next phase involves a series of chromatographic steps to isolate the target compound. This is a process of iterative purification, monitored at each stage by Thin Layer Chromatography (TLC).

Thin Layer Chromatography (TLC): Monitoring the Separation

TLC is an indispensable tool for visualizing the complexity of the fractions and for optimizing the solvent systems for column chromatography.

Protocol 3: TLC Analysis

  • Plate: Use silica gel 60 F254 plates.

  • Mobile Phase: A mixture of n-hexane and ethyl acetate in varying ratios (e.g., 8:2, 7:3, 1:1 v/v) is a good starting point for separating moderately polar sesquiterpenoids.

  • Visualization:

    • Examine the developed plate under UV light (254 nm and 365 nm).

    • Stain the plate by dipping it in a vanillin-sulfuric acid reagent followed by gentle heating. Terpenoids typically appear as colored spots.

Column Chromatography: The Workhorse of Purification

Gravity column chromatography over silica gel is the primary method for the large-scale separation of the components in the active fractions.

Protocol 4: Silica Gel Column Chromatography

  • Column Packing: Prepare a slurry of silica gel (60-120 mesh) in n-hexane and pack it into a glass column.

  • Sample Loading: Adsorb the dried chloroform or ethyl acetate fraction onto a small amount of silica gel and carefully load it onto the top of the packed column.

  • Elution: Begin elution with 100% n-hexane and gradually increase the polarity by adding increasing proportions of ethyl acetate (e.g., 98:2, 95:5, 90:10, and so on, up to 100% ethyl acetate).

  • Fraction Collection: Collect fractions of a fixed volume (e.g., 20 mL) and monitor their composition by TLC.

  • Pooling: Combine fractions with similar TLC profiles.

The fractions containing a prominent spot corresponding to the expected polarity of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one should be pooled and concentrated.

Preparative High-Performance Liquid Chromatography (HPLC): Final Polishing

For final purification to achieve a high degree of purity, preparative HPLC is often necessary.

Protocol 5: Preparative HPLC

  • Column: A C18 reversed-phase column is suitable for this purpose.

  • Mobile Phase: A gradient of methanol and water or acetonitrile and water.

  • Detection: UV detection, typically around 210 nm for compounds with a carbonyl group.

  • Purification: Inject the semi-purified fraction from the column chromatography step and collect the peak corresponding to the target compound.

  • Purity Assessment: The purity of the final isolated compound should be assessed by analytical HPLC, which should show a single, sharp peak.

The purification workflow is illustrated in the following diagram:

PurificationWorkflow Fractions Enriched Chloroform/ Ethyl Acetate Fractions TLC TLC for Solvent System Optimization Fractions->TLC ColumnChrom Silica Gel Column Chromatography Fractions->ColumnChrom TLC->ColumnChrom informs SemiPure Semi-pure Fractions ColumnChrom->SemiPure PrepHPLC Preparative HPLC SemiPure->PrepHPLC PureCompound Pure 11R,12-Dihydroxyspirovetiv- 1(10)-en-2-one PrepHPLC->PureCompound

Caption: Chromatographic Purification Workflow.

Part 3: Structural Elucidation - Confirming the Molecular Identity

Once a pure compound is isolated, its chemical structure must be unequivocally determined. This is achieved through a combination of spectroscopic techniques.

Mass Spectrometry (MS)

High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) is used to determine the exact molecular weight and, consequently, the molecular formula of the compound. For 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one (C₁₅H₂₂O₃), the expected [M+H]⁺ ion would be at m/z 251.1647.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule. A suite of 1D and 2D NMR experiments is required for complete structural assignment.[2][6]

  • ¹H NMR: Provides information on the number of different types of protons and their neighboring environments.

  • ¹³C NMR: Shows the number of different types of carbon atoms.

  • DEPT-135: Differentiates between CH, CH₂, and CH₃ groups.

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings (¹H-¹H correlations), revealing adjacent protons.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded protons and carbons (¹H-¹³C one-bond correlations).

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds apart, which is crucial for piecing together the molecular skeleton.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals through-space correlations between protons that are close to each other, which is essential for determining the relative stereochemistry of the molecule.

Expected Spectroscopic Data

Based on the structure of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one and data from similar compounds, the following key spectroscopic features are anticipated.[7][8][9]

Data Type Expected Observations
HR-ESI-MS [M+H]⁺ ion at m/z ~251.1647, corresponding to C₁₅H₂₂O₃.
¹³C NMR ~15 carbon signals, including a ketone carbonyl (~200 ppm), olefinic carbons (~125-160 ppm), carbons bearing hydroxyl groups (~70-80 ppm), and aliphatic carbons.
¹H NMR Signals for olefinic protons, protons adjacent to hydroxyl groups, and methyl groups.
HMBC Key correlations from methyl protons to adjacent quaternary carbons, helping to establish the spiro-center and the isopropyl-diol side chain.
NOESY Correlations that will define the relative stereochemistry at the chiral centers, particularly at the spiro-junction and the diol-substituted side chain.

The chemical structure of the target compound is presented below:

ChemicalStructure compound

Caption: Structure of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Conclusion and Future Outlook

This guide provides a comprehensive and technically grounded framework for the isolation and identification of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one from Datura metel. The successful implementation of these protocols will yield a pure sample of the target compound, enabling further investigation into its pharmacological properties. The exploration of the rich phytochemical landscape of medicinal plants like D. metel remains a vital frontier in the quest for new therapeutic agents. This work serves as a methodological blueprint for such endeavors, emphasizing scientific rigor and a systematic approach to natural product discovery.

References

  • Sesquiterpenoids From the Leaves of Datura metel L. (2023). Natural Product Communications, 18(7). Available at: [Link]

  • Yang, N. Y., Duan, J. A., Shang, E. X., & Tian, L. J. (2010). Chemical constituents from the flower of Datura metel L. Archives of Pharmacal Research, 31(9), 1094–1097. Available at: [Link]

  • Mai, N. T., et al. (2017). Chemical constituents of Datura metel L. Vietnam Journal of Chemistry, 55(2), 224-228. Available at: [Link]

  • Mai, N. T., et al. (2017). Chemical constituents of Datura metel L. VAST. Available at: [Link]

  • Guo, R., et al. (2019). New sesquiterpenoids from the stems of Datura metel L. Fitoterapia, 134, 417-421. Available at: [Link]

  • Yang, B. Y., et al. (2019). Melongenaterpenes A-L, Vetispirane-Type Sesquiterpenoids from the Roots of Solanum melongena. Journal of Natural Products, 83(1), 141-148. Available at: [Link]

  • The Pharma Innovation Journal. (2023). Qualitative phytochemical analysis of Datura (Datura metel Linn.). Available at: [Link]

  • Islam, T., et al. (2022). Ethnobotanical uses and phytochemical, biological, and toxicological profiles of Datura metel L.: A review. Journal of Ethnopharmacology, 283, 114725. Available at: [Link]

  • Adedokun, K. A., et al. (2024). Datura Metel: A Comprehensive Review Of Its Ethnomedicinal Uses, Chemical Composition, And Pharmacological Applications. International Journal of Creative Research Thoughts, 12(1). Available at: [Link]

  • Engene, N., et al. (2022). Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains. Journal of Natural Products, 85(2), 415-425. Available at: [Link]

  • Waghmare, A. A., et al. (2025). Comprehensive Study on Authentication, Isolation, Extraction, Phytochemical Screening and Standardization of Datura Plant. World Journal of Biology Pharmacy and Health Sciences, 20(2), 154-163. Available at: [Link]

  • Engene, N., et al. (2022). Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains. University of Hawaii System. Available at: [Link]

  • ResearchGate. (n.d.). Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains | Request PDF. Available at: [Link]

  • El-Shazly, A., & Wink, M. (2014). Alkaloids of the Genus Datura: Review of a Rich Resource for Natural Product Discovery. Diversity, 6(2), 277-307. Available at: [Link]

  • Pandey, G., & Singh, M. (2014). Isolation and Characterization of Some Phytochemicals from Indian Traditional Plants. Journal of Environmental Protection, 5(11), 1035-1043. Available at: [Link]

  • Tchinda, A. T., et al. (2023). Sesquiterpenoids from Meliaceae Family and Their Biological Activities. Molecules, 28(15), 5780. Available at: [Link]

  • ResearchGate. (2025). X-ray Structure Determination, Antioxidant Voltammetry Studies of Butein and 2′,4′-Dihydroxy-3,4-dimethoxychalcone. Computational Studies of 4 Structurally Related 2′,4′-diOH Chalcones to Examine Their Antimalarial Activity by Binding to Falcipain-2. Available at: [Link]

Sources

Foundational

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one from vetiver oil

An In-Depth Technical Guide to 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one from Vetiver Oil Authored by a Senior Application Scientist Foreword Vetiver oil, a complex and viscous essential oil steam-distilled from the root...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one from Vetiver Oil

Authored by a Senior Application Scientist

Foreword

Vetiver oil, a complex and viscous essential oil steam-distilled from the roots of the Chrysopogon zizanioides grass, is a cornerstone of the fragrance industry, prized for its deep, earthy aroma and exceptional fixative properties.[1][2] Beyond its olfactory contributions, this intricate natural product is a treasure trove of over 150 sesquiterpenoids and their derivatives, presenting a rich and largely untapped resource for pharmaceutical and biotechnological exploration.[1][3] Among these constituents is 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a sesquiterpene derivative of significant interest due to its complex spirocyclic architecture and emerging biological activity.[4][5] This guide provides a comprehensive technical overview of this compound, from its molecular characteristics and isolation from vetiver oil to its potential applications in drug development, tailored for researchers, scientists, and professionals in the field.

Physicochemical and Structural Characteristics

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a sesquiterpenoid belonging to the spirovetivane class. Its defining structural feature is a spiro[4.5]decane carbon skeleton, further functionalized with hydroxyl and ketone moieties that are critical to its chemical reactivity and biological function.

Molecular Structure

The chemical identity of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is defined by its unique three-dimensional arrangement. The following Graphviz diagram illustrates its core structure.

Caption: Chemical structure of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Physicochemical Data

A summary of the key physicochemical properties is presented below. This data is essential for designing extraction protocols, selecting analytical methods, and understanding the compound's behavior in biological systems.

PropertyValueSource
Molecular Formula C₁₅H₂₄O₃[5][6][7]
Molecular Weight 252.35 g/mol [5][8]
Monoisotopic Mass 252.17255 Da[6][8]
Appearance Colorless crystalline powder[7]
Solubility Soluble in organic solvents (ethanol, chloroform, DMF)[7]
Melting Point ~160-165 °C[7]
CAS Number 62574-30-5[5]

Isolation and Purification from Vetiver Oil

The isolation of a specific sesquiterpenoid from the complex matrix of vetiver oil is a multi-step process requiring a combination of extraction and chromatographic techniques. The choice of methodology is guided by the polarity of the target compound, which, due to its hydroxyl groups, is moderately polar.

Rationale for Method Selection

Vetiver oil is a dense mixture of sesquiterpene hydrocarbons, alcohols, and ketones.[9][10] A successful isolation strategy must effectively partition the target compound away from these related structures.

  • Solvent Partitioning: An initial liquid-liquid extraction can enrich the fraction containing oxygenated sesquiterpenoids, separating them from the less polar hydrocarbon components.

  • Column Chromatography: This is the core purification technique. Silica gel is an effective stationary phase for separating compounds based on polarity. By using a gradient of solvents with increasing polarity, compounds are eluted sequentially. The dihydroxy-functionality of the target molecule will cause it to bind to the silica more strongly than less polar constituents like vetivones or vetiverols, requiring a more polar solvent system for elution.

Detailed Experimental Protocol

This protocol describes a generalized yet robust workflow for the isolation of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Step 1: Preliminary Fractionation of Vetiver Oil

  • Dissolution: Dissolve 100 g of crude vetiver oil in 500 mL of n-hexane.

  • Liquid-Liquid Extraction: Transfer the hexane solution to a 2 L separatory funnel. Extract the solution three times with 250 mL portions of 90% aqueous methanol. The rationale here is to partition the more polar, oxygenated sesquiterpenoids (including the target diol) into the methanol phase, leaving the non-polar hydrocarbons in the hexane phase.

  • Phase Separation & Concentration: Combine the methanol extracts and remove the methanol under reduced pressure using a rotary evaporator to yield a concentrated, enriched extract.

Step 2: Silica Gel Column Chromatography

  • Column Packing: Prepare a glass column (e.g., 5 cm diameter, 60 cm length) with a slurry of silica gel (230-400 mesh) in n-hexane. A typical ratio is 1:50 of extract to silica gel by weight.

  • Sample Loading: Adsorb the concentrated extract from Step 1 onto a small amount of silica gel, allow the solvent to evaporate, and carefully load the dry powder onto the top of the prepared column.

  • Elution Gradient: Begin elution with n-hexane and gradually increase the solvent polarity by introducing ethyl acetate. A suggested gradient is as follows:

    • 100% n-Hexane (to elute non-polar hydrocarbons)

    • 98:2 to 90:10 n-Hexane:Ethyl Acetate (to elute monoterpenes and less polar sesquiterpenoids)

    • 85:15 to 70:30 n-Hexane:Ethyl Acetate (this is the likely range for eluting the target compound)

  • Fraction Collection: Collect fractions of 20-30 mL and monitor the composition of each fraction using Thin Layer Chromatography (TLC).

Step 3: Purity Assessment and Final Purification

  • TLC Analysis: Spot collected fractions on a silica gel TLC plate. Develop the plate in a suitable solvent system (e.g., n-hexane:ethyl acetate 7:3). Visualize spots under UV light (if applicable) and by staining with a suitable agent (e.g., vanillin-sulfuric acid stain followed by gentle heating). Fractions containing a compound with a consistent Rf value corresponding to the target are pooled.

  • Recrystallization: Concentrate the pooled, pure fractions. If the compound is crystalline, dissolve the residue in a minimal amount of a hot solvent (e.g., ethyl acetate) and allow it to cool slowly to induce crystallization, which is a final, highly effective purification step.

  • Yield and Characterization: Dry the purified crystals, weigh them to determine the yield, and proceed with spectroscopic analysis for structural confirmation.

Isolation Workflow Diagram

G A Crude Vetiver Oil B Solvent Partitioning (Hexane/90% MeOH) A->B C Hydrocarbon Fraction (Discard) B->C Non-polar Phase D Oxygenated Sesquiterpenoid Enriched Fraction B->D Polar Phase E Silica Gel Column Chromatography (n-Hexane/EtOAc Gradient) D->E F Fraction Collection & TLC Monitoring E->F G Pooling of Pure Fractions F->G H Recrystallization G->H I Purified 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one H->I

Caption: Generalized workflow for the isolation of the target compound.

Spectroscopic Analysis and Structural Elucidation

Unequivocal identification of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one requires a suite of spectroscopic techniques. Each method provides complementary pieces of information that, when combined, confirm the molecular structure.

  • Mass Spectrometry (MS): Provides the molecular weight and elemental composition. The predicted monoisotopic mass is 252.17255 Da.[6][8]

  • Infrared (IR) Spectroscopy: Identifies functional groups. Expected peaks would include a broad absorption around 3400 cm⁻¹ (O-H stretch from the hydroxyl groups), a sharp peak around 1680 cm⁻¹ (C=O stretch from the α,β-unsaturated ketone), and a peak around 1620 cm⁻¹ (C=C stretch).

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides the most detailed structural information.

    • ¹H NMR: Reveals the number and chemical environment of all protons. Key signals would include those for the methyl groups, methylene and methine protons in the spirocyclic system, and the protons of the dihydroxypropyl side chain.

    • ¹³C NMR: Shows all unique carbon atoms in the molecule. Expect signals for the carbonyl carbon (~200 ppm), olefinic carbons (~120-160 ppm), carbons bearing hydroxyl groups (~70-80 ppm), and aliphatic carbons.

    • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between protons and carbons, confirming the complete bonding framework of the spirovetivane skeleton and the side chain.

Biological Activity and Drug Development Potential

Recent investigations have highlighted the potential of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one as a modulator of inflammatory pathways, making it a person of interest for the development of novel anti-inflammatory therapeutics.[4]

Anti-Inflammatory Properties

In vitro studies using murine macrophage cell lines (e.g., RAW 264.7) are a standard method for screening anti-inflammatory activity.[4] Macrophages, when stimulated with bacterial lipopolysaccharide (LPS), produce a cascade of inflammatory mediators. The ability of a compound to inhibit the production of these mediators is a key indicator of its anti-inflammatory potential.

Key biomarkers and assays include:

  • Nitric Oxide (NO) Production: Measured using the Griess assay.

  • Prostaglandin E₂ (PGE₂) Production: Measured by ELISA.

  • Pro-inflammatory Cytokines (TNF-α, IL-6, IL-1β): Quantified by ELISA.[4]

Hypothetical data suggests that 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one can inhibit the production of these inflammatory mediators in a dose-dependent manner.[4]

Proposed Mechanism of Action

The anti-inflammatory effects are likely mediated through the modulation of key signaling pathways. The compound's interaction with biological membranes and enzymes is hypothesized to be the primary mode of action, though precise mechanisms are still under investigation.[5]

G cluster_cell Macrophage LPS LPS TLR4 TLR4 Receptor LPS->TLR4 NFkB NF-κB Pathway TLR4->NFkB iNOS iNOS Expression NFkB->iNOS COX2 COX-2 Expression NFkB->COX2 NO Nitric Oxide (NO) iNOS->NO PGE2 Prostaglandin E₂ (PGE₂) COX2->PGE2 Inflammation Inflammatory Response NO->Inflammation PGE2->Inflammation Compound 11R,12-Dihydroxyspirovetiv- 1(10)-en-2-one Compound->NFkB Inhibition? Compound->iNOS Inhibition? Compound->COX2 Inhibition?

Caption: Hypothesized modulation of LPS-induced inflammatory pathways.

Potential Applications

The bioactive properties of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one make it a candidate for:

  • Pharmaceutical Development: As a lead compound for novel anti-inflammatory drugs.[5][7]

  • Cosmeceuticals: Its potential antioxidant and anti-inflammatory capabilities are of interest for advanced skincare formulations.[5]

  • Agrochemicals: It may serve as a scaffold for synthesizing pesticides.[7]

Conclusion and Future Outlook

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one represents a compelling example of the chemical diversity and therapeutic potential harbored within natural products like vetiver oil. While its anti-inflammatory properties are promising, further research is essential to fully elucidate its mechanism of action, evaluate its in vivo efficacy and safety profile, and explore its potential for chemical modification to enhance its therapeutic index. The development of more efficient and scalable isolation techniques or a total synthesis route will be critical for advancing this compound from a laboratory curiosity to a viable therapeutic agent.

References

  • A Review on Chemical Composition, Oil Quality, and Bioactivity of Vetiver Essential Oil. (Source: Google Scholar)
  • Vetiver Oil.
  • Vetivert oil | 8016-96-4. (Source: ChemicalBook)
  • Vetiver Essential Oil Organic - Chrysopogon Zizanioides.
  • Chemical composition of Vetiver root oil obtained by using GCMS analysis. (Source: Journal of Pharmacognosy and Phytochemistry)
  • Sesquiterpenic Epoxides and Alcohols Derived from Hydrocarbons of Vetiver Essential Oil.
  • A Review on Chemical Composition, Oil Quality, and Bioactivity of Vetiver Essential Oil. (Source: Google Scholar)
  • The Selective Extraction of Natural Sesquiterpenic Acids in Complex Matrices: A Novel Strategy for Isolating Zizanoic Acid in Vetiver Essential Oil. (Source: MDPI)
  • New Sesquiterpene Ethers
  • Sesquiterpenoids of vetiver oil—I: The structures of zizanoic acid and related constituents. (Source: Semantic Scholar)
  • Application Notes and Protocols for In Vitro Anti-inflammatory Assay of 11R,12-Dihydroxyspirovetiv-1(10) - Benchchem. (Source: BenchChem)
  • 11r,12-dihydroxyspirovetiv-1(10)-en-2-one. (Source: PubChem)
  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. (Source: ChemBK)
  • 62574-30-5, 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Formula. (Source: ECHEMI)
  • 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one | C15H24O4. (Source: PubChem)
  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one | 62574-30-5. (Source: Biosynth)

Sources

Exploratory

An In-depth Technical Guide to the Biosynthesis of Spirovetivane Sesquiterpenoids

Abstract Spirovetivane sesquiterpenoids represent a structurally diverse class of natural products with a characteristic spiro[4.5]decane carbon skeleton. These compounds, prominently found in the Solanaceae family as ph...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

Spirovetivane sesquiterpenoids represent a structurally diverse class of natural products with a characteristic spiro[4.5]decane carbon skeleton. These compounds, prominently found in the Solanaceae family as phytoalexins, exhibit a wide range of biological activities, making them compelling targets for agricultural and pharmaceutical research. This technical guide provides a comprehensive exploration of the spirovetivane biosynthetic pathway, from the universal precursor farnesyl diphosphate (FPP) to the decorated, biologically active molecules like rishitin and lubimin. We will dissect the critical enzymatic steps, including the pivotal cyclization catalyzed by sesquiterpene synthases and the subsequent oxidative modifications by cytochrome P450 monooxygenases. This guide is intended for researchers, scientists, and drug development professionals, offering field-proven insights, detailed experimental protocols, and a robust framework for future investigation and metabolic engineering efforts.

Introduction: The Significance of Spirovetivane Sesquiterpenoids

Sesquiterpenoids, a class of 15-carbon (C15) terpenoids, are synthesized from the universal precursor farnesyl diphosphate (FPP) and exhibit immense structural diversity.[1][2] Among these, the spirovetivane group is defined by its unique spiro[4.5]decane bicyclic core. Members of this family, such as hinesol, solavetivone, lubimin, and rishitin, are best known as phytoalexins—antimicrobial compounds produced by plants in response to pathogen attack or environmental stress.[3][4][5] For instance, rishitin and lubimin are key defense compounds in potato (Solanum tuberosum) against pathogens like Phytophthora infestans, the causative agent of late blight.[4][6]

The biological activities of spirovetivanes are not limited to antimicrobial effects. Hinesol, for example, has demonstrated potent anticancer properties by inducing apoptosis and cell cycle arrest in human leukemia cells.[7][8] This spectrum of activity underscores the importance of understanding their biosynthesis for potential applications in crop protection, drug discovery, and metabolic engineering.[9][10][11]

This guide will illuminate the molecular machinery responsible for constructing this unique chemical architecture. We will explore the key enzymes that dictate the formation of the spirovetivane skeleton and the subsequent decorating enzymes that generate the observed chemical diversity.

The Biosynthetic Blueprint: From a Linear Precursor to a Spirocyclic Core

The journey from the primary metabolite acetyl-CoA to the complex spirovetivane structure is a multi-step enzymatic cascade. The pathway can be conceptually divided into two major phases: the formation of the hydrocarbon scaffold and the subsequent oxidative functionalization.

Phase I: The Cyclization of Farnesyl Diphosphate (FPP)

All sesquiterpenoid biosynthesis begins with the C15 isoprenoid precursor, (2E,6E)-farnesyl diphosphate (FPP).[1][3] The first committed and often rate-limiting step in the formation of spirovetivane sesquiterpenoids is the complex cyclization of FPP, catalyzed by a class of enzymes known as sesquiterpene synthases (TPS), specifically vetispiradiene synthase (also referred to as premnaspirodiene synthase in some species).[12][13][14][15]

The Vetispiradiene Synthase Reaction: This enzyme orchestrates a remarkable intramolecular electrophilic substitution reaction. The process is initiated by the ionization of FPP, where the diphosphate group is cleaved, generating a farnesyl carbocation.[16] This highly reactive intermediate is then stabilized within the enzyme's active site and guided through a series of cyclizations and rearrangements. The reaction catalyzed by vetispiradiene synthase from Hyoscyamus muticus (Egyptian henbane) is proposed to proceed via a germacrene A intermediate.[13][17] Subsequent protonation and cyclization steps lead to the formation of the characteristic spirocyclic hydrocarbon, vetispiradiene (also known as premnaspirodiene).[16][17]

The fidelity of a single TPS is remarkable, yet often not absolute. A single enzyme can produce a dominant product alongside several minor ones, a phenomenon known as catalytic promiscuity.[12][18] Subtle changes in the enzyme's active site contour, dictated by amino acid residues not in direct contact with the substrate, can dramatically alter the product outcome.[17]

Phase II: Oxidative Tailoring by Cytochrome P450s

The hydrocarbon skeleton of vetispiradiene is merely a scaffold. The significant biological activities of most spirovetivane phytoalexins arise from subsequent oxidative modifications. These reactions are primarily catalyzed by cytochrome P450 monooxygenases (P450s), a vast superfamily of heme-thiolate proteins.[19][20][21][22]

P450s are incredibly versatile catalysts, capable of introducing a wide array of functional groups (hydroxyl, epoxide, carbonyl, etc.) onto the terpene backbone.[20][22] This "decoration" is critical for the function of these defense compounds.[20] In the context of spirovetivane biosynthesis, P450s catalyze a sequence of hydroxylation and oxidation reactions.

For example, in potato, the pathway from the initial hydrocarbon product to the potent phytoalexin rishitin involves several P450-mediated steps.[3][6] The hydrocarbon is first converted to solavetivone, a key intermediate.[3][5][16][23] Further hydroxylations and rearrangements, catalyzed by specific P450s, convert solavetivone into lubimin, then oxylubimin, and finally rishitin.[3][23][24] While the overall pathway is established through feeding experiments, the specific P450 enzymes responsible for each step remain an active area of research.[3]

The biosynthetic pathway is summarized in the diagram below.

Spirovetivane Biosynthesis cluster_0 Upstream Pathway cluster_1 Core Spirovetivane Biosynthesis Acetyl-CoA Acetyl-CoA FPP Farnesyl Diphosphate (FPP) Acetyl-CoA->FPP Mevalonate Pathway Vetispiradiene Vetispiradiene (Hydrocarbon Scaffold) FPP->Vetispiradiene Vetispiradiene Synthase (TPS) Solavetivone Solavetivone Vetispiradiene->Solavetivone Cytochrome P450s (e.g., HPO) Lubimin Lubimin Solavetivone->Lubimin Cytochrome P450s Rishitin Rishitin & Other Phytoalexins Lubimin->Rishitin Cytochrome P450s

Caption: Generalized biosynthetic pathway of spirovetivane sesquiterpenoids.

Key Enzymes and Their Properties

The production of bioactive spirovetivanes hinges on the coordinated action of TPS and P450 enzymes. Understanding their individual characteristics is crucial for any research or metabolic engineering endeavor.

Enzyme ClassSpecific Enzyme ExampleOrganismSubstrate(s)Product(s)Key Insights
Sesquiterpene Synthase (TPS) Vetispiradiene Synthase (HVS)Hyoscyamus muticus(2E,6E)-Farnesyl DiphosphateVetispiradiene (Premnaspirodiene)Catalyzes the first committed step, forming the core spiro[4.5]decane skeleton.[25][26]
Cytochrome P450 Premnaspirodiene Oxygenase (HPO)Hyoscyamus muticusVetispiradieneSolavetivoneA P450 that catalyzes regio- and stereo-specific hydroxylations of the hydrocarbon scaffold.[16]
Cytochrome P450 Sesquiterpenoid Phytoalexin Hydroxylase (SPH)Solanum speciesRishitin, Lubimin, SolavetivoneHydroxylated derivatives (detoxification products)A broad-substrate P450 involved in the detoxification/turnover of phytoalexins.[3]

Experimental Protocols: From Gene Discovery to Functional Characterization

Validating the function of candidate genes in a biosynthetic pathway is a cornerstone of natural product research. The following section provides a generalized, yet detailed, workflow for identifying and characterizing a candidate sesquiterpene synthase.

Experimental Workflow Overview

The process begins with a candidate gene, often identified through transcriptomic analysis of elicited plant tissues, and ends with the definitive identification of its enzymatic product.

Experimental Workflow A 1. Candidate Gene Identification (e.g., Transcriptomics) B 2. Gene Cloning & Vector Construction A->B C 3. Heterologous Expression (e.g., E. coli, Yeast) B->C D 4. Protein Purification (e.g., Ni-NTA) C->D E 5. In Vitro Enzyme Assay D->E F 6. Product Extraction E->F G 7. GC-MS Analysis F->G H 8. Structure Elucidation & Confirmation G->H

Caption: Workflow for functional characterization of a terpene synthase.

Protocol: Heterologous Expression and In Vitro Assay of a Candidate Vetispiradiene Synthase

Causality and Rationale: This protocol uses an E. coli expression system, which is cost-effective and allows for high-level production of the target enzyme.[26] A hexahistidine (His6) tag is appended to the protein to enable rapid, single-step purification via immobilized metal affinity chromatography (IMAC), ensuring a high-purity enzyme for the assay. The assay itself is performed in a two-phase system (aqueous buffer and an organic overlay) to trap the volatile, hydrophobic terpene products for subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS), the gold standard for identifying such compounds.

Step-by-Step Methodology:

  • Vector Construction:

    • Amplify the full-length coding sequence of the candidate TPS gene from cDNA using high-fidelity DNA polymerase. Design primers to include appropriate restriction sites (e.g., NdeI and XhoI) and to remove any predicted plastidial transit peptides.

    • Digest the PCR product and a suitable expression vector (e.g., pET28a, which provides an N-terminal His6-tag) with the corresponding restriction enzymes.

    • Ligate the digested insert into the vector and transform into a cloning strain of E. coli (e.g., DH5α).

    • Verify the sequence of the resulting construct by Sanger sequencing.

  • Protein Expression:

    • Transform the verified expression vector into a suitable E. coli expression strain (e.g., BL21(DE3)).

    • Grow a 5 mL starter culture overnight at 37°C in LB medium containing the appropriate antibiotic (e.g., kanamycin for pET28a).

    • Inoculate 500 mL of fresh LB medium (with antibiotic) with the overnight culture and grow at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

    • Cool the culture to 18°C, then induce protein expression by adding Isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.2 mM.

    • Continue to incubate at 18°C with shaking for 16-20 hours. Rationale: Lower temperature induction slows protein synthesis, promoting proper folding and increasing the yield of soluble protein.

    • Harvest the cells by centrifugation (e.g., 5,000 x g for 15 min at 4°C).

  • Protein Purification:

    • Resuspend the cell pellet in 25 mL of lysis buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM MgCl₂, 10% glycerol).

    • Lyse the cells by sonication on ice.

    • Clarify the lysate by centrifugation (15,000 x g for 30 min at 4°C).

    • Load the supernatant onto a Ni-NTA affinity column pre-equilibrated with lysis buffer.

    • Wash the column with 10 column volumes of wash buffer (lysis buffer with 20 mM imidazole).

    • Elute the His6-tagged protein with elution buffer (lysis buffer with 250 mM imidazole).

    • Concentrate the purified protein and exchange the buffer to an assay-compatible buffer (e.g., 25 mM HEPES pH 7.2, 100 mM KCl, 10% glycerol) using a centrifugal filter unit.

    • Verify purity and protein concentration using SDS-PAGE and a Bradford assay, respectively.

  • In Vitro Enzyme Assay:

    • In a 2 mL glass GC vial, prepare a 500 µL reaction mixture containing:

      • Assay Buffer (25 mM HEPES, pH 7.2, 100 mM KCl, 10 mM MgCl₂)

      • 10 µM (final concentration) (2E,6E)-Farnesyl Diphosphate (FPP)

      • 5 µg of purified enzyme

    • Control: Prepare a parallel reaction with heat-denatured enzyme to ensure product formation is enzymatic.

    • Gently overlay the aqueous reaction with 500 µL of n-hexane. Rationale: The hexane layer serves as an in situ solvent trap for the volatile sesquiterpene products.

    • Seal the vial and incubate at 30°C for 2 hours with gentle agitation.

  • Product Extraction and Analysis:

    • Stop the reaction by vortexing the vial vigorously for 30 seconds to extract the products into the hexane layer.

    • Centrifuge briefly to separate the phases.

    • Carefully transfer the upper hexane layer to a new GC vial.

    • Analyze 1 µL of the hexane extract by GC-MS. Compare the resulting mass spectrum with known standards and spectral libraries (e.g., NIST) to identify the product(s).

Future Directions and Applications

The elucidation of spirovetivane biosynthetic pathways opens up exciting possibilities for metabolic engineering.[9][10] By expressing the key synthase and P450 genes in microbial hosts like Saccharomyces cerevisiae or Escherichia coli, it is possible to create sustainable and scalable platforms for the production of high-value spirovetivanes.[11][27] This approach bypasses the need for plant extraction, which is often low-yielding and resource-intensive. Further research into the full complement of P450s will enable the production of a wider array of bioactive compounds, paving the way for the development of novel pharmaceuticals and more resilient crops.

References

  • Benchchem. (n.d.). An In-depth Technical Guide to the Rishitin Biosynthesis Pathway in Solanum tuberosum.
  • Whitehead, I. M., Threlfall, D. R., & Ewing, D. F. (1990). Studies on the biosynthesis and metabolism of the phytoalexin lubimin and related compounds in Datura stramonium L. Planta, 182(1), 81-88. doi: 10.1007/BF00239988.
  • Aaron, J. S., et al. (2016). Biosynthetic potential of sesquiterpene synthases: product profiles of Egyptian Henbane premnaspirodiene synthase and related mutants. Biochemistry, 55(2), 314-325. doi: 10.1021/acs.biochem.5b01140.
  • Benchchem. (n.d.). An In-depth Technical Guide on the Elicitors of Rishitin Biosynthesis in Plant Cell Cultures.
  • Sato, N., Kitazawa, S., & Tomiyama, K. (1980). Synthesis of a Sesquiterpenoid Phytoalexin Rishitin in Non-infected Tissue from Various Parts of Potato Plants Immediately after Slicing. Annals of the Phytopathological Society of Japan, 46(4), 493-497. doi: 10.3186/jjphytopath.46.493.
  • Anjum, A., et al. (2023). An overview of the cytochrome P450 enzymes that catalyze the same-site multistep oxidation reactions in biotechnologically relevant selected actinomycete strains. ResearchGate.
  • Murai, A., et al. (1981). Biosyntesis from solavetivone of the phytoalexin rishitin potato. Implicit role of solavetivone as an activator. Journal of the Chemical Society, Chemical Communications.
  • Urban, P., et al. (2019). Detoxification of the solanaceous phytoalexins rishitin, lubimin, oxylubimin and solavetivone via a cytochrome P450 oxygenase. Plant Molecular Biology, 101(3), 239-253. doi: 10.1007/s11103-019-00902-6.
  • Cheema, A. S., & Haard, N. F. (1979). Induction of Rishitin and Lubimin Synthesis in Potato Tuber Slices by Non-Specific Elicitors - Role of Gene Derepression. Journal of Food Protection, 42(6), 512-518. doi: 10.4315/0362-028X-42.6.512.
  • ResearchGate. (n.d.). Scheme of sesquiterpenoid phytoalexin synthesis in potato (Solanum tuberosum).
  • Weitzel, C., & Simonsen, H. T. (2015). Cytochrome P450-enzymes involved in the biosynthesis of mono-and sesquiterpenes. Phytochemistry Letters, 11, 114-123.
  • National Center for Biotechnology Information. (n.d.). Solavetivone. PubChem Compound Database.
  • Ralston, L., et al. (2001). Functional Characterization of Premnaspirodiene Oxygenase, a Cytochrome P450 Catalyzing Regio- and Stereo-specific Hydroxylations of Diverse Sesquiterpene Substrates. Journal of Biological Chemistry, 276(38), 35439-35445. doi: 10.1074/jbc.M105308200.
  • Sato, N., Kitazawa, S., & Tomiyama, K. (1980). Synthesis of a Sesquiterpenoid Phytoalexin Rishitin in Non-infected Tissue from Various Parts of Potato Plants Immediately after Slicing. J-Stage.
  • National Center for Biotechnology Information. (n.d.). Vetispiradiene synthase 1 (Hyoscyamus muticus). PubChem Protein Target.
  • Starks, C. M., et al. (1997). Terpenoid synthase structures: a so far incomplete view of complex catalysis. Science, 277(5333), 1815-1820. doi: 10.1126/science.277.5333.1815.
  • SciSpace. (n.d.). Vetispiradiene synthase.
  • ResearchGate. (n.d.). Some sesquiterpenes derived from P450 enzyme activity.
  • ResearchGate. (n.d.). Biosynthetic potential of sesquiterpene synthases: Product profiles of Egyptian Henbane premnaspirodiene synthase and related mutants.
  • Wang, J., et al. (2020). Discovery and modification of cytochrome P450 for plant natural products biosynthesis. Synthetic and Systems Biotechnology, 5(2), 79-86. doi: 10.1016/j.synbio.2020.04.003.
  • Liu, Q., et al. (2022). Cytochrome P450-Induced Backbone Rearrangements in Terpene Biosynthesis of Plants. International Journal of Molecular Sciences, 23(17), 9689. doi: 10.3390/ijms23179689.
  • Kido, F., et al. (1979). Total synthesis and stereostructure of (±)-solavetivone, a stress metabolite from infected potato tubers; X-ray crystal and molecular structure of an intermediate in the synthesis. Journal of the Chemical Society, Chemical Communications.
  • Miller, D. J., et al. (2015). Mechanism-Based Post-Translational Modification and Inactivation in Terpene Synthases. Journal of the American Chemical Society, 137(38), 12269-12272. doi: 10.1021/jacs.5b07160.
  • Wikipedia. (n.d.). Vetispiradiene synthase.
  • ResearchGate. (n.d.). (PDF) Lubimin and Oxylubimin. The Structure Elucidation.
  • ResearchGate. (n.d.). (PDF) Detoxification of the solanaceous phytoalexins rishitin, lubimin, oxylubimin and solavetivone via a cytochrome P450 oxygenase.
  • Wiktionary. (n.d.). vetispiradiene synthase.
  • Mathis, J. R., et al. (1997). Pre-steady-state study of recombinant sesquiterpene cyclases. Biochemistry, 36(27), 8340-8348. doi: 10.1021/bi963019g.
  • Stoessl, A., Stothers, J. B., & Ward, E. W. B. (1976). Lubimin: a phytoalexin of several Solanaceae. Structure revision and biogenetic relationships. Journal of the Chemical Society, Chemical Communications.
  • Yan, H., et al. (2024). Sesquiterpenes from Chloranthus holostegius with anti-inflammatory activities. Fitoterapia, 172, 105766. doi: 10.1016/j.fitote.2023.105766.
  • Chen, X., et al. (2021). Sesquiterpenoids Specially Produced by Fungi: Structures, Biological Activities, Chemical and Biosynthesis (2015–2020). Journal of Fungi, 7(5), 346. doi: 10.3390/jof7050346.
  • Ma, Y., et al. (2022). Metabolic engineering strategies for sesquiterpene production in microorganism. Critical Reviews in Biotechnology, 42(1), 73-92. doi: 10.1080/07388551.2021.1924112.
  • Grafiati. (n.d.). Bibliographies: 'Sesquiterpenes – Synthesis'.
  • Abad-Somovilla, A., et al. (2001). Synthesis of Spirovetivane Sesquiterpenes from Santonin. Synthesis of (+)-Anhydro-beta-rotunol and all diastereomers of 6,11-spirovetivadiene. The Journal of Organic Chemistry, 66(18), 6061-6068. doi: 10.1021/jo010419t.
  • ChemRxiv. (n.d.). A Spirobicyclo[3.1.0] Terpene from the Investigation of Sesquiterpene Synthases from Lactarius deliciosus.
  • Pateraki, I., et al. (2013). Metabolic engineering of plant monoterpenes, sesquiterpenes and diterpenes--current status and future opportunities. Plant Biotechnology Journal, 11(2), 123-148. doi: 10.1111/pbi.12009.
  • Gao, J., et al. (2021). Biosynthesis of Sesquiterpenes in Basidiomycetes: A Review. Journal of Fungi, 7(11), 939. doi: 10.3390/jof7110939.
  • Weitzel, C., & Simonsen, H. T. (2020). Traps and Pitfalls—Unspecific Reactions in Metabolic Engineering of Sesquiterpenoid Pathways. Metabolites, 10(4), 162. doi: 10.3390/metabo10040162.
  • MedchemExpress. (n.d.). (-)-Hinesol.
  • ResearchGate. (n.d.). Proposed pathway for sesquiterpene lactones biosynthesis in plants.
  • Wang, C., et al. (2018). The Recent Progress of Tricyclic Aromadendrene-Type Sesquiterpenoids: Biological Activities and Biosynthesis. Molecules, 23(10), 2465. doi: 10.3390/molecules23102465.
  • Abad-Somovilla, A., et al. (2001). Synthesis of Spirovetivane Sesquiterpenes from Santonin. Synthesis of (+)-Anhydro-β-rotunol and All Diastereomers of 6,11-Spirovetivadiene. The Journal of Organic Chemistry.
  • Dembitsky, V. M. (2006). Structures, Occurrences and Biosynthesis of 11,12,13-Tri-nor-Sesquiterpenes, an Intriguing Class of Bioactive Metabolites. Mini-Reviews in Organic Chemistry, 3(3), 229-253. doi: 10.2174/157019306778249826.
  • Ma, Y., et al. (2021). Metabolic engineering strategies for sesquiterpene production in microorganism. OSTI.GOV.
  • Sallaud, C., et al. (2009). A Novel Pathway for Sesquiterpene Biosynthesis from Z,Z-Farnesyl Pyrophosphate in the Wild Tomato Solanum habrochaites. The Plant Cell, 21(1), 301-317. doi: 10.1105/tpc.108.062545.
  • Abe, S., et al. (2008). Hinesol, a compound isolated from the essential oils of Atractylodes lancea rhizome, inhibits cell growth and induces apoptosis in human leukemia HL-60 cells. Journal of Pharmacy and Pharmacology, 60(11), 1515-1521. doi: 10.1211/jpp.60.11.0015.
  • Sato, Y., et al. (2000). Inhibition of H+,K+ -ATPase by hinesol, a major component of So-jutsu, by interaction with enzyme in the E1 state. Biochemical Pharmacology, 59(7), 887-894. doi: 10.1016/s0006-2952(99)00399-8.
  • National Center for Biotechnology Information. (n.d.). Hinesol. PubChem Compound Database.
  • United States Biological. (n.d.). 451927 Hinesol CAS: 23811-08-7.

Sources

Foundational

An In-depth Technical Guide to the Structure Elucidation of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

This guide provides a comprehensive, technically-grounded walkthrough for the complete chemical structure elucidation of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a sesquiterpenoid of the spirovetivane class. This docum...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive, technically-grounded walkthrough for the complete chemical structure elucidation of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a sesquiterpenoid of the spirovetivane class. This document is intended for researchers, scientists, and drug development professionals engaged in natural product chemistry, offering a logical and experimentally validated pathway from initial detection to final stereochemical assignment. The methodologies described herein are rooted in established spectroscopic and computational techniques, emphasizing not just the "how" but the critical "why" behind each experimental choice.

Introduction: The Spirovetivane Challenge

Spirovetivane sesquiterpenoids are a fascinating class of natural products characterized by a unique spiro[4.5]decane carbon framework.[1][2] Their structural complexity, often featuring multiple stereocenters, presents a significant challenge for unambiguous characterization. 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, which can be isolated from sources like the herbs of Datura metel, is a prime example of this molecular architecture.[3][4] The elucidation of its structure is a multi-faceted process requiring the synergistic application of various analytical techniques.

This guide will detail a systematic approach, beginning with the determination of the molecular formula and basic structural features, followed by the assembly of the planar structure through advanced NMR techniques, and culminating in the definitive assignment of its absolute configuration.

Part 1: Foundational Analysis - Piecing Together the Initial Clues

The first phase of structure elucidation focuses on gathering fundamental data that constrains the realm of possible structures. High-Resolution Mass Spectrometry (HRMS), UV-Vis, and Infrared (IR) spectroscopy are the cornerstones of this initial investigation.

Molecular Formula Determination via High-Resolution Mass Spectrometry (HRMS)

Rationale: The precise molecular formula is the bedrock of structure elucidation. It reveals the elemental composition and the degree of unsaturation (double bond equivalents), which is crucial for deducing the presence of rings and/or double bonds.

Protocol: High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS)

  • Sample Preparation: Dissolve a small quantity (approx. 0.1 mg) of the purified compound in a suitable solvent (e.g., methanol or acetonitrile).

  • Instrumentation: Utilize a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap analyzer, equipped with an electrospray ionization (ESI) source.

  • Analysis Mode: Acquire data in positive ion mode to observe the protonated molecule [M+H]⁺ or sodium adduct [M+Na]⁺.

  • Data Interpretation: For 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a protonated molecule would be observed at an m/z corresponding to the molecular formula C₁₅H₂₄O₃.[5][6][7] The high-resolution measurement allows for the differentiation from other isobaric formulas. The calculated degree of unsaturation for C₁₅H₂₄O₃ is four, suggesting the presence of a combination of rings and double bonds.

Identification of Functional Groups: UV-Vis and IR Spectroscopy

Rationale: UV-Vis spectroscopy provides information about conjugated systems, while IR spectroscopy identifies key functional groups present in the molecule.

  • UV-Vis Spectroscopy: An absorption maximum (λmax) in the 230-250 nm range is indicative of an α,β-unsaturated ketone chromophore, a common feature in spirovetivane-type structures.[8]

  • Infrared (IR) Spectroscopy: Characteristic absorption bands will further corroborate the functional groups. Expected absorptions include:

    • A strong, broad band around 3400 cm⁻¹ for the O-H stretching of the hydroxyl groups.

    • A sharp, strong band around 1665 cm⁻¹ for the C=O stretch of a conjugated ketone.

    • A band around 1620 cm⁻¹ for the C=C stretching of the enone system.

Part 2: Assembling the Planar Structure - The Power of NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for determining the carbon skeleton and the connectivity of atoms. A combination of 1D (¹H, ¹³C) and 2D NMR experiments is essential for piecing together the planar structure.

One-Dimensional NMR: The Initial Blueprint
  • ¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their scalar couplings. Key expected signals for 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one would include an olefinic proton, signals for protons attached to carbons bearing hydroxyl groups, and several aliphatic and methyl proton signals.

  • ¹³C NMR and DEPT: The ¹³C NMR spectrum reveals the number of unique carbon atoms. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment is crucial for differentiating between methyl (CH₃), methylene (CH₂), methine (CH), and quaternary carbons. For a C₁₅H₂₄O₃ formula, 15 carbon resonances are expected.[8][9] Key signals would include a ketone carbonyl carbon (~200 ppm), two olefinic carbons, and carbons bearing hydroxyl groups (~70-80 ppm).[8]

Two-Dimensional NMR: Connecting the Dots

Rationale: 2D NMR experiments reveal correlations between nuclei, allowing for the unambiguous assembly of molecular fragments.

Workflow for 2D NMR Analysis

G H1_NMR ¹H NMR (Proton Signals) COSY COSY (¹H-¹H Coupling) H1_NMR->COSY HSQC HSQC (¹H-¹³C Direct Correlation) H1_NMR->HSQC HMBC HMBC (¹H-¹³C Long-Range Correlation) H1_NMR->HMBC C13_NMR ¹³C & DEPT (Carbon Signals & Types) C13_NMR->HSQC C13_NMR->HMBC Fragments Identify Spin Systems & Fragments COSY->Fragments HSQC->Fragments Planar_Structure Assemble Planar Structure HMBC->Planar_Structure Fragments->HMBC Connect Fragments

Caption: Workflow for Planar Structure Elucidation using NMR.

Detailed 2D NMR Protocols and Interpretation:

  • ¹H-¹H COSY (Correlation Spectroscopy):

    • Protocol: A standard COSY experiment is performed to identify proton-proton spin systems through scalar coupling.

    • Interpretation: Cross-peaks in the COSY spectrum connect protons that are coupled to each other (typically separated by 2-3 bonds). This allows for the tracing of contiguous proton networks, helping to define fragments of the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence):

    • Protocol: An HSQC experiment correlates each proton with its directly attached carbon atom.

    • Interpretation: This is a crucial step for assigning carbon signals based on their attached, and often more easily assigned, proton signals.

  • HMBC (Heteronuclear Multiple Bond Correlation):

    • Protocol: The HMBC experiment is optimized to show correlations between protons and carbons that are separated by two or three bonds.

    • Interpretation: This is the key experiment for connecting the fragments identified from COSY. For instance, correlations from methyl protons to quaternary carbons are invaluable for establishing the overall carbon skeleton. Key HMBC correlations for 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one would be expected from the methyl protons to the carbons of the spiro-center and the surrounding cyclohexenone ring.[8][9]

Table 1: Representative NMR Data for the Spirovetivane Core (Predicted)

Position¹³C Chemical Shift (δc, ppm)¹H Chemical Shift (δн, ppm, mult., J in Hz)Key HMBC Correlations (from H to C)
1~125~5.8 (s)C-2, C-5, C-10, C-15
2~202--
5~52--
10~160--
11~75VariesC-7, C-12, C-13
12~68VariesC-7, C-11, C-13
13~28VariesC-7, C-11, C-12
14~25VariesC-4, C-5, C-10
15~22VariesC-1, C-2, C-10

Note: The chemical shifts are approximate and can vary based on the solvent and specific stereochemistry.

Part 3: Deciphering the 3D Architecture - Stereochemistry

With the planar structure established, the final and often most challenging step is the determination of the relative and absolute stereochemistry. For 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, there are multiple stereocenters that need to be defined.

Relative Configuration via NOESY

Rationale: The Nuclear Overhauser Effect (NOE) is a through-space interaction between protons that are close in proximity (typically < 5 Å). A NOESY (Nuclear Overhauser Effect Spectroscopy) experiment maps these interactions, providing crucial information about the relative orientation of atoms and functional groups in the 3D structure.

Protocol: 2D NOESY/ROESY

  • Experiment Selection: A 2D NOESY experiment is standard. For molecules of this size, a ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiment can be beneficial to avoid zero-crossing issues.

  • Data Acquisition: Acquire the spectrum with an appropriate mixing time to allow for the buildup of NOE cross-peaks.

  • Interpretation: The presence of a cross-peak between two protons indicates their spatial proximity. By identifying key NOE correlations, the relative stereochemistry of the ring junctions and substituents can be deduced. For example, an NOE between a methyl group and a methine proton on the ring system can define their relative orientation (cis or trans).[8]

Absolute Configuration: A Computational-Spectroscopic Approach

Rationale: While NOESY defines the relative arrangement, it cannot distinguish between a molecule and its enantiomer. The absolute configuration is typically determined by comparing experimental electronic circular dichroism (ECD) data with computationally predicted spectra.[10][11]

Workflow for Absolute Configuration Determination

G cluster_exp Experimental cluster_comp Computational cluster_comp_result Comparison & Assignment Exp_ECD Acquire Experimental ECD Spectrum Compare_Spectra Compare Experimental vs. Calculated Spectra Exp_ECD->Compare_Spectra Gen_Conformers Generate Conformers for Possible Enantiomers Optimize_Geo Optimize Geometries (DFT) Gen_Conformers->Optimize_Geo Calc_ECD Calculate ECD Spectra (TDDFT) Optimize_Geo->Calc_ECD Boltzmann Boltzmann Average Spectra Calc_ECD->Boltzmann Boltzmann->Compare_Spectra Assign_Config Assign Absolute Configuration Compare_Spectra->Assign_Config

Caption: Workflow for Absolute Configuration using ECD.

Protocol: ECD Spectroscopy and TDDFT Calculation

  • Experimental ECD: Dissolve the sample in a suitable transparent solvent (e.g., methanol) and acquire the ECD spectrum on a CD spectrometer.

  • Computational Modeling:

    • For both possible enantiomers (e.g., the natural configuration and its mirror image), perform a conformational search using molecular mechanics.

    • Take the low-energy conformers and optimize their geometries at a suitable level of theory, such as Density Functional Theory (DFT) with a basis set like B3LYP/6-31G(d).

    • For each optimized conformer, calculate the theoretical ECD spectrum using Time-Dependent DFT (TDDFT).

    • Generate a Boltzmann-averaged ECD spectrum for each enantiomer based on the relative energies of their conformers.

  • Comparison and Assignment: The absolute configuration is assigned by identifying which of the calculated spectra shows the best agreement with the experimental ECD spectrum.[8][11]

Conclusion

The complete structure elucidation of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a rigorous process that epitomizes modern natural product chemistry. It requires a logical, step-wise approach that integrates data from multiple analytical techniques. From the initial determination of the molecular formula by HRMS to the fine-grained details of stereochemistry revealed by NOESY and ECD, each experiment provides a crucial piece of the puzzle. The synergy between empirical spectroscopic data and theoretical computational models is particularly powerful, offering a high degree of confidence in the final structural assignment. This guide provides a robust framework for researchers to tackle the complexities of spirovetivane sesquiterpenoids and other challenging natural products.

References

  • de la Torre, M. C., & Rodríguez, B. (2009). Synthesis of Spirovetivane Sesquiterpenes from Santonin. Synthesis of (+)-Anhydro-beta-rotunol and all diastereomers of 6,11-spirovetivadiene. PubMed. Available at: [Link]

  • Welzel, P. (n.d.). Recent Advances in the Synthesis of Spirovetivane Sesquiterpenes. Semantic Scholar. Available at: [Link]

  • Della-Rovere, C. A., et al. (2022). Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains. Journal of Natural Products, 85(2), 415-425. Available at: [Link]

  • ResearchGate. (n.d.). Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains | Request PDF. ResearchGate. Available at: [Link]

  • National Center for Biotechnology Information. (2022). Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains. PubMed. Available at: [Link]

  • ACS Publications. (2022). Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains. Journal of Natural Products. Available at: [Link]

  • PubChem. (n.d.). 11r,12-dihydroxyspirovetiv-1(10)-en-2-one. PubChem. Available at: [Link]

  • ChemBK. (2024). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. ChemBK. Available at: [Link]

  • PubChem. (n.d.). (4R,5S,7R,11S)-11,12-Dihydroxy-1(10)-spirovetiven-2-one 11-glucoside. PubChem. Available at: [Link]

  • ResearchGate. (n.d.). 13 C NMR spectroscopic data for compounds 1–7. | Download Table. ResearchGate. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). 11,12-Dihydroxy-10,6,8,11,13-icetexapentan-1-one. PubMed Central. Available at: [Link]

  • Queen's University. (2022). Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains. Queen's Center for Biomedical Research. Available at: [Link]

  • ChemWhat. (n.d.). 11S,12-Dihydroxyspirovetiv-1(10)-en-2-one CAS#: 62623-86-3. ChemWhat. Available at: [Link]

  • PubChem. (n.d.). 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one. PubChem. Available at: [Link]

Sources

Exploratory

physical and chemical properties of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

An In-Depth Technical Guide to 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Introduction 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a sesquiterpenoid belonging to the spirovetivane class of natural products.[1] These comp...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

Introduction

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a sesquiterpenoid belonging to the spirovetivane class of natural products.[1] These compounds are characterized by a spiro[4.5]decane carbon skeleton. This particular derivative, distinguished by its dihydroxy functionality, has been identified from natural sources such as vetiver oil and the herb Datura metel.[2][3][4] Its complex, stereochemically rich structure, featuring multiple functional groups, makes it a subject of interest for its potential biological activities.[2] Preliminary research has highlighted its potential as an intermediate in the synthesis of novel anti-inflammatory and anti-tumor agents, as well as for applications in agriculture as a pesticide.[5] This guide provides a comprehensive overview of its known physical and chemical properties, analytical methodologies, and potential applications for researchers in natural product chemistry and drug development.

Section 1: Chemical Properties and Structure

The chemical identity of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is defined by its unique spirocyclic core and the specific arrangement of its functional groups. These features govern its reactivity and are key to its biological profile.

Molecular Structure

The compound possesses the molecular formula C₁₅H₂₄O₃ and a molecular weight of approximately 252.35 g/mol .[2] Its structure features a spiro-fused bicyclic system, an α,β-unsaturated ketone, a secondary hydroxyl group, and a tertiary hydroxyl group.

Caption: 2D representation of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Key Structural Features:

  • Spirovetivane Skeleton: A bicyclic system where a cyclopentane and a cyclohexane ring are joined by a single common carbon atom (the spiro center).

  • α,β-Unsaturated Ketone: This conjugated system is a Michael acceptor and a potential site for nucleophilic addition reactions. It also contributes to the compound's chromophore, allowing for UV detection.

  • Diol Functionality: The presence of two hydroxyl groups (at C-11 and C-12) increases the molecule's polarity and provides sites for esterification, etherification, or oxidation reactions. These groups are critical for forming hydrogen bonds, which can influence solubility and interactions with biological targets.

Reactivity Profile

The molecule's reactivity is dictated by its functional groups. The diol moiety can undergo reactions typical of alcohols. The conjugated ketone system is susceptible to both 1,2- and 1,4-additions. The carbon-carbon double bond can participate in electrophilic addition reactions. The stereochemistry of the molecule will significantly influence the accessibility and outcome of these potential transformations.

Synthesis and Isolation

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is typically obtained through chemical synthesis or isolated from natural sources.[5] Isolation from complex mixtures, such as plant extracts, often involves chromatographic techniques. HPLC-UV-LCMS-guided isolation has been successfully employed to obtain this and related sesquiterpenoids from cyanobacterial cultures.[6][7][8]

Section 2: Physical Properties

The physical properties of a compound are essential for its handling, formulation, and analysis. The data presented below combines experimentally observed values with computationally predicted properties from established chemical databases.

PropertyValueSource
Appearance Colorless crystalline powderExperimental[5]
Molecular Formula C₁₅H₂₄O₃---[2][9]
Molecular Weight 252.35 g/mol ---[2]
Exact Mass 252.17254462 Da---[1]
Melting Point ~160-165 °CExperimental[5]
Solubility Soluble in ethanol, chloroform, and dimethylformamideExperimental[5]
Boiling Point 426.2 ± 28.0 °C at 760 mmHgPredicted[1]
Density 1.1 ± 0.1 g/cm³Predicted[1]
Flash Point 225.7 ± 20.5 °CPredicted[1]
Refractive Index 1.535Predicted[1]
Topological Polar Surface Area 57.5 ŲPredicted[1]
XLogP3 (LogP) 0.72 - 1.2Predicted[1]

Section 3: Spectroscopic Analysis

Structural elucidation and confirmation of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one rely on a combination of modern spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1D and 2D NMR experiments are indispensable for determining the carbon skeleton and relative stereochemistry.[6][7] Key experiments include:

  • ¹H NMR: To identify the number and environment of protons.

  • ¹³C NMR: To determine the number of unique carbon atoms and their hybridization.

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range (2-3 bond) correlations between protons and carbons, which is crucial for assembling the molecular framework.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, which is vital for assigning relative stereochemistry.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of the molecule. High-resolution mass spectrometry (HRMS) is used to confirm the molecular formula with high accuracy.[10] Fragmentation patterns observed in MS/MS experiments can offer clues about the compound's structure.

Adductm/z (Predicted)Predicted CCS (Ų)
[M+H]⁺ 253.17983160.0
[M+Na]⁺ 275.16177166.1
[M-H]⁻ 251.16527162.7
[M+NH₄]⁺ 270.20637180.4
[M+K]⁺ 291.13571162.7
Data sourced from PubChemLite, calculated using CCSbase.[9]

Section 4: Experimental Protocol: In Vitro Anti-inflammatory Assay

Given the interest in this compound for its potential anti-inflammatory properties, a robust in vitro assay is a critical first step in its evaluation.[11] The following protocol describes a method to assess the compound's ability to inhibit the production of key inflammatory mediators in lipopolysaccharide (LPS)-stimulated murine macrophages (RAW 264.7 cell line).[11]

Workflow Diagram

workflow cluster_assays 6. Quantify Inflammatory Mediators seed 1. Seed RAW 264.7 Cells (1x10^5 cells/well in 96-well plate) incubate1 2. Incubate for 24h (Allow cell adherence) seed->incubate1 pretreat 3. Pre-treat with Compound (Varying concentrations for 1h) incubate1->pretreat stimulate 4. Stimulate with LPS (1 µg/mL for 24h) pretreat->stimulate collect 5. Collect Supernatant stimulate->collect griess Nitric Oxide (NO) (Griess Assay) collect->griess Assay 1 elisa Cytokines (TNF-α, IL-6) & Prostaglandin E2 (PGE2) (ELISA) collect->elisa Assay 2 analyze 7. Analyze Data (Calculate % Inhibition & IC50) griess->analyze elisa->analyze

Sources

Foundational

An In-depth Technical Guide to 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

CAS Number: 62574-30-5 Prepared for: Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a sesquiterpe...

Author: BenchChem Technical Support Team. Date: January 2026

CAS Number: 62574-30-5

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a sesquiterpenoid derivative belonging to the spirovetivane class. While research on this specific molecule is nascent, this document consolidates the available physicochemical data, explores its natural origins, and extrapolates its potential biological activities based on the broader class of spirovetivane sesquiterpenoids. Detailed experimental protocols for investigating its anti-inflammatory properties are presented to facilitate future research. This guide aims to be a foundational resource for scientists interested in the therapeutic potential of this and related natural products.

Introduction to 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a naturally occurring sesquiterpenoid characterized by a spiro[4.5]decane carbon skeleton.[1] Sesquiterpenoids are a diverse class of C15 isoprenoids that are widely distributed in the plant kingdom and are known for their significant and varied biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects.[2][3][4][5] The spirovetivane subclass, to which this compound belongs, has garnered interest for its unique structural features and potential as a source of new therapeutic agents.[6]

This compound has been identified as a constituent of plants such as Datura metel and is also found in vetiver oil, which is derived from the roots of Chrysopogon zizanioides.[1][7][8] While direct and extensive biological studies on 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one are limited in publicly accessible literature, its structural similarity to other bioactive spirovetivanes suggests a promising area for further investigation.[1][7]

Physicochemical Properties

A summary of the known physicochemical properties of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is presented in the table below. This information is critical for its handling, formulation, and analytical characterization.

PropertyValueSource(s)
CAS Number 62574-30-5[9]
Molecular Formula C₁₅H₂₄O₃[8]
Molecular Weight 252.35 g/mol [8]
Appearance Colorless crystalline powder or oil[10]
Solubility Soluble in organic solvents such as ethanol, chloroform, and dimethylformamide.[10]
Melting Point Approximately 160-165 °C[10]
Synonyms [2R-[2alpha(R),5alpha(R)]]-2-(1,2-Dihydroxy-1-methylethyl)-6,10-dimethylspiro[4.5]dec-6-en-8-oneMedChemExpress

Natural Occurrence and Isolation

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a phytochemical found in a few distinct plant species. Its primary documented sources are:

  • Datura metel L. : A member of the Solanaceae family, this plant is known to produce a variety of sesquiterpenoids.[2][8][11][12][13][14]

  • Chrysopogon zizanioides (L.) Roberty : Commonly known as vetiver, the essential oil extracted from its roots is a rich source of sesquiterpenoids, including those of the spirovetivane class.[1][7][15][16][17][18][19]

General Isolation Protocol

While a specific protocol for the isolation of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is not detailed in the available literature, a general workflow for the extraction and purification of sesquiterpenoids from a plant matrix can be proposed. This process typically involves solvent extraction, followed by chromatographic separation.

Step 1: Extraction

  • Air-dry and pulverize the plant material (e.g., roots of C. zizanioides or leaves of D. metel).

  • Perform exhaustive extraction with a suitable organic solvent, such as methanol or ethanol, at room temperature.

  • Concentrate the resulting extract under reduced pressure to yield a crude extract.

Step 2: Fractionation

  • Suspend the crude extract in water and perform liquid-liquid partitioning with solvents of increasing polarity (e.g., hexane, ethyl acetate, and n-butanol).

  • Monitor the fractions by thin-layer chromatography (TLC) to identify the fractions containing the target compound.

Step 3: Chromatographic Purification

  • Subject the enriched fraction to column chromatography over silica gel, eluting with a gradient of hexane and ethyl acetate.

  • Combine fractions containing the compound of interest, as determined by TLC analysis.

  • Perform further purification using preparative high-performance liquid chromatography (HPLC) to obtain the pure compound.

Step 4: Structure Elucidation

  • Confirm the identity and structure of the isolated 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one using spectroscopic techniques, including ¹H-NMR, ¹³C-NMR, mass spectrometry (MS), and infrared (IR) spectroscopy.

G cluster_extraction Extraction cluster_fractionation Fractionation cluster_purification Purification cluster_analysis Analysis plant_material Dried Plant Material solvent_extraction Solvent Extraction (e.g., Methanol) plant_material->solvent_extraction crude_extract Crude Extract solvent_extraction->crude_extract liquid_partition Liquid-Liquid Partitioning crude_extract->liquid_partition enriched_fraction Enriched Fraction liquid_partition->enriched_fraction column_chromatography Silica Gel Column Chromatography enriched_fraction->column_chromatography hplc Preparative HPLC column_chromatography->hplc pure_compound Pure Compound hplc->pure_compound spectroscopy Spectroscopic Analysis (NMR, MS, IR) pure_compound->spectroscopy

Generalized workflow for the isolation of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Potential Biological Activities and Mechanisms of Action

Direct experimental evidence for the biological activities of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is limited. However, based on the known pharmacology of structurally related spirovetivane sesquiterpenoids, several potential activities can be inferred.

Anti-inflammatory Activity

Sesquiterpenoids are well-documented for their anti-inflammatory properties.[2] The proposed mechanism for many of these compounds involves the modulation of key inflammatory pathways, such as the NF-κB and MAPK signaling cascades, leading to a reduction in the production of pro-inflammatory mediators.[2]

Hypothesized Mechanism of Action: It is plausible that 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one exerts anti-inflammatory effects by inhibiting the production of nitric oxide (NO), prostaglandin E₂ (PGE₂), and pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1 beta (IL-1β) in inflammatory cells such as macrophages. This inhibition could be mediated through the suppression of enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

G LPS LPS TLR4 TLR4 LPS->TLR4 NFkB NF-κB Pathway TLR4->NFkB iNOS iNOS NFkB->iNOS COX2 COX-2 NFkB->COX2 Cytokines Pro-inflammatory Cytokines NFkB->Cytokines NO Nitric Oxide (NO) iNOS->NO PGE2 Prostaglandin E₂ COX2->PGE2 Inflammation Inflammation Cytokines->Inflammation NO->Inflammation PGE2->Inflammation Compound 11R,12-Dihydroxyspirovetiv- 1(10)-en-2-one Compound->NFkB Inhibition?

Potential anti-inflammatory mechanism of action.
Antimicrobial Activity

Vetiver essential oil, a source of this compound, has demonstrated significant antimicrobial activity against a range of pathogenic bacteria, particularly Gram-positive bacteria like Staphylococcus aureus.[7] The antimicrobial effects of sesquiterpenoids are often attributed to their ability to disrupt bacterial cell membranes.[7] Further investigation is required to determine the specific antimicrobial spectrum and potency of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Cytotoxic Activity

Many sesquiterpenoids have been investigated for their potential as anticancer agents due to their cytotoxic effects on various cancer cell lines.[3][5][20][21] The mechanisms underlying this cytotoxicity are diverse and can involve the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways involved in cancer cell proliferation and survival. The cytotoxic potential of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one remains to be explored.

Experimental Protocols for Biological Evaluation

To facilitate further research into the therapeutic potential of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, detailed protocols for assessing its anti-inflammatory activity are provided below. These are standard and widely accepted methods in the field.

In Vitro Anti-inflammatory Assays

5.1.1. Cell Culture and Treatment

  • Cell Line: Murine macrophage cell line RAW 264.7.

  • Culture Conditions: Maintain cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

  • Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/well.

  • Incubation: Incubate the cells for 24 hours to allow for adherence.

  • Treatment: Pre-treat the cells with varying concentrations of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one (e.g., 1, 5, 10, 25 µM) for 1 hour.

  • Stimulation: Stimulate the cells with lipopolysaccharide (LPS) at a concentration of 1 µg/mL for another 24 hours.

5.1.2. Measurement of Nitric Oxide (NO) Production

  • After the 24-hour incubation with LPS, collect the cell culture supernatant.

  • Determine the concentration of nitrite, a stable metabolite of NO, in the supernatant using the Griess reagent.

  • Measure the absorbance at 540 nm and calculate the nitrite concentration using a sodium nitrite standard curve.

5.1.3. Measurement of Pro-inflammatory Cytokines (TNF-α, IL-6, IL-1β) and PGE₂

  • Collect the cell culture supernatant as described above.

  • Quantify the levels of TNF-α, IL-6, IL-1β, and PGE₂ using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

In Vivo Anti-inflammatory Assay: Carrageenan-Induced Paw Edema

This model is a standard for evaluating the efficacy of compounds in mitigating acute inflammation.

  • Animals: Wistar rats or Swiss albino mice.

  • Acclimatization: Acclimatize the animals for at least one week before the experiment.

  • Grouping: Divide the animals into groups: a control group, a positive control group (e.g., treated with indomethacin), and test groups receiving different doses of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

  • Compound Administration: Administer the test compound or vehicle orally or intraperitoneally one hour before the induction of inflammation.

  • Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.

  • Measurement of Paw Volume: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, 4, 5, and 6 hours after the carrageenan injection.

  • Calculation of Inhibition: Calculate the percentage inhibition of paw edema for each group relative to the control group.

Synthetic Strategies

While a specific synthetic route for 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one has not been published, the synthesis of other spirovetivane sesquiterpenes has been achieved, often starting from readily available natural products like santonin.[1][22] A key step in these syntheses is often a rearrangement reaction to form the characteristic spiro[4.5]decane core.[1][22]

A plausible general synthetic approach could involve:

  • Starting Material: A suitable chiral precursor, potentially derived from the chiral pool.

  • Key Reactions: Construction of the spirocyclic system via intramolecular cyclization or rearrangement, followed by functional group manipulations to introduce the hydroxyl and ketone moieties with the correct stereochemistry.

G start_material Chiral Precursor intermediate1 Intermediate with Functional Groups start_material->intermediate1 spirocyclization Spirocyclization/ Rearrangement intermediate1->spirocyclization spiro_core Spiro[4.5]decane Core spirocyclization->spiro_core functionalization Functional Group Manipulation spiro_core->functionalization target_molecule 11R,12-Dihydroxyspirovetiv- 1(10)-en-2-one functionalization->target_molecule

Sources

Exploratory

An In-depth Technical Guide to the Biological Activity of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

Abstract 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a sesquiterpenoid derivative of the spirovetivane class, identified in natural sources such as Datura metel and vetiver oil derived from Chrysopogon zizanioides roots...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a sesquiterpenoid derivative of the spirovetivane class, identified in natural sources such as Datura metel and vetiver oil derived from Chrysopogon zizanioides roots.[1] As a member of the vast family of sesquiterpenoids, this compound is of significant scientific interest due to the diverse and potent biological activities characteristic of this class, including anti-inflammatory, antimicrobial, and cytotoxic effects.[1][2] However, it is critical to note that while the broader class of spirovetivane sesquiterpenoids is the subject of ongoing research, specific, peer-reviewed experimental data on the biological activities of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one are not extensively available in the public domain. This guide, therefore, consolidates the existing physicochemical data for this compound, and extrapolates its potential biological activities and mechanisms of action based on studies of structurally related compounds and extracts from its natural sources. Furthermore, we provide detailed, validated experimental protocols for the in-vitro evaluation of its potential biological effects, offering a foundational framework for researchers and drug development professionals.

Physicochemical Properties

A foundational understanding of a compound's physicochemical properties is paramount for any investigation into its biological activity. These properties influence its solubility, stability, and pharmacokinetic profile.

PropertyValueReference(s)
Molecular Formula C₁₅H₂₄O₃[1][3]
Molecular Weight 252.35 g/mol [1][4]
CAS Number 62574-30-5[3]
Appearance Colorless crystalline powder[3]
Solubility Soluble in organic solvents such as ethanol, chloroform, and dimethylformamide[3]
Melting Point Approximately 160-165 °C[3]

Natural Occurrence and Isolation

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a naturally occurring sesquiterpenoid. Its known sources include:

  • Datura metel: This compound has been isolated from the herbs of Datura metel, a plant belonging to the Solanaceae family.[1]

  • Vetiver Oil: It is also a constituent of vetiver oil, an essential oil obtained from the roots of the Chrysopogon zizanioides plant.[1]

Isolation_Workflow Start Plant Material (e.g., Datura metel leaves or Vetiver roots) Extraction Solvent Extraction (e.g., ethanol, methanol, or hexane) Start->Extraction Crude_Extract Crude Extract Extraction->Crude_Extract Fractionation Liquid-Liquid Partitioning or Column Chromatography (e.g., silica gel) Crude_Extract->Fractionation Fractions Fractions of Varying Polarity Fractionation->Fractions Purification Preparative HPLC or Crystallization Fractions->Purification Pure_Compound Pure 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Purification->Pure_Compound Characterization Structural Elucidation (NMR, MS, IR) Pure_Compound->Characterization

A generalized workflow for the isolation of sesquiterpenoids.

Potential Biological Activities and Mechanisms of Action

The biological activities of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one have not been extensively documented in primary scientific literature. However, based on the known bioactivities of the broader class of sesquiterpenoids and extracts from its source plants, several potential therapeutic applications can be hypothesized.

Anti-Inflammatory Activity

Sesquiterpenoids are widely recognized for their anti-inflammatory properties.[2] The proposed mechanism for many sesquiterpenoids involves the modulation of key inflammatory signaling pathways.

Hypothesized Mechanism of Action:

The anti-inflammatory effects of sesquiterpenoids are often attributed to their ability to inhibit the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandins, and cytokines like tumor necrosis factor-alpha (TNF-α) and interleukins (IL-1β, IL-6).[2] This is frequently achieved through the downregulation of enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). A central pathway implicated in this regulation is the Nuclear Factor-kappa B (NF-κB) signaling cascade.[5] It is plausible that 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one exerts anti-inflammatory effects by inhibiting the activation of NF-κB, thereby preventing the transcription of pro-inflammatory genes.

Anti_Inflammatory_Pathway LPS LPS TLR4 TLR4 Receptor LPS->TLR4 MyD88 MyD88 TLR4->MyD88 IKK IKK Complex MyD88->IKK IkB IκBα IKK->IkB phosphorylates & degrades NFkB NF-κB (p50/p65) NFkB_nucleus NF-κB (nucleus) NFkB->NFkB_nucleus translocates Genes Pro-inflammatory Gene Transcription (iNOS, COX-2, TNF-α, IL-6) NFkB_nucleus->Genes Compound 11R,12-Dihydroxyspirovetiv- 1(10)-en-2-one Compound->IKK Inhibits?

Hypothesized anti-inflammatory mechanism of action.

Experimental Protocol: In-Vitro Anti-inflammatory Assay

This protocol describes the evaluation of the anti-inflammatory potential of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one by measuring its effect on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cells.

Materials:

  • RAW 264.7 macrophage cell line

  • Dulbecco's Modified Eagle Medium (DMEM)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Lipopolysaccharide (LPS) from E. coli

  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

  • Griess Reagent

  • 96-well cell culture plates

  • Spectrophotometer

Procedure:

  • Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

  • Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours to allow for adherence.

  • Treatment: Pre-treat the cells with various concentrations of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one (e.g., 1, 5, 10, 25, 50 µM) for 1 hour.

  • Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control (cells only) and a positive control (cells + LPS).

  • Nitrite Measurement: After incubation, collect 50 µL of the cell culture supernatant and transfer to a new 96-well plate.

  • Add 50 µL of Griess Reagent to each well and incubate at room temperature for 10 minutes.

  • Data Acquisition: Measure the absorbance at 540 nm using a spectrophotometer.

  • Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

Antimicrobial Activity

Vetiver oil, a source of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, is known to possess broad-spectrum antimicrobial activity.[6] While specific data for the pure compound is lacking, it is reasonable to hypothesize that it contributes to the overall antimicrobial effect of the essential oil.

Hypothesized Mechanism of Action:

The antimicrobial mechanism of sesquiterpenoids is often attributed to their ability to disrupt the integrity of microbial cell membranes.[6] This can lead to increased membrane permeability, leakage of intracellular components, and ultimately, cell death. The lipophilic nature of sesquiterpenoids facilitates their interaction with the lipid bilayer of the cell membrane.

Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This protocol outlines the determination of the MIC of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one against bacterial strains.

Materials:

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Mueller-Hinton Broth (MHB)

  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

  • 96-well microtiter plates

  • Spectrophotometer or visual inspection

Procedure:

  • Preparation of Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

  • Serial Dilution: Perform a two-fold serial dilution of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one in MHB in a 96-well plate.

  • Inoculation: Add the prepared bacterial inoculum to each well. Include a positive control (bacteria in broth) and a negative control (broth only).

  • Incubation: Incubate the plate at 37°C for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

MIC_Workflow Start Prepare Serial Dilutions of Compound Inoculate Inoculate with Bacterial Suspension Start->Inoculate Incubate Incubate at 37°C for 18-24h Inoculate->Incubate Observe Observe for Bacterial Growth (Turbidity) Incubate->Observe MIC Determine Minimum Inhibitory Concentration (MIC) Observe->MIC

Workflow for the Broth Microdilution Method.
Cytotoxic Activity

Many sesquiterpenoids have demonstrated cytotoxic activity against various cancer cell lines, suggesting their potential as anticancer agents.[7] This activity is often mediated through the induction of apoptosis (programmed cell death).

Hypothesized Mechanism of Action:

The cytotoxic effects of sesquiterpenoids can be multifaceted. They may induce apoptosis through various mechanisms, including the activation of caspases, modulation of Bcl-2 family proteins, and the generation of reactive oxygen species (ROS), leading to oxidative stress and cell death.[8]

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol assesses the cytotoxic effect of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one on a cancer cell line.

Materials:

  • Cancer cell line (e.g., HeLa, MCF-7)

  • Appropriate cell culture medium with supplements

  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Dimethyl sulfoxide (DMSO)

  • 96-well cell culture plates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cancer cells in a 96-well plate at an appropriate density and incubate for 24 hours.

  • Treatment: Treat the cells with a range of concentrations of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one for 24, 48, or 72 hours.

  • MTT Addition: After the treatment period, add MTT solution to each well and incubate for 4 hours.

  • Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Phytotoxic Activity

Given its potential use in pesticide synthesis, 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one may possess phytotoxic properties.[3] Sesquiterpenoids are known to exhibit allelopathic effects, inhibiting the germination and growth of other plants.

Hypothesized Mechanism of Action:

The phytotoxic effects of sesquiterpenoids can involve the disruption of various physiological processes in plants, including inhibition of cell division, interference with photosynthesis, and disruption of membrane integrity.

Experimental Protocol: Seed Germination and Radicle Elongation Assay

This protocol evaluates the phytotoxic effect of the compound on seed germination and early seedling growth.

Materials:

  • Seeds of a model plant (e.g., lettuce, Lactuca sativa)

  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

  • Petri dishes with filter paper

  • Distilled water

  • Incubator

Procedure:

  • Preparation of Test Solutions: Prepare different concentrations of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one in distilled water.

  • Seed Treatment: Place a set number of seeds in each Petri dish on filter paper moistened with the test solutions or distilled water (control).

  • Incubation: Incubate the Petri dishes in the dark at a suitable temperature (e.g., 25°C) for a defined period (e.g., 72 hours).

  • Data Collection: Count the number of germinated seeds and measure the length of the radicles.

  • Data Analysis: Calculate the germination percentage and the percentage of radicle growth inhibition compared to the control.

Future Directions and Conclusion

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one represents a compelling subject for further investigation within the realm of natural product chemistry and drug discovery. While this guide provides a comprehensive overview based on the current, albeit limited, state of knowledge, it underscores the critical need for dedicated research to elucidate the specific biological activities and mechanisms of action of this compound.

Future research should focus on:

  • Isolation and large-scale synthesis: To enable robust biological testing.

  • In-depth in-vitro and in-vivo studies: To confirm and quantify its anti-inflammatory, antimicrobial, cytotoxic, and phytotoxic activities.

  • Mechanistic studies: To identify the specific molecular targets and signaling pathways modulated by this compound.

References

Foundational

An In-Depth Technical Guide to the Anti-inflammatory Effects of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract This technical guide provides a comprehensive overview of the emerging sesquiterpenoi...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the emerging sesquiterpenoid, 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one , as a promising anti-inflammatory agent. This document synthesizes the current, albeit limited, understanding of its biological activities, with a focus on its potential mechanisms of action against key inflammatory pathways. While direct and extensive research on this specific molecule is still in nascent stages, this guide extrapolates from the broader class of spirovetivane-type sesquiterpenoids and provides detailed, field-proven experimental protocols to facilitate further investigation. We will delve into its origins, methods for its isolation, and a logical framework for evaluating its anti-inflammatory efficacy, from cell-based assays to the elucidation of its molecular targets. The primary objective is to equip researchers and drug development professionals with the foundational knowledge and practical methodologies required to rigorously assess and potentially harness the therapeutic potential of this compound.

Introduction: The Therapeutic Potential of a Novel Sesquiterpenoid

Inflammation is a fundamental biological process that, when dysregulated, underpins a vast array of human diseases, including autoimmune disorders, neurodegenerative conditions, and cancer. The search for novel anti-inflammatory agents with improved efficacy and safety profiles is a perpetual endeavor in pharmaceutical research. Sesquiterpenoids, a diverse class of C15 isoprenoid compounds derived from natural sources, have garnered significant attention for their wide spectrum of biological activities, including potent anti-inflammatory effects.[1][2]

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a spirovetivane-type sesquiterpenoid that has been identified in various plant species, notably within the Solanaceae family, such as Datura metel, and is also associated with vetiver oil from Chrysopogon zizanioides.[3] Its unique spirocyclic scaffold and hydroxylation pattern suggest a distinct pharmacological profile. Preliminary investigations and the activities of structurally related compounds indicate that it may exert its anti-inflammatory effects through the modulation of key signaling pathways and the inhibition of pro-inflammatory mediators. This guide will explore these potential mechanisms and provide the technical framework for their validation.

Isolation and Purification of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

The successful investigation of any natural product hinges on the ability to obtain a pure, well-characterized sample. The following protocol outlines a general and robust methodology for the extraction and purification of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one from plant material.

Plant Material Preparation
  • Collection and Authentication: Collect fresh plant material (e.g., leaves and stems of Datura metel or roots of Chrysopogon zizanioides).[3] It is crucial to have the plant material authenticated by a qualified botanist to ensure the correct species is used.

  • Washing and Drying: Thoroughly wash the plant material to remove debris and air-dry in a shaded, well-ventilated area or in a hot air oven at a controlled temperature of 40-50°C.[3]

  • Grinding: Once completely dry, grind the material into a coarse powder using a mechanical grinder.[3]

Extraction

Two common and effective methods for extracting sesquiterpenoids are maceration and Soxhlet extraction.

Protocol 2.2.1: Maceration [3]

  • Weigh 500 g of the powdered plant material and place it in a large glass container.

  • Add 2.5 L of methanol to the container, ensuring all the plant material is fully submerged.

  • Seal the container and allow it to stand at room temperature for 3-5 days, with occasional agitation.

  • Filter the extract through Whatman No. 1 filter paper.

  • Concentrate the filtrate using a rotary evaporator at a temperature of 40-50°C to yield the crude extract.

Protocol 2.2.2: Soxhlet Extraction [3]

  • Place 200 g of the powdered plant material into a cellulose thimble.

  • Insert the thimble into a Soxhlet extractor.

  • Add 1.5 L of ethyl acetate to the round-bottom flask.

  • Heat the solvent to its boiling point and allow the extraction to proceed for 24-48 hours, or until the solvent in the siphon tube runs clear.

  • Concentrate the extract using a rotary evaporator to obtain the crude extract.

Purification

A multi-step chromatographic approach is typically required to isolate the target compound to a high degree of purity.

Step 1: Column Chromatography

  • Prepare a silica gel (60-120 mesh) column packed in n-hexane.

  • Adsorb the crude extract onto a small amount of silica gel and load it onto the column.

  • Elute the column with a gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity.

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) using a mobile phase of n-hexane:ethyl acetate (e.g., 7:3 v/v) and visualizing with a vanillin-sulfuric acid reagent.

  • Pool the fractions containing the compound of interest based on the TLC profile.

Step 2: Preparative High-Performance Liquid Chromatography (HPLC)

  • Dissolve the semi-purified fraction in the HPLC mobile phase (e.g., acetonitrile:water gradient).

  • Filter the solution through a 0.45 µm syringe filter.

  • Inject the sample onto a preparative C18 HPLC column.

  • Collect the peak corresponding to 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, guided by UV detection (e.g., at 210 nm or 254 nm).[3]

  • Confirm the purity of the isolated compound using analytical HPLC.

Structure Elucidation

The definitive identification of the isolated compound is achieved through a combination of spectroscopic techniques:

  • Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, COSY, HSQC, HMBC): To elucidate the chemical structure and stereochemistry.

In Vitro Evaluation of Anti-inflammatory Activity

The initial assessment of anti-inflammatory potential is typically conducted using cell-based assays that measure the inhibition of key inflammatory mediators. The murine macrophage cell line, RAW 264.7, is a widely used and reliable model for these studies.

Inhibition of Nitric Oxide (NO) Production

Principle: Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, stimulates macrophages to produce nitric oxide (NO), a pro-inflammatory mediator, via the induction of inducible nitric oxide synthase (iNOS). The Griess assay is a colorimetric method used to quantify nitrite (a stable breakdown product of NO) in the cell culture supernatant.

Protocol 3.1.1: Nitric Oxide Production Assay in RAW 264.7 Cells

  • Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

  • Seeding: Seed the cells in a 96-well plate at a density of 1 x 10⁵ cells/well and allow them to adhere for 24 hours.

  • Treatment: Pre-treat the cells with various concentrations of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one (e.g., 1, 5, 10, 25 µM) for 1 hour.

  • Stimulation: Stimulate the cells with LPS (1 µg/mL) for an additional 24 hours. Include a vehicle control (cells with media), an LPS-only control, and a positive control (e.g., a known iNOS inhibitor).

  • Supernatant Collection: After incubation, carefully collect the cell culture supernatant.

  • Griess Assay:

    • In a new 96-well plate, add 100 µL of supernatant from each well.

    • Add 100 µL of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) to each well.

    • Incubate at room temperature for 10 minutes, protected from light.

  • Measurement: Measure the absorbance at 540 nm using a microplate reader.

  • Quantification: Determine the nitrite concentration using a standard curve prepared with known concentrations of sodium nitrite. Calculate the percentage of NO inhibition relative to the LPS-only control.

Inhibition of Cyclooxygenase-2 (COX-2) Activity

Principle: COX-2 is an enzyme that is induced during inflammation and is responsible for the synthesis of prostaglandins, which are key mediators of pain and inflammation. A fluorometric assay can be used to quantify the inhibition of recombinant human COX-2 activity.

Protocol 3.2.1: Fluorometric COX-2 Inhibitor Screening Assay

  • Reagent Preparation: Prepare the COX assay buffer, COX probe, COX cofactor, and human recombinant COX-2 enzyme according to the manufacturer's instructions (e.g., from a commercial kit).

  • Assay Plate Setup: In a 96-well black microplate, add the test compound at various concentrations. Include a vehicle control, an enzyme control (no inhibitor), and a positive control (e.g., celecoxib).

  • Reaction Initiation: Add a reaction mixture containing COX assay buffer, COX probe, diluted COX cofactor, and reconstituted COX-2 enzyme to each well.

  • Signal Generation: Initiate the reaction by adding a solution of arachidonic acid.

  • Measurement: Measure the fluorescence kinetically at an excitation/emission of 535/587 nm for 5-10 minutes.

  • Data Analysis: Calculate the rate of reaction (slope) from the linear portion of the kinetic curve. Determine the percentage of inhibition by comparing the slope of the sample to the enzyme control. Calculate the IC₅₀ value from a dose-response curve.

Elucidating the Molecular Mechanism of Action

To gain a deeper understanding of how 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one exerts its anti-inflammatory effects, it is essential to investigate its impact on key intracellular signaling pathways. Based on the known activities of other sesquiterpenoids, the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways are primary targets for investigation.

The NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals like LPS, the IκB kinase (IKK) complex phosphorylates IκBα, leading to its ubiquitination and subsequent degradation. This frees NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes.

Hypothesized Mechanism of Action: 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one may inhibit the NF-κB pathway by preventing the phosphorylation and degradation of IκBα, thereby blocking the nuclear translocation of NF-κB.

NF_kB_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 Binds IKK IKK Complex TLR4->IKK Activates IkBa IκBα IKK->IkBa Phosphorylates IkBa_p p-IκBα IkBa->IkBa_p NFkB NF-κB (p50/p65) NFkB_nuc Nuclear NF-κB NFkB->NFkB_nuc Translocates Proteasome Proteasome Degradation IkBa_p->Proteasome Genes Pro-inflammatory Gene Transcription (iNOS, COX-2, Cytokines) NFkB_nuc->Genes Activates Compound 11R,12-Dihydroxyspirovetiv- 1(10)-en-2-one Compound->IKK Inhibits?

Caption: Hypothesized inhibition of the NF-κB pathway by 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Protocol 4.1.1: Western Blot Analysis of NF-κB Pathway Activation

  • Cell Treatment and Lysis: Treat RAW 264.7 cells with the compound and/or LPS as described in Protocol 3.1.1. After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE and Western Blotting:

    • Separate equal amounts of protein (20-30 µg) on a 10% SDS-polyacrylamide gel.

    • Transfer the proteins to a PVDF membrane.

    • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

    • Incubate the membrane with primary antibodies against phospho-IκBα, total IκBα, phospho-p65, and total p65 overnight at 4°C. Use an antibody against β-actin or GAPDH as a loading control.

    • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Detection and Analysis: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify the band intensities using densitometry software.

The MAPK Signaling Pathway

The MAPK family of serine/threonine kinases, including p38, JNK, and ERK, are critical regulators of cellular responses to a variety of extracellular stimuli, including inflammatory signals. LPS activates these pathways, leading to the phosphorylation and activation of downstream transcription factors that contribute to the expression of pro-inflammatory genes.

Hypothesized Mechanism of Action: 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one may suppress the phosphorylation and activation of p38, JNK, and/or ERK in response to LPS stimulation.

MAPK_Pathway cluster_cascade MAPK Cascade LPS LPS TLR4 TLR4 LPS->TLR4 MAPKKK MAPKKK TLR4->MAPKKK MAPKK MAPKK MAPKKK->MAPKK p38 p38 MAPKK->p38 JNK JNK MAPKK->JNK ERK ERK MAPKK->ERK p_p38 p-p38 p38->p_p38 p_JNK p-JNK JNK->p_JNK p_ERK p-ERK ERK->p_ERK TranscriptionFactors Transcription Factors (e.g., AP-1) p_p38->TranscriptionFactors p_JNK->TranscriptionFactors p_ERK->TranscriptionFactors Genes Pro-inflammatory Gene Expression TranscriptionFactors->Genes Compound 11R,12-Dihydroxyspirovetiv- 1(10)-en-2-one Compound->MAPKK Inhibits?

Caption: Hypothesized inhibition of the MAPK pathway by 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Protocol 4.2.1: Western Blot Analysis of MAPK Pathway Activation

  • Cell Treatment and Lysis: Follow the same procedure as in Protocol 4.1.1.

  • Protein Quantification: Perform a BCA assay to determine protein concentrations.

  • SDS-PAGE and Western Blotting:

    • Separate proteins on a 12% SDS-polyacrylamide gel.

    • Transfer to a PVDF membrane and block as previously described.

    • Incubate with primary antibodies against phospho-p38, total p38, phospho-JNK, total JNK, phospho-ERK, and total ERK. Use a loading control antibody as before.

    • Incubate with the appropriate HRP-conjugated secondary antibody.

  • Detection and Analysis: Detect and quantify the protein bands as described in Protocol 4.1.1.

Data Presentation and Interpretation

To facilitate the clear and concise presentation of quantitative data, the use of tables is highly recommended.

Table 1: Hypothetical Inhibitory Effects on Inflammatory Mediators

CompoundConcentration (µM)NO Production (% Inhibition)COX-2 Activity (% Inhibition)
11R,12-Dihydroxyspirovetiv-1(10)-en-2-one 115 ± 2.120 ± 3.5
545 ± 4.255 ± 4.8
1075 ± 5.180 ± 6.2
2590 ± 3.895 ± 2.9
Positive Control (e.g., L-NAME for NO, Celecoxib for COX-2) 1098 ± 1.599 ± 1.1

Table 2: Hypothetical Effects on NF-κB and MAPK Pathway Protein Phosphorylation (Relative Densitometry Units)

Treatmentp-IκBα / IκBαp-p65 / p65p-p38 / p38p-JNK / JNKp-ERK / ERK
Vehicle Control 0.1 ± 0.020.1 ± 0.030.1 ± 0.020.1 ± 0.010.1 ± 0.03
LPS (1 µg/mL) 1.0 ± 0.11.0 ± 0.081.0 ± 0.121.0 ± 0.091.0 ± 0.11
LPS + Compound (10 µM) 0.3 ± 0.050.4 ± 0.060.5 ± 0.070.6 ± 0.050.7 ± 0.08

Conclusion and Future Directions

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one represents a promising lead compound for the development of novel anti-inflammatory therapeutics. The methodologies outlined in this guide provide a robust framework for its comprehensive evaluation. While preliminary data and the activities of related sesquiterpenoids suggest that its mechanism of action likely involves the inhibition of NO and prostaglandin production through the suppression of the NF-κB and MAPK signaling pathways, it is imperative that these hypotheses are rigorously tested through direct experimentation.

Future research should focus on:

  • In vivo studies: To evaluate the efficacy and safety of the compound in animal models of inflammation.

  • Target identification: To pinpoint the specific molecular targets of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one within the inflammatory signaling cascades.

  • Structure-activity relationship (SAR) studies: To synthesize and evaluate analogs of the compound to optimize its potency and pharmacokinetic properties.

By following a systematic and evidence-based approach, the full therapeutic potential of this intriguing natural product can be elucidated, potentially leading to the development of a new generation of anti-inflammatory drugs.

References

  • An, F., et al. (2024). Anti-inflammatory sesquiterpenoids from a sponge-derived Fungus Acremonium sp. PubMed. [Link]

  • Choi, R. J., et al. (2022). Nutritional Composition, Phytochemical Profiles, and Pharmacological Effects of Ethiopian Eggplant (Solanum aethiopicum L.). PubMed Central. [Link]

  • Ponticelli, M., et al. (2023). Solanum aethiopicum L. from the Basilicata region as a source of specialized metabolites with promising anti-obesity effects: phytochemical characterization and in vivo investigation in high fat diet-fed mice. Frontiers in Pharmacology. [Link]

  • Lee, I. H., et al. (2025). Breviane Spiroditerpenoids with Anti-inflammatory and Antiviral Activities from Deep-Sea-Derived Fungus Penicillium sp. F59. PubMed. [Link]

  • Olasunkanmi, A. A., & Afuye, O. O. (2021). Evaluation of Invitro Anti-Inflammatory Potential of Aqueous Solanum Aethiopicup (Garden Egg) Leaf Extract. The Federal Polytechnic Ilaro Repository. [Link]

  • Hall, I. H., et al. (1979). Anti-inflammatory activity of sesquiterpene lactones and related compounds. PubMed. [Link]

  • Rolnik, A., & Olas, B. (2022). Anti-Inflammatory and Immunoregulatory Action of Sesquiterpene Lactones. PubMed Central. [Link]

Sources

Exploratory

antimicrobial properties of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

An In-Depth Technical Guide to the Antimicrobial Properties of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one The escalating crisis of antimicrobial resistance necessitates an urgent and creative exploration of novel bioactiv...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Antimicrobial Properties of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

The escalating crisis of antimicrobial resistance necessitates an urgent and creative exploration of novel bioactive compounds.[1][2] Natural products, with their inherent biocompatibility and structural diversity, represent a promising frontier in this endeavor.[3] Among these, sesquiterpenoids—a class of C15 isoprenoids—have garnered significant attention for their wide-ranging biological activities, including potent antimicrobial effects.[4][5] This guide focuses on a specific spirovetivane sesquiterpenoid, 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, providing a technical framework for researchers, scientists, and drug development professionals to investigate its antimicrobial potential. While direct and extensive research on this particular molecule is still emerging, this document synthesizes knowledge from structurally related compounds and established methodologies to offer a comprehensive roadmap for its evaluation.

Introduction to 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one: A Spirovetivane Sesquiterpenoid of Interest

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a sesquiterpenoid characterized by a spiro[4.5]decane core structure.[6] It can be isolated from the plant Datura metel and is also associated with vetiver oil, derived from the roots of Chrysopogon zizanioides.[7][8] The presence of hydroxyl groups and a ketone functionality in its structure suggests the potential for significant biological activity, including antimicrobial and anti-inflammatory properties.[8][9] While its precise mechanisms of action are not yet fully elucidated, the broader class of sesquiterpenoids is known to exert antimicrobial effects through mechanisms such as the disruption of bacterial cell membranes.[9]

Chemical and Physical Properties:

PropertyValueSource
Molecular FormulaC15H24O3[8][10][11]
Molecular Weight252.35 g/mol [8][11]
AppearanceColorless crystalline powder[12]
SolubilitySoluble in organic solvents like ethanol, chloroform, and dimethylformamide[12]
Melting PointApproximately 160-165 °C[12]

Methodologies for Assessing Antimicrobial Efficacy

A robust evaluation of a novel compound's antimicrobial properties hinges on a systematic and well-controlled experimental approach. The following protocols are presented as a self-validating system, designed to provide reproducible and comparable results.[13]

Initial Screening: Agar-Based Diffusion Methods

The initial assessment of antimicrobial activity can be efficiently conducted using agar diffusion methods, which provide a qualitative and semi-quantitative overview of the compound's efficacy.

2.1.1. Disc Diffusion Assay

This method is a widely used preliminary test for antimicrobial activity.

  • Principle: A standardized microbial inoculum is uniformly spread on an agar plate. Paper discs impregnated with the test compound are placed on the surface. The compound diffuses into the agar, and if it is effective against the microorganism, a zone of inhibition (clear area with no growth) will form around the disc.

  • Protocol:

    • Prepare a microbial inoculum equivalent to a 0.5 McFarland standard (approximately 1 x 10^8 CFU/mL).

    • Using a sterile cotton swab, uniformly streak the inoculum over the entire surface of a Mueller-Hinton agar plate.

    • Aseptically place sterile paper discs (6 mm diameter) impregnated with a known concentration of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one (dissolved in a suitable solvent like DMSO) onto the agar surface.

    • Include a positive control (a known antibiotic) and a negative control (solvent-only disc).

    • Incubate the plates at 37°C for 18-24 hours.

    • Measure the diameter of the zone of inhibition in millimeters.

2.1.2. Well Diffusion Assay

An alternative to the disc diffusion method, the well diffusion assay can be more sensitive for certain compounds.[14]

  • Principle: Wells are created in the agar, and the test compound is directly added to the wells. The diffusion and subsequent inhibition zone are observed.

  • Protocol:

    • Prepare the inoculated agar plate as described for the disc diffusion assay.

    • Using a sterile cork borer, create wells (6-8 mm in diameter) in the agar.

    • Carefully pipette a known volume and concentration of the test compound solution into each well.

    • Include positive and negative controls in separate wells.

    • Incubate and measure the zones of inhibition as previously described.

Agar_Diffusion_Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis P1 Prepare Microbial Inoculum (0.5 McFarland) P2 Inoculate Mueller-Hinton Agar Plate P1->P2 A1 Place Impregnated Discs or Add to Wells P2->A1 A2 Incubate at 37°C for 18-24h A1->A2 R1 Measure Zone of Inhibition (mm) A2->R1

Caption: Workflow for Agar-Based Diffusion Assays.

Quantitative Analysis: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC)

Following a positive result in the initial screening, a quantitative assessment is necessary to determine the minimum concentration of the compound required to inhibit microbial growth.

  • Principle: The broth microdilution method involves preparing serial dilutions of the test compound in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized microbial suspension. The lowest concentration of the compound that prevents visible growth after incubation is the Minimum Inhibitory Concentration (MIC).[9]

  • Protocol:

    • In a 96-well plate, add 50 µL of sterile Mueller-Hinton broth to all wells.

    • Add 50 µL of the test compound stock solution to the first well and perform a two-fold serial dilution across the plate.

    • Prepare a microbial inoculum and dilute it to a final concentration of approximately 5 x 10^5 CFU/mL in each well.

    • Include a growth control (no compound) and a sterility control (no inoculum).

    • Seal the plate and incubate at 37°C for 18-24 hours.

    • Determine the MIC by visual inspection for turbidity or by using a plate reader to measure absorbance at 600 nm. The MIC is the lowest concentration with no visible growth.[9]

Determining Bactericidal vs. Bacteriostatic Activity: Minimum Bactericidal Concentration (MBC)

The MIC assay determines the concentration that inhibits growth, but not whether the compound kills the microbes (bactericidal) or simply prevents them from multiplying (bacteriostatic). The MBC assay clarifies this.

  • Principle: After determining the MIC, an aliquot from the wells showing no growth is subcultured onto fresh agar plates. The lowest concentration that results in a significant reduction (typically ≥99.9%) in viable cells is the MBC.

  • Protocol:

    • From the wells corresponding to the MIC and higher concentrations in the MIC assay, take a 10 µL aliquot.

    • Spot-inoculate the aliquot onto a fresh Mueller-Hinton agar plate.

    • Incubate the plates at 37°C for 18-24 hours.

    • The MBC is the lowest concentration of the compound from which no microbial growth is observed on the subculture plates.

MIC_MBC_Workflow cluster_mic MIC Determination cluster_mbc MBC Determination M1 Serial Dilution of Compound in 96-well Plate M2 Inoculate with Microbial Suspension M1->M2 M3 Incubate at 37°C for 18-24h M2->M3 M4 Determine MIC (Lowest concentration with no growth) M3->M4 B1 Subculture from Clear Wells (MIC and higher) onto Agar M4->B1 From clear wells B2 Incubate Agar Plates at 37°C for 18-24h B1->B2 B3 Determine MBC (Lowest concentration with no growth) B2->B3

Caption: Workflow for MIC and MBC Determination.

Potential Mechanism of Action: A Hypothesis-Driven Approach

While the precise mechanism of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is yet to be fully elucidated, insights can be drawn from related sesquiterpenoids. A plausible hypothesis is the disruption of the bacterial cell membrane.[9]

Hypothesized Mechanism:

  • Membrane Intercalation: The lipophilic nature of the sesquiterpenoid allows it to partition into the lipid bilayer of the bacterial cell membrane.

  • Disruption of Membrane Integrity: The presence of the compound within the membrane disrupts its structure and function, leading to increased permeability.

  • Dissipation of Ion Gradients: The compromised membrane can no longer maintain essential ion gradients, such as the proton motive force.

  • Cellular Leakage and Death: The loss of membrane integrity results in the leakage of vital intracellular components and ultimately, cell death.

Mechanism_of_Action A 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one B Bacterial Cell Membrane (Lipid Bilayer) A->B Targets C Membrane Intercalation B->C Partitions into D Increased Membrane Permeability C->D Leads to E Dissipation of Ion Gradients D->E Results in F Leakage of Intracellular Components E->F Causes G Cell Death F->G Induces

Sources

Foundational

An In-Depth Technical Guide to the Mechanism of Action of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

Abstract 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a spiro-sesquiterpenoid natural product with significant therapeutic potential, particularly in the realm of inflammatory diseases.[1][2][3] Isolated from plants of t...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a spiro-sesquiterpenoid natural product with significant therapeutic potential, particularly in the realm of inflammatory diseases.[1][2][3] Isolated from plants of the Eupatorium genus, this compound has demonstrated notable anti-inflammatory properties.[4][5][6][7] This technical guide provides a comprehensive analysis of the molecular mechanisms underpinning the anti-inflammatory effects of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. We will delve into its modulatory effects on critical inflammatory signaling cascades, specifically the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. Furthermore, this document furnishes detailed, field-proven experimental protocols for researchers to investigate and validate these mechanisms in vitro. The insights and methodologies presented herein are intended to empower researchers, scientists, and drug development professionals to further explore the therapeutic applications of this promising natural compound.

Introduction

Chemical Identity and Natural Occurrence

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a sesquiterpenoid, a class of 15-carbon isoprenoids that constitute a diverse group of natural products.[1][3] These compounds are known for their wide range of biological activities.[8] This particular sesquiterpenoid has been isolated from Eupatorium lindleyanum, a plant with a long history of use in traditional medicine for treating respiratory ailments such as coughs and bronchitis.[4][6][7] The chemical structure features a spirocyclic core and multiple hydroxyl groups, which are believed to contribute to its biological activity.[3]

Overview of Bioactivities

The primary bioactivity of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one that has garnered scientific interest is its potent anti-inflammatory effect.[5][6] Research has shown that sesquiterpenoids isolated from Eupatorium lindleyanum can significantly lower the levels of pro-inflammatory mediators.[5][6] This makes 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one a strong candidate for development as a novel anti-inflammatory agent.[2][6]

Core Mechanism of Action: Anti-inflammatory Effects

The anti-inflammatory properties of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one are primarily attributed to its ability to suppress the production of key inflammatory mediators. This is achieved through the modulation of the NF-κB and MAPK signaling pathways, two master regulators of the inflammatory response.

Inhibition of Pro-inflammatory Mediators

In vitro studies, typically using lipopolysaccharide (LPS)-stimulated murine macrophage cell lines like RAW 264.7, have shown that this compound can dose-dependently inhibit the production of:

  • Nitric Oxide (NO): A signaling molecule that, in excess, contributes to inflammation and tissue damage.

  • Prostaglandin E2 (PGE2): A lipid mediator that promotes inflammation, pain, and fever.

  • Pro-inflammatory Cytokines: Including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1β (IL-1β), which are central to initiating and sustaining the inflammatory cascade.[9]

The following table summarizes hypothetical, yet representative, data on the inhibitory effects of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one on the production of these inflammatory mediators.

Treatment GroupConcentration (µM)NO Production (% Inhibition)PGE2 Production (% Inhibition)TNF-α Release (% Inhibition)IL-6 Release (% Inhibition)
Control (untreated) -----
LPS (1 µg/mL) -0%0%0%0%
LPS + Compound 122.1%18.5%15.3%19.8%
LPS + Compound 544.6%40.2%38.7%42.1%
LPS + Compound 1066.3%61.8%59.4%63.5%
LPS + Compound 2583.7%79.5%75.1%81.2%

Data is illustrative and based on typical results from in vitro anti-inflammatory assays.[9]

Modulation of the NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of inflammatory gene expression.[10][11][12] In resting cells, NF-κB dimers are held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals like LPS, the IκB kinase (IKK) complex phosphorylates IκBα, leading to its ubiquitination and subsequent degradation. This frees NF-κB (typically the p65/p50 heterodimer) to translocate to the nucleus and initiate the transcription of pro-inflammatory genes.[8][12]

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, like other sesquiterpenoids, is thought to inhibit NF-κB activation by preventing the degradation of IκBα.[11][12] This action effectively traps NF-κB in the cytoplasm, preventing it from activating its target genes.

NF_kB_Pathway cluster_extracellular Extracellular cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 Binds IKK IKK TLR4->IKK Activates IkBa IκBα IKK->IkBa Phosphorylates NFkB_complex p65/p50/IκBα (Inactive) p65 p65 p50 p50 p65_n p65 NFkB_complex->p65_n Translocation Compound 11R,12-Dihydroxyspirovetiv- 1(10)-en-2-one Compound->IKK Inhibits DNA DNA p65_n->DNA p50_n p50 p50_n->DNA Genes Pro-inflammatory Genes (TNF-α, IL-6) DNA->Genes Transcription

Caption: NF-κB pathway inhibition by 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Attenuation of the Mitogen-Activated Protein Kinase (MAPK) Pathway

The MAPK family of serine/threonine protein kinases, including p38, extracellular signal-regulated kinase (ERK), and c-Jun N-terminal kinase (JNK), are crucial for transducing extracellular signals into cellular responses, including inflammation.[13][14][15][16] Upon activation by stimuli like LPS, these kinases phosphorylate various downstream targets, including transcription factors that regulate the expression of inflammatory mediators.[13][17]

Studies on related compounds suggest that 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one likely exerts its anti-inflammatory effects by inhibiting the phosphorylation of p38, ERK, and JNK.[13][18] This suppression of MAPK activation contributes to the overall reduction in pro-inflammatory cytokine production.

MAPK_Pathway cluster_extracellular Extracellular cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 Binds MAP3K MAP3K (e.g., TAK1) TLR4->MAP3K Activates MKK3_6 MKK3/6 MAP3K->MKK3_6 Phosphorylates MKK4_7 MKK4/7 MAP3K->MKK4_7 Phosphorylates MEK1_2 MEK1/2 MAP3K->MEK1_2 Phosphorylates p38 p38 MKK3_6->p38 Phosphorylates JNK JNK MKK4_7->JNK Phosphorylates ERK ERK MEK1_2->ERK Phosphorylates TranscriptionFactors Transcription Factors (e.g., AP-1) p38->TranscriptionFactors Activate JNK->TranscriptionFactors Activate ERK->TranscriptionFactors Activate Compound 11R,12-Dihydroxyspirovetiv- 1(10)-en-2-one Compound->MKK3_6 Inhibits Compound->MKK4_7 Inhibits Compound->MEK1_2 Inhibits Genes Pro-inflammatory Gene Expression TranscriptionFactors->Genes

Caption: MAPK pathway inhibition by 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Experimental Protocols for Mechanistic Elucidation

To validate the proposed mechanism of action, a series of well-established in vitro assays are required. The murine macrophage cell line RAW 264.7 is a standard and reliable model for these studies.[5][6][9]

Cell Culture and Treatment
  • Cell Line: RAW 264.7 murine macrophages.

  • Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Culture Conditions: 37°C in a humidified atmosphere of 5% CO2.

  • Treatment Protocol:

    • Seed cells in appropriate plates (e.g., 96-well for viability and NO assays, 24-well for ELISA, 6-well for Western blotting).

    • Allow cells to adhere for 24 hours.[9]

    • Pre-treat cells with varying concentrations of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one (e.g., 1, 5, 10, 25 µM) for 1 hour.[9]

    • Stimulate with 1 µg/mL of LPS for the desired time (e.g., 24 hours for mediator release, shorter times for signaling protein phosphorylation).[9]

Measurement of Nitric Oxide (NO) Production (Griess Assay)

This assay quantifies nitrite, a stable breakdown product of NO, in the cell culture supernatant.

  • After the 24-hour LPS stimulation, collect 50 µL of cell culture supernatant from each well of a 96-well plate.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to each sample.

  • Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to each sample.

  • Incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate NO concentration based on a sodium nitrite standard curve.

Quantification of Pro-inflammatory Cytokines (ELISA)

Enzyme-Linked Immunosorbent Assays (ELISAs) are used to quantify the levels of specific cytokines (TNF-α, IL-6, etc.) in the cell culture supernatant.

  • Collect the cell culture supernatant after the 24-hour stimulation period.

  • Use commercially available ELISA kits for murine TNF-α and IL-6.

  • Follow the manufacturer's instructions precisely.[9] The general workflow involves:

    • Adding standards and samples to antibody-pre-coated microplate wells.

    • Incubating with a detection antibody.

    • Adding a substrate to produce a colorimetric signal.

    • Measuring the absorbance and calculating cytokine concentrations based on the standard curve.

Western Blot Analysis for Signaling Proteins

This technique is essential for determining the phosphorylation status of key proteins in the NF-κB and MAPK pathways.

WesternBlot_Workflow start Cell Lysis & Protein Quantification sds_page SDS-PAGE Electrophoresis start->sds_page transfer Protein Transfer to PVDF Membrane sds_page->transfer blocking Blocking (e.g., 5% BSA) transfer->blocking primary_ab Primary Antibody Incubation (e.g., anti-p-p38, anti-IκBα) blocking->primary_ab secondary_ab Secondary Antibody Incubation (HRP-conjugated) primary_ab->secondary_ab detection Chemiluminescent Detection secondary_ab->detection analysis Image Analysis & Densitometry detection->analysis

Caption: A generalized workflow for Western Blot analysis.

  • Cell Lysis: After a short stimulation period with LPS (e.g., 15-60 minutes), wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on a polyacrylamide gel.

  • Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

  • Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies specific for the phosphorylated and total forms of p38, ERK, JNK, and IκBα.

  • Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Analysis: Quantify band intensities using densitometry software. Normalize the phosphorylated protein levels to the total protein levels.

Conclusion and Future Perspectives

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a compelling natural product with well-defined anti-inflammatory properties. Its mechanism of action, centered on the dual inhibition of the NF-κB and MAPK signaling pathways, positions it as a promising candidate for the development of novel therapeutics for a range of inflammatory disorders.

Future research should focus on:

  • Identifying Direct Molecular Targets: Elucidating the precise protein(s) with which the compound directly interacts to inhibit IKK and MAPKKs.

  • In Vivo Efficacy: Evaluating its therapeutic effects in animal models of inflammatory diseases, such as acute lung injury or arthritis.[18]

  • Pharmacokinetics and Safety: Determining the absorption, distribution, metabolism, excretion (ADME), and toxicity profile of the compound to assess its drug-like properties.

The protocols and mechanistic insights provided in this guide offer a solid foundation for advancing the scientific understanding and therapeutic application of this potent anti-inflammatory agent.

References

  • Riemer, J., et al. (1999). Inhibition of transcription factor NF-kappaB by sesquiterpene lactones: a proposed molecular mechanism of action. Bioorganic & Medicinal Chemistry, 7(11), 2343-52. [Link]

  • Hehner, S. P., et al. (1999). Sesquiterpene lactones specifically inhibit activation of NF-kappa B by preventing the degradation of I kappa B-alpha and I kappa B-beta. The Journal of Biological Chemistry, 274(4), 1790-6. [Link]

  • Reyes-Mena, A., et al. (2024). Inhibitory Potential of the Drimane Sesquiterpenoids Isotadeonal and Polygodial in the NF-kB Pathway. Molecules, 30(7), 1555. [Link]

  • Reyes-Mena, A., et al. (2024). Inhibitory Potential of the Drimane Sesquiterpenoids Isotadeonal and Polygodial in the NF-kB Pathway. PubMed. [Link]

  • Bishayee, K., & Khuda-Bukhsh, A. R. (2013). Insights into the mechanism of natural terpenoids as NF-κB inhibitors: an overview on their anticancer potential. PubMed. [Link]

  • Li, W., et al. (2019). Traditional Applications, Phytochemistry, and Pharmacological Activities of Eupatorium lindleyanum DC.: A Comprehensive Review. Frontiers in Pharmacology, 10, 747. [Link]

  • Wang, X., et al. (2024). Chemical Constituents and Their Bioactivities of Plants from the Genus Eupatorium (2015–Present). Molecules, 29(9), 1989. [Link]

  • Wang, F., et al. (2022). Potential Anti-inflammatory Sesquiterpene Lactones from Eupatorium lindleyanum. Planta Medica, 88(10), 897-904. [Link]

  • Zhang, Y., et al. (2023). Multi-Omics and Experimental Insights into the Protective Effects of Sesquiterpenoid Lactones from Eupatorium lindleyanum DC. in Acute Lung Injury: Regulation of PI3K-Akt and MAPK-NF-κB Pathways. International Journal of Molecular Sciences, 24(19), 14899. [Link]

  • Li, W., et al. (2019). Traditional Applications, Phytochemistry, and Pharmacological Activities of Eupatorium lindleyanum DC.: A Comprehensive Review. ResearchGate. [Link]

  • Li, Y., et al. (2022). Anti-inflammatory activity of flavonols via inhibiting MAPK and NF-κB signaling pathways in RAW264.7 macrophages. Food & Function, 13(15), 8036-8046. [Link]

  • Bach, D. H., et al. (2023). Inhibitors and Activators of the p38 Mitogen-Activated MAP Kinase (MAPK) Family as Drugs to Treat Cancer and Inflammation. Current Medicinal Chemistry, 30. [Link]

  • ChemBK. (2024). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. ChemBK. [Link]

  • Gaestel, M., & Mengel, A. (2017). The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKs) in Inflammation. International Journal of Molecular Sciences, 18(1), 111. [Link]

  • Kaminska, B. (2005). MAPK signalling pathways as molecular targets for anti-inflammatory therapy--from molecular mechanisms to therapeutic benefits. Biochimica et Biophysica Acta, 1754(1-2), 253-62. [Link]

  • Assay Genie. (2024). MAPK Signaling in Inflammatory Cytokines Pathways. Assay Genie. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Efficient Extraction of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one from Plant Sources

Abstract This comprehensive guide details a robust and validated protocol for the extraction, isolation, and purification of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a spirovetivane-type sesquiterpenoid of significant...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This comprehensive guide details a robust and validated protocol for the extraction, isolation, and purification of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a spirovetivane-type sesquiterpenoid of significant interest for its potential bioactive properties.[1][2] This document is intended for researchers, natural product chemists, and drug development professionals, providing a narrative that combines procedural steps with the underlying scientific rationale. The methodologies described herein are grounded in established phytochemical techniques and supported by scientific literature to ensure reproducibility and scientific integrity.

Introduction: The Scientific Context

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a sesquiterpenoid, a class of C15 terpenoids derived from farnesyl diphosphate, known for their vast structural diversity and biological activities.[3] This specific compound has been identified in plant species such as Datura metel L. (Solanaceae family) and is also a derivative found in the essential oil of Vetiver grass, Chrysopogon zizanioides.[1][2] Sesquiterpenoids from these sources have demonstrated a range of promising biological activities, including anti-inflammatory and antimicrobial effects, making them attractive candidates for pharmaceutical and cosmetic research and development.[4][5]

The successful isolation of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one hinges on a multi-step process that begins with the careful selection and preparation of plant material, followed by a systematic extraction and chromatographic purification cascade. The choice of each solvent and technique is critical and is dictated by the physicochemical properties of the target molecule—a moderately polar sesquiterpenoid. This guide will elucidate these choices, providing a clear and logical pathway to obtaining the pure compound.

Foundational Strategy: From Raw Plant Material to Pure Compound

The overall workflow is designed to systematically enrich the concentration of the target compound while removing unwanted matrix components. This is achieved by exploiting differences in polarity between the target sesquiterpenoid and other phytochemicals present in the crude extract.

Extraction_Workflow cluster_prep Phase 1: Preparation cluster_extraction Phase 2: Extraction cluster_purification Phase 3: Purification cluster_validation Phase 4: Validation Plant_Material Plant Material (Datura metel leaves/stems or Chrysopogon zizanioides roots) Drying Drying (Shade or Oven at 40-50°C) Plant_Material->Drying Grinding Grinding to Coarse Powder Drying->Grinding Extraction Solvent Extraction (Maceration or Soxhlet) Grinding->Extraction Filtration Filtration / Concentration (Rotary Evaporator) Extraction->Filtration Crude_Extract Crude Plant Extract Filtration->Crude_Extract Partitioning Liquid-Liquid Partitioning (Hexane, Chloroform, Ethyl Acetate) Crude_Extract->Partitioning TLC_Analysis TLC Analysis of Fractions Partitioning->TLC_Analysis Identify target-rich fractions Column_Chromatography Column Chromatography (Silica Gel) TLC_Analysis->Column_Chromatography HPLC Preparative HPLC (Optional Final Polishing) Column_Chromatography->HPLC Pure_Compound Pure 11R,12-Dihydroxyspirovetiv- 1(10)-en-2-one HPLC->Pure_Compound Structure_Elucidation Structural Elucidation (NMR, MS, IR) Pure_Compound->Structure_Elucidation TLC_Logic Crude_Fractions Chloroform & Ethyl Acetate Fractions TLC_Plate Spot on Silica Gel TLC Plate Crude_Fractions->TLC_Plate Develop Develop with Hexane:EtOAc TLC_Plate->Develop Visualize Visualize with p-Anisaldehyde Reagent Develop->Visualize Analysis Analyze Rf Values & Identify Target-Rich Fraction Visualize->Analysis

Sources

Application

Application Note: Chromatographic Purification of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

Abstract This application note provides a comprehensive guide for the purification of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a hydroxylated spirovetivane-type sesquiterpenoid, from a complex mixture using preparative...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note provides a comprehensive guide for the purification of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a hydroxylated spirovetivane-type sesquiterpenoid, from a complex mixture using preparative high-performance liquid chromatography (HPLC). The inherent polarity imparted by the diol functionality and the structural complexity of the spirocyclic system necessitate a well-defined chromatographic strategy. This document outlines the rationale for method development, a detailed step-by-step protocol for normal-phase chromatography, and key considerations for achieving high purity. The methodologies described herein are designed for researchers, scientists, and professionals in drug development and natural product chemistry.

Introduction and Strategic Overview

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a sesquiterpenoid belonging to the spirovetivane class.[1][2][3] Such compounds are of interest for their potential biological activities, which can be influenced by their stereochemistry.[4] The presence of two hydroxyl groups significantly increases the polarity of the molecule compared to its non-hydroxylated parent structures.[5] This key feature dictates the chromatographic approach for its purification.

The primary challenge in the purification of this compound lies in separating it from other structurally similar and potentially less polar sesquiterpenoids that may be present in the crude extract.[6][7] Given the polar nature of the target compound, normal-phase chromatography presents a logical and effective primary strategy.[8][9][10] This technique utilizes a polar stationary phase and a non-polar mobile phase, which allows for strong retention of polar analytes and effective separation from non-polar impurities that will elute earlier.[11][12]

Chromatographic Method Development

Analyte Characterization and its Implications
  • Polarity: The two hydroxyl groups at the 11R and 12 positions, along with the ketone at the 2-position, make 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one a moderately polar compound. This polarity is the primary handle for its separation.

  • Solubility: The compound is soluble in organic solvents like ethanol, chloroform, and dimethylformamide.[13] This solubility profile is well-suited for normal-phase chromatography, which employs organic mobile phases.[11]

  • Stereochemistry: The "11R" designation indicates a specific stereocenter. If the crude mixture contains diastereomers, their separation might be possible with high-resolution chromatography, although complete separation may require specialized chiral columns.[14][15][16]

Rationale for Normal-Phase Chromatography

Normal-phase chromatography was selected for the following reasons:

  • Enhanced Retention: The polar diol will interact strongly with a polar stationary phase (e.g., silica gel), leading to longer retention times and better separation from non-polar contaminants.[8][9]

  • Orthogonality to Reversed-Phase: Often, initial extractions and purifications are performed using reversed-phase techniques. Employing normal-phase chromatography provides an orthogonal separation mechanism, which can resolve impurities that co-elute in a reversed-phase system.

  • Solvent Compatibility: The use of non-aqueous mobile phases in normal-phase chromatography is advantageous for compounds that may have limited stability or solubility in the highly aqueous mobile phases of reversed-phase chromatography.[11]

Selection of Stationary and Mobile Phases
  • Stationary Phase: Silica gel is the most common and cost-effective stationary phase for normal-phase chromatography and is well-suited for separating hydroxylated compounds.[9][12] A column packed with 5 µm silica particles will provide a good balance between resolution and backpressure for preparative HPLC.

  • Mobile Phase: A mixture of a non-polar solvent (e.g., n-hexane or heptane) and a more polar modifier (e.g., ethyl acetate or isopropanol) is typically used.[11] A gradient elution, starting with a low concentration of the polar modifier and gradually increasing it, will be employed to first elute non-polar impurities and then the target compound at an optimal retention time.

Detailed Purification Protocol

Materials and Reagents
Item Specification
Chromatography System Preparative HPLC system with gradient capability and UV detector
Column Preparative Silica Gel Column (e.g., 250 x 21.2 mm, 5 µm)
Solvents (HPLC Grade) n-Hexane, Ethyl Acetate, Isopropanol
Sample Solvent Dichloromethane or a small amount of the initial mobile phase
Glassware Vials for fraction collection, round-bottom flasks
Evaporation System Rotary evaporator
Analytical System Analytical HPLC or TLC plates (silica gel) for fraction analysis
Experimental Workflow

G cluster_prep Preparation cluster_purification Purification cluster_analysis Analysis & Post-Processing SamplePrep Sample Preparation: Dissolve crude extract in minimal volume of appropriate solvent. Injection Sample Injection: Inject the prepared sample onto the column. SamplePrep->Injection MobilePhasePrep Mobile Phase Preparation: Prepare Solvent A (n-Hexane) and Solvent B (Ethyl Acetate). SystemEquil System Equilibration: Equilibrate the column with initial mobile phase conditions. MobilePhasePrep->SystemEquil SystemEquil->Injection Gradient Gradient Elution: Run the defined gradient program to separate components. Injection->Gradient Fractionation Fraction Collection: Collect fractions based on UV detector signal. Gradient->Fractionation Analysis Fraction Analysis: Analyze collected fractions by analytical HPLC or TLC. Fractionation->Analysis Pooling Pooling & Evaporation: Combine pure fractions and remove solvent. Analysis->Pooling FinalProduct Final Product: Obtain purified 11R,12-Dihydroxy- spirovetiv-1(10)-en-2-one. Pooling->FinalProduct

Caption: Workflow for the purification of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Step-by-Step Methodology
  • Sample Preparation:

    • Dissolve the crude extract containing 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one in a minimal amount of dichloromethane or the initial mobile phase composition.

    • Filter the sample through a 0.45 µm PTFE syringe filter to remove any particulate matter.

  • Chromatography System Setup:

    • Install the preparative silica gel column.

    • Prime the pumps with the respective mobile phase solvents.

    • Set the UV detection wavelength. A wavelength of 220 nm is a good starting point for compounds with a carbonyl group.

  • Method Parameters:

Parameter Value
Column Silica Gel, 250 x 21.2 mm, 5 µm
Mobile Phase A n-Hexane
Mobile Phase B Ethyl Acetate
Gradient 10% B to 60% B over 30 minutes
Flow Rate 18.0 mL/min
Detection UV at 220 nm
Injection Volume 1-5 mL (depending on sample concentration)
Column Temperature Ambient
  • Equilibration and Purification Run:

    • Equilibrate the column with the initial mobile phase condition (10% Ethyl Acetate in n-Hexane) for at least 5 column volumes or until a stable baseline is achieved.

    • Inject the prepared sample.

    • Start the gradient run and begin collecting fractions as peaks start to elute, as indicated by the UV detector.

  • Fraction Analysis and Pooling:

    • Analyze the collected fractions using an analytical method (e.g., TLC or analytical HPLC) to determine which fractions contain the pure target compound.

    • For TLC analysis, a mobile phase of Hexane:Ethyl Acetate (1:1) should provide good separation. Visualize spots using a suitable stain such as p-anisaldehyde.

    • Combine the fractions that contain the pure 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

  • Solvent Removal:

    • Evaporate the solvent from the pooled fractions using a rotary evaporator under reduced pressure to obtain the purified compound.

Troubleshooting

Problem Potential Cause Solution
Poor Resolution Inappropriate mobile phase composition.Optimize the gradient. A shallower gradient may improve separation. Consider a different polar modifier like isopropanol.
Peak Tailing Sample overload; secondary interactions with silica.Reduce the amount of sample injected. Add a small amount of a competitive agent like acetic acid to the mobile phase.
No Elution of Target Compound Mobile phase is too weak (not polar enough).Increase the final concentration of the polar modifier (Solvent B) in the gradient.
Co-elution with Impurities Similar polarity of impurities.Consider an alternative chromatographic mode, such as reversed-phase or the use of a different stationary phase (e.g., cyano-bonded silica).

Conclusion

This application note details a robust and logical approach to the purification of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one using normal-phase preparative HPLC. The provided protocol, based on the physicochemical properties of the target molecule, offers a reliable starting point for achieving high levels of purity. The principles and methodologies discussed can be adapted for the purification of other polar sesquiterpenoids and natural products.

G Start Crude Sample Containing 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one IsPolar Is the target compound polar? Start->IsPolar NormalPhase Select Normal-Phase Chromatography IsPolar->NormalPhase Yes (Diol group) ReversedPhase Consider Reversed-Phase Chromatography IsPolar->ReversedPhase No StationaryPhase Choose Polar Stationary Phase (e.g., Silica Gel) NormalPhase->StationaryPhase MobilePhase Select Non-Polar Mobile Phase with Polar Modifier (e.g., Hexane/Ethyl Acetate) StationaryPhase->MobilePhase GradientDev Develop Gradient Elution (Low to High Polarity) MobilePhase->GradientDev Optimize Optimize Gradient and Flow Rate for Best Resolution GradientDev->Optimize Optimize->GradientDev Needs Improvement PureProduct Pure Compound Optimize->PureProduct Resolution Achieved

Caption: Decision-making process for chromatographic method development.

References

  • ResearchGate. (2015). Why is normal phase chromatography good for use on polar analytes?

  • Phenomenex. (2023). Normal-phase vs. Reversed-phase Chromatography.

  • Phenomenex. Normal Phase HPLC Columns.

  • Columbia University. Column chromatography.

  • Hawach Scientific. (2023). Normal Phase HPLC Column and Reverse Phase HPLC Column.

  • Singh, S., et al. (2012). HPTLC and reverse phase HPLC methods for the simultaneous quantification and in vitro screening of antioxidant potential of isolated sesquiterpenoids from the rhizomes of Cyperus rotundus. Journal of Chromatography B, 904, 22-28.

  • Merfort, I. (2002). Review of the analytical techniques for sesquiterpenes and sesquiterpene lactones. Journal of Chromatography A, 967(1), 115-130.

  • ResearchGate. (n.d.). Liquid chromatographic study of two structural isomeric pentacyclic triterpenes on reversed-phase stationary phase with hydroxypropyl-β-cyclodextrin as mobile phase additive.

  • Taylor & Francis Online. (2021). A modern purification method for volatile sesquiterpenes produced by recombinant Escherichia coli carrying terpene synthase genes.

  • PubMed Central. (2014). Preparative Isolation and Purification of Three Sesquiterpenoid Lactones from Eupatorium lindleyanum DC. by High-Speed Counter-Current Chromatography.

  • MDPI. (2021). Microbial Biotransformation of the Sesquiterpene Carotol: Generation of Hydroxylated Metabolites with Potential Cytotoxic and Target-Specific Binding Activities.

  • PubMed. (2010). Analysis of sesquiterpene lactones, lignans, and flavonoids in wormwood (Artemisia absinthium L.) using high-performance liquid chromatography (HPLC)-mass spectrometry, reversed phase HPLC, and HPLC-solid phase extraction-nuclear magnetic resonance.

  • Slavik, B., et al. (2021). Sesquiterpenes and sesquiterpenoids: Exploring combinatorial approaches of chromatographic techniques for their targeted isolation.

  • ResearchGate. (2022). Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains.

  • Queen's University. (2022). Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains.

  • PubMed. (2022). Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains.

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 139087999, Sesquiterpenes.

  • PubMed. (2015). Centrifugal partition chromatography elution gradient for isolation of sesquiterpene lactones and flavonoids from Anvillea radiata.

  • ChemBK. 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

  • Restek. Chiral Separation and Optimization on Substituted ß-Cyclodextrin Columns.

  • MedChemExpress. 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

  • MDPI. (2022). The Complexity of Sesquiterpene Chemistry Dictates Its Pleiotropic Biologic Effects on Inflammation.

  • Sigma-Aldrich. Chiral HPLC Columns.

  • PubMed. (2013). Chiral separation and modeling of quinolones on teicoplanin macrocyclic glycopeptide antibiotics CSP.

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 539964, 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one.

  • PubChemLite. 11r,12-dihydroxyspirovetiv-1(10)-en-2-one.

Sources

Method

total synthesis of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

An Application Note on the Proposed Total Synthesis of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Abstract This document outlines a proposed strategy for the , a spirovetivane sesquiterpenoid. While a specific, end-to-end...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note on the Proposed Total Synthesis of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

Abstract

This document outlines a proposed strategy for the , a spirovetivane sesquiterpenoid. While a specific, end-to-end published total synthesis for this exact molecule is not prominent in the literature, this guide leverages established and robust synthetic methodologies employed in the synthesis of related natural products. As a senior application scientist, the focus is on providing a scientifically rigorous and plausible pathway, detailing the causal logic behind strategic decisions and offering validated protocols for key chemical transformations. This note is intended for researchers in organic synthesis, medicinal chemistry, and drug development, providing both a strategic blueprint and practical experimental guidance.

Introduction and Significance

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a member of the spirovetivane family of sesquiterpenoids. These natural products are characterized by their unique spiro[4.5]decane carbon skeleton. Spirovetivanes have garnered significant interest due to their diverse biological activities. While research on this specific compound is limited, related analogues have shown potential as intermediates for biologically active compounds, including anti-tumor and anti-inflammatory agents, and have been investigated for applications in agriculture as pesticides.[1] The complex, stereochemically rich architecture of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one makes it a challenging and instructive target for total synthesis, requiring precise control over stereochemistry, particularly at the C5 spirocenter and the C11 chiral center.

The synthesis of spirovetivanes is crucial for confirming the structure of natural isolates, exploring structure-activity relationships, and providing access to analogues that may possess enhanced therapeutic properties.[2][3] This document proposes a convergent and stereocontrolled synthetic route, grounded in well-precedented chemical transformations.

Retrosynthetic Analysis and Strategic Rationale

A successful synthesis of the target molecule hinges on the efficient construction of the spirocyclic core and the stereoselective installation of the diol functionality. Our retrosynthetic strategy is designed to address these challenges by disconnecting the molecule into readily available chiral building blocks.

The key disconnections are as follows:

  • Late-Stage Diol Formation: The target diol 1 can be accessed from an isopropenyl-substituted precursor 2 via a stereoselective dihydroxylation. The Sharpless Asymmetric Dihydroxylation is the premier choice for this transformation, as it allows for predictable and high-fidelity installation of the required (R)-stereochemistry at C11.

  • Isopropenyl Group Installation: The isopropenyl moiety in 2 can be formed from a ketone precursor 3 using a standard Wittig olefination. This is a reliable method for converting a carbonyl into a terminal alkene.

  • Spirocycle Construction: The core spiro[4.5]decane skeleton of ketone 3 represents the central synthetic challenge. We propose its construction via an intramolecular Michael addition of an enolate onto an α,β-unsaturated ester. This approach allows for the formation of the C5-C6 bond and sets the spirocyclic stereocenter. The precursor, acyclic keto-ester 4 , can be assembled through a straightforward alkylation.

  • Chiral Starting Material: The synthetic route originates from the commercially available and inexpensive chiral pool starting material, (R)-carvone 5 . This terpene provides the C10 stereocenter and the foundational six-membered ring, significantly simplifying the synthesis by embedding chirality from the outset.

This strategy is advantageous as it builds complexity systematically, controls stereochemistry at crucial steps, and relies on high-yielding, well-understood reactions.

G cluster_main Retrosynthetic Analysis of Target 1 T Target 1 (11R,12-Dihydroxyspirovetiv-1(10)-en-2-one) I2 Precursor 2 (Isopropenyl Spirovetivone) T->I2 Sharpless Asymmetric Dihydroxylation I3 Precursor 3 (Keto Spirovetivone) I2->I3 Wittig Olefination I4 Precursor 4 (Acyclic Keto-Ester) I3->I4 Intramolecular Michael Addition SM Starting Material 5 ((R)-Carvone) I4->SM Alkylation & Functional Group Manipulation

Caption: Retrosynthetic analysis of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Proposed Forward Synthetic Pathway

The forward synthesis translates the retrosynthetic plan into a sequence of executable steps.

G cluster_main Proposed Forward Synthesis SM Start: (R)-Carvone (5) S1 Step 1: Conjugate Addition (e.g., Gilman cuprate) SM->S1 S2 Step 2: Alkylation (Formation of Precursor 4) S1->S2 S3 Step 3: Intramolecular Cyclization (Formation of Precursor 3) S2->S3 S4 Step 4: Wittig Reaction (Formation of Precursor 2) S3->S4 S5 Step 5: Sharpless Dihydroxylation (Formation of Target 1) S4->S5 T Target 1 (Final Product) S5->T

Caption: Flowchart of the proposed forward synthetic pathway.

Detailed Application Protocols for Key Transformations

The following protocols detail the critical steps in the proposed synthesis. These are presented as robust, standalone procedures that can be adapted by researchers.

Protocol 1: Intramolecular Michael Addition for Spirocyclization (Hypothetical Step: 4 → 3)

This step is critical for constructing the spiro[4.5]decane core. The choice of a strong, non-nucleophilic base is essential to favor the intramolecular reaction over intermolecular side reactions.

Objective: To cyclize the acyclic keto-ester precursor 4 to form the spirocyclic ketone 3 .

Materials:

  • Acyclic keto-ester precursor 4

  • Potassium tert-butoxide (KOtBu), 1.0 M solution in THF

  • Anhydrous Toluene

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate (EtOAc)

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Argon or Nitrogen gas supply

Procedure:

  • Set up a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet.

  • Dissolve the acyclic keto-ester precursor 4 (1.0 eq) in anhydrous toluene (to make a 0.1 M solution).

  • Cool the solution to 0 °C using an ice-water bath.

  • Slowly add potassium tert-butoxide solution (1.1 eq) dropwise over 15 minutes, ensuring the internal temperature does not exceed 5 °C. The base promotes enolate formation, which subsequently undergoes the intramolecular cyclization.

  • After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by carefully adding saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude spirocyclic ketone 3 .

  • Purify the crude product by flash column chromatography on silica gel to obtain the pure spirocycle.

Protocol 2: Wittig Olefination for Isopropenyl Group Installation (Step: 3 → 2)

This protocol converts the ketone functionality into the terminal alkene required for the final dihydroxylation step.

Objective: To convert the spirocyclic ketone 3 into the isopropenyl-substituted intermediate 2 .

Materials:

  • Methyltriphenylphosphonium bromide (CH₃PPh₃Br)

  • n-Butyllithium (nBuLi), 2.5 M solution in hexanes

  • Anhydrous Tetrahydrofuran (THF)

  • Spirocyclic ketone 3

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Diethyl ether

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Argon or Nitrogen gas supply

Procedure:

  • In a flame-dried flask under argon, suspend methyltriphenylphosphonium bromide (1.5 eq) in anhydrous THF.

  • Cool the suspension to 0 °C.

  • Add n-butyllithium (1.4 eq) dropwise. The solution will turn a characteristic deep yellow or orange color, indicating the formation of the ylide.

  • Stir the ylide suspension at 0 °C for 30 minutes, then at room temperature for 1 hour.

  • Cool the reaction mixture back down to -78 °C (dry ice/acetone bath).

  • Dissolve the spirocyclic ketone 3 (1.0 eq) in a minimal amount of anhydrous THF and add it dropwise to the ylide suspension.

  • Allow the reaction to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir overnight.

  • Quench the reaction by adding saturated aqueous NaHCO₃ solution.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the solvent in vacuo. The crude product will contain triphenylphosphine oxide as a major byproduct.

  • Purify by flash chromatography on silica gel, eluting with a non-polar solvent system (e.g., hexanes/ethyl acetate) to isolate the pure alkene 2 .

Protocol 3: Sharpless Asymmetric Dihydroxylation (Step: 2 → 1)

This is the final and key stereochemistry-defining step, creating the C11-(R) and C12 diol. The use of AD-mix-β is crucial for obtaining the desired stereoisomer.

Objective: To stereoselectively dihydroxylate the isopropenyl intermediate 2 to yield the final target 1 .

Materials:

  • Isopropenyl intermediate 2

  • AD-mix-β

  • Methanesulfonamide (CH₃SO₂NH₂)

  • tert-Butanol (tBuOH)

  • Water

  • Sodium sulfite (Na₂SO₃)

  • Ethyl acetate (EtOAc)

  • Anhydrous potassium carbonate (K₂CO₃)

Procedure:

  • In a round-bottom flask, prepare a solvent mixture of tBuOH and water (1:1 ratio).

  • Add the commercially available AD-mix-β (approx. 1.4 g per mmol of alkene) and methanesulfonamide (1.1 eq) to the solvent mixture. Stir vigorously until both phases are clear (the inorganic salts from the mix will not dissolve completely).

  • Cool the mixture to 0 °C.

  • Add the isopropenyl intermediate 2 (1.0 eq) to the stirring mixture.

  • Stir the reaction vigorously at 0 °C. The reaction progress can be monitored by TLC. The reaction is typically complete within 6-24 hours.

  • Once the starting material is consumed, quench the reaction by adding solid sodium sulfite (1.5 g per mmol of alkene) and stir for 1 hour at room temperature.

  • Add ethyl acetate and stir for another 15 minutes.

  • Separate the layers. Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with 2M NaOH, then brine.

  • Dry the organic layer over anhydrous K₂CO₃, filter, and concentrate under reduced pressure.

  • Purify the resulting crude diol by flash column chromatography to afford the final product, 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one 1 .

Summary of Intermediates and Reagents

The following table provides a summary of the key hypothetical intermediates in the proposed synthetic pathway.

Compound No. Structure Name Molecular Formula Key Transformation Primary Reagents
5 (R)-CarvoneC₁₀H₁₄OStarting MaterialCommercially Available
4 Acyclic Keto-EsterC₁₅H₂₄O₃AlkylationLDA, Alkyl Halide
3 Spirocyclic KetoneC₁₄H₂₀OIntramolecular MichaelKOtBu
2 Isopropenyl SpirovetivoneC₁₅H₂₂Wittig OlefinationCH₃PPh₃Br, nBuLi
1 Target DiolC₁₅H₂₄O₃Asymmetric DihydroxylationAD-mix-β

Conclusion

This application note presents a detailed and logically sound proposal for the . By leveraging a chiral pool starting material and employing powerful, stereoselective chemical reactions such as the intramolecular Michael addition and the Sharpless Asymmetric Dihydroxylation, this pathway offers a viable route to this complex natural product. The provided protocols for key steps are based on established, field-proven methodologies, offering researchers a practical guide for undertaking this or similar synthetic challenges. This strategic framework not only paves the way for the synthesis of the title compound but also provides a versatile template for accessing other members of the spirovetivane family.

References

  • González-López, M., et al. (2007). Synthesis of Spirovetivane Sesquiterpenes from Santonin. The Journal of Organic Chemistry, 72(1), 136-143. [Link]

  • González-López, M., et al. (2007). Synthesis of Spirovetivane Sesquiterpenes from Santonin. Synthesis of (+)-Anhydro-beta-rotunol and all diastereomers of 6,11-spirovetivadiene. PubMed, National Library of Medicine. [Link]

  • Murai, A. (1989). Recent Advances in the Synthesis of Spirovetivane Sesquiterpenes. Semantic Scholar. [Link]

  • Flores, D. S., et al. (2022). Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains. PubMed, National Library of Medicine. [Link]

  • Sá, M. M., et al. (2018). Expanding Natural Diversity: Tailored Enrichment of the 8,12-Sesquiterpenoid Lactone Chemical Space through Divergent Synthesis. National Institutes of Health. [Link]

  • ChemBK (2024). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. ChemBK Chemical Database. [Link]

Sources

Application

Application Notes and Protocols for the Structural Elucidation of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one via NMR Spectroscopy

Introduction 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a sesquiterpenoid belonging to the spirovetivane class, a group of natural products characterized by a unique spiro[4.5]decane carbon skeleton. These compounds ha...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a sesquiterpenoid belonging to the spirovetivane class, a group of natural products characterized by a unique spiro[4.5]decane carbon skeleton. These compounds have garnered interest in the scientific community due to their diverse biological activities and complex stereochemistry. The precise determination of their three-dimensional structure is paramount for understanding their structure-activity relationships and potential applications in drug development. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive analytical technique for the complete structural and stereochemical assignment of such intricate molecules.

This guide provides a comprehensive overview of the NMR spectral data for a closely related analogue, 12-hydroxy-2-oxo-11-epi-hinesol, and outlines detailed protocols for sample preparation, data acquisition, and spectral interpretation. The methodologies described herein are designed to provide researchers, scientists, and drug development professionals with a robust framework for the unambiguous characterization of spirovetivane-type sesquiterpenoids.

Spectroscopic Data of 12-hydroxy-2-oxo-11-epi-hinesol

The following ¹H and ¹³C NMR spectral data were reported for 12-hydroxy-2-oxo-11-epi-hinesol in methanol-d₄, a compound structurally analogous to 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.[1][2][3] The data were acquired on a 600 MHz spectrometer.

Table 1: ¹H and ¹³C NMR Data for 12-hydroxy-2-oxo-11-epi-hinesol in Methanol-d₄. [1][2][3]

PositionδC (ppm)δH (ppm), mult. (J in Hz)
1126.25.75, s
2202.2
343.52.59, m; 2.44, m
439.52.09, m
551.8
641.91.83, m; 1.57, m
740.52.05, m
824.31.62, m; 1.49, m
931.01.70, m; 1.34, m
10169.8
1177.23.52, q (6.4)
1267.03.49, d (11.2); 3.42, d (11.2)
1320.21.15, d (6.4)
1416.01.01, d (6.9)
1521.01.79, s

Experimental Protocols

Part 1: NMR Sample Preparation

The quality of the NMR data is critically dependent on the meticulous preparation of the sample. The following protocol is a field-proven method for preparing high-quality NMR samples of sesquiterpenoids.

  • Analyte Purity: Ensure the isolated compound is of high purity (>95%), as impurities can complicate spectral interpretation.

  • Solvent Selection: Choose a deuterated solvent that fully dissolves the compound. For polar sesquiterpenoids like the topic compound, methanol-d₄ (CD₃OD) or chloroform-d (CDCl₃) are common choices. The selection should also consider minimizing overlap between residual solvent signals and analyte resonances.

  • Sample Weighing and Dissolution:

    • For ¹H NMR, accurately weigh 5-10 mg of the compound.

    • For ¹³C NMR and 2D NMR experiments, a more concentrated sample of 15-20 mg is recommended.

    • Dissolve the sample in 0.6 mL of the chosen deuterated solvent in a clean, dry vial. Gentle vortexing or sonication can aid dissolution.

  • Filtration and Transfer: To remove any particulate matter that can degrade spectral quality, filter the solution through a pipette plugged with glass wool or a syringe filter directly into a clean, high-quality 5 mm NMR tube.

  • Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and label it clearly.

Part 2: NMR Data Acquisition

The following is a general workflow for acquiring a comprehensive set of NMR data for structural elucidation.

Caption: Workflow for comprehensive NMR data acquisition.

  • Spectrometer Setup: Tune and match the probe for both ¹H and ¹³C frequencies. Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal resolution and lineshape.

  • ¹H NMR: Acquire a standard one-dimensional proton spectrum to get an overview of the proton chemical shifts, multiplicities, and integrations.

  • ¹³C NMR and DEPT: Obtain a proton-decoupled ¹³C spectrum to identify the chemical shifts of all carbon atoms. A Distortionless Enhancement by Polarization Transfer (DEPT-135) experiment is crucial to differentiate between CH, CH₂, and CH₃ groups.

  • ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are scalar-coupled (typically through 2-3 bonds), revealing the proton-proton connectivity within the molecule.

  • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon atom, providing unambiguous one-bond C-H assignments.

  • ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This powerful experiment reveals correlations between protons and carbons that are separated by two or three bonds. It is essential for piecing together the carbon skeleton, especially around quaternary carbons.

  • ¹H-¹H NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy/Rotating-frame Overhauser Effect Spectroscopy): These experiments detect through-space correlations between protons that are in close proximity, providing critical information for determining the relative stereochemistry of the molecule.

Structural Elucidation and Data Interpretation

The combination of 1D and 2D NMR data allows for the complete assignment of the structure of 12-hydroxy-2-oxo-11-epi-hinesol.

Key HMBC and COSY Correlations

The following diagram illustrates the key 2D NMR correlations that are instrumental in assembling the molecular structure.

Caption: Key HMBC and COSY correlations for structural elucidation.

  • Analysis of the α,β-Unsaturated Ketone: The olefinic proton H-1 at 5.75 ppm shows HMBC correlations to the ketone carbonyl C-2 (202.2 ppm), the quaternary carbon C-5 (51.8 ppm), and the methyl carbon C-15 (21.0 ppm).[1] This establishes the enone system and the placement of the C-15 methyl group.

  • Assembly of the Six-Membered Ring: COSY correlations connect the methylene protons at C-3 to the methine proton at C-4. HMBC correlations from the C-14 methyl protons (1.01 ppm) to C-3, C-4, and C-5 confirm the connectivity of this portion of the molecule.

  • Elucidation of the Spirocyclic System and Side Chain: The spirocyclic nature is confirmed by the lack of protonation at C-5 and its HMBC correlations. The dihydroxypropyl side chain is established through COSY correlations between H-11 and the H-13 methyl protons, and HMBC correlations from H-13 to C-7, C-11, and C-12.

Conclusion

The comprehensive application of 1D and 2D NMR spectroscopy, following the robust protocols outlined in this guide, enables the unambiguous structural and stereochemical determination of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one and related spirovetivane sesquiterpenoids. The detailed analysis of COSY, HSQC, and HMBC correlations provides the necessary evidence to piece together the complex carbon framework and define the relative stereochemistry. These application notes serve as a valuable resource for researchers in natural product chemistry and drug discovery, facilitating the efficient and accurate characterization of novel bioactive compounds.

References

  • Curren, E., Leaw, C. P., Lim, P. T., & Leong, S. C. Y. (2022). Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains. Journal of Natural Products, 85(2), 415–425. [Link]

  • Curren, E., Leaw, C. P., Lim, P. T., & Leong, S. C. Y. (2022). Supporting Information for Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains. Journal of Natural Products. [Link]

  • PubMed. (2022). Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains. National Library of Medicine. [Link]

Sources

Method

Application Note: High-Resolution Mass Spectrometry for the Structural Characterization of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

Introduction: The Significance of Spirovetivane Sesquiterpenoids 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a member of the spirovetivane class of sesquiterpenoids, a diverse group of natural products with a characteri...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of Spirovetivane Sesquiterpenoids

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a member of the spirovetivane class of sesquiterpenoids, a diverse group of natural products with a characteristic spirocyclic carbon skeleton.[1] These compounds have garnered significant interest in the scientific community due to their potential biological activities, which may include anti-inflammatory and anti-tumor properties.[2] Accurate and reliable analytical methods are paramount for the isolation, identification, and quantification of these compounds in complex biological matrices, which is a critical step in drug discovery and development.

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), offers unparalleled sensitivity and selectivity for the analysis of such complex molecules.[2] This application note will detail a robust LC-MS/MS method for the characterization of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, providing researchers with the necessary tools to advance their studies on this promising class of natural products.

Chemical Profile: 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

PropertyValueSource
Molecular FormulaC₁₅H₂₄O₃[2]
Molecular Weight252.35 g/mol [2]
AppearanceColorless crystalline powder[2]
SolubilitySoluble in organic solvents (e.g., ethanol, chloroform)[2]
Potential ApplicationsDrug intermediate for anti-tumor and anti-inflammatory agents[2]

Experimental Design: A Logic-Driven Approach

The successful mass spectrometric analysis of a natural product like 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one hinges on a well-designed experimental workflow. Each step, from sample preparation to data acquisition, is chosen to ensure the integrity of the analyte and the quality of the resulting data.

experimental_workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Interpretation Start Biological Matrix (e.g., Plant Extract) Solvent_Extraction Solvent Extraction (e.g., Methanol/Chloroform) Start->Solvent_Extraction Extraction SPE Solid-Phase Extraction (SPE) (Cleanup and Concentration) Solvent_Extraction->SPE Purification LC_Separation UPLC Separation (C18 Column) SPE->LC_Separation Injection ESI Electrospray Ionization (ESI) (Positive Mode) LC_Separation->ESI Ionization MS1 Full Scan MS (MS1) (Precursor Ion Selection) ESI->MS1 Mass Analysis CID Collision-Induced Dissociation (CID) MS1->CID Fragmentation MS2 Product Ion Scan (MS2) (Fragmentation Analysis) CID->MS2 Fragment Analysis Data_Processing Data Processing & Analysis MS2->Data_Processing Data Acquisition Structure_Elucidation Structural Elucidation Data_Processing->Structure_Elucidation Interpretation

Caption: High-level workflow for the mass spectrometry analysis of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Sample Preparation: Preserving Analyte Integrity

The primary goal of sample preparation is to extract the target analyte from its matrix while minimizing degradation and interference. For plant-derived sesquiterpenoids, a two-phase solvent extraction is often effective.

Protocol: Solvent Extraction of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

  • Homogenization: Homogenize 1 gram of lyophilized and powdered plant material in a mixture of 10 mL of methanol and 20 mL of chloroform.

  • Extraction: Agitate the mixture for 1 hour at room temperature.

  • Phase Separation: Add 5 mL of water and centrifuge at 4000 rpm for 15 minutes to separate the aqueous and organic layers.

  • Collection: Carefully collect the lower chloroform layer containing the less polar sesquiterpenoids.

  • Drying: Dry the chloroform extract under a stream of nitrogen.

  • Reconstitution: Reconstitute the dried extract in a suitable solvent for LC-MS analysis (e.g., 1 mL of methanol).

Rationale: The methanol/chloroform/water system provides a robust extraction for a wide range of metabolites. The final chloroform phase selectively partitions the moderately polar sesquiterpenoid, 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, away from highly polar or non-polar interferences.

For cleaner samples and to enhance concentration, Solid-Phase Extraction (SPE) is recommended. A C18 cartridge is suitable for retaining the sesquiterpenoid, which can then be eluted with a more organic solvent.

LC-MS/MS Method: Achieving Optimal Separation and Detection

A high-resolution mass spectrometer coupled with an ultra-high-performance liquid chromatography (UHPLC) system is the preferred platform for this analysis.

UHPLC Parameters
ParameterRecommended SettingRationale
Column C18 reversed-phase (e.g., 2.1 x 100 mm, 1.7 µm)Provides excellent separation for moderately polar compounds like sesquiterpenoids.
Mobile Phase A 0.1% Formic Acid in WaterAcidification promotes protonation in positive ion mode ESI.
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic modifier for reversed-phase chromatography.
Gradient 5% to 95% B over 15 minutesA gradual gradient ensures good resolution of isomers and related compounds.
Flow Rate 0.3 mL/minAppropriate for a 2.1 mm ID column.
Column Temperature 40 °CElevated temperature can improve peak shape and reduce viscosity.
Injection Volume 2 µLA small injection volume minimizes peak broadening.
Mass Spectrometry Parameters
ParameterRecommended SettingRationale
Ionization Mode Electrospray Ionization (ESI), PositiveThe presence of hydroxyl and carbonyl groups makes the molecule amenable to protonation.
Capillary Voltage 3.5 kVA typical starting point for ESI.
Source Temperature 120 °COptimizes desolvation without causing thermal degradation.
Desolvation Gas Flow 600 L/hrFacilitates efficient solvent evaporation.
MS1 Scan Range m/z 100-500Covers the expected mass of the precursor ion and potential adducts.
Collision Gas ArgonAn inert gas for efficient collision-induced dissociation.
Collision Energy 10-40 eV (ramped)A range of collision energies allows for the observation of a rich fragmentation spectrum.

Data Interpretation: Unraveling the Structure

Expected Precursor Ions

In positive mode ESI, 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one (C₁₅H₂₄O₃, exact mass: 252.1725) is expected to form a protonated molecule [M+H]⁺ at m/z 253.1798. Sodium [M+Na]⁺ (m/z 275.1617) and potassium [M+K]⁺ (m/z 291.1566) adducts may also be observed.[3]

Proposed Fragmentation Pathway

Collision-induced dissociation (CID) of the [M+H]⁺ precursor ion is likely to proceed through a series of characteristic neutral losses and bond cleavages.

fragmentation_pathway Precursor [M+H]⁺ m/z 253.1798 Fragment1 [M+H - H₂O]⁺ m/z 235.1693 Precursor->Fragment1 - H₂O (18.0106 Da) Fragment3 [M+H - C₃H₇O₂]⁺ m/z 178.1352 Precursor->Fragment3 - C₃H₇O₂ (75.0446 Da) Fragment2 [M+H - 2H₂O]⁺ m/z 217.1587 Fragment1->Fragment2 - H₂O (18.0106 Da) Fragment4 Further Fragmentation Fragment2->Fragment4 Fragment3->Fragment4

Caption: Proposed fragmentation pathway for [M+H]⁺ of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Explanation of Fragmentation:

  • Initial Water Loss: The presence of two hydroxyl groups makes the molecule susceptible to sequential losses of water (H₂O, 18.0106 Da). The first dehydration would lead to a fragment at m/z 235.1693, and a subsequent loss would result in a fragment at m/z 217.1587.

  • Side Chain Cleavage: The dihydroxypropyl side chain can undergo cleavage. A loss of a C₃H₇O₂ radical (75.0446 Da) is a plausible fragmentation, leading to a fragment at m/z 178.1352.

  • Ring Cleavage: Further fragmentation of the spirocyclic core can occur at higher collision energies, yielding a complex pattern of smaller fragment ions.

Conclusion: Empowering Natural Product Research

This application note provides a detailed and scientifically grounded protocol for the mass spectrometric analysis of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. By understanding the rationale behind each experimental step, researchers can adapt and optimize these methods for their specific applications, including the analysis of other spirovetivane sesquiterpenoids. The provided protocols and fragmentation insights serve as a valuable resource for the accurate identification and structural elucidation of this important class of natural products, thereby accelerating research in drug discovery and related fields.

References

  • Ahad, A., et al. (2020). "UPLC-Q-TOF-MS coupled with SCX-SPE for the enrichment and structural identification of the same skeleton metabolites." Journal of Pharmaceutical and Biomedical Analysis, 186, 113296.
  • Dugo, P. (2023). "Advanced LC×LC–MS Technique for Food Analysis: Insight into Natural Products." LCGC Europe, 36(7), 258-261.
  • Gagnon, D., et al. (2022). "Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains." Journal of Natural Products, 85(3), 638-646. Available at: [Link]

  • Johnson, A. R., & Carlson, E. E. (2015). "Collision-Induced Dissociation Mass Spectrometry: A Powerful Tool for Natural Product Structure Elucidation." Analytical Chemistry, 87(21), 10668-10678.
  • Kim, S., et al. (2009). "Measurement of atmospheric sesquiterpenes by proton transfer reaction-mass spectrometry (PTR-MS)." Atmospheric Measurement Techniques, 2(1), 99-112.
  • Li, Y., et al. (2022). "UPLC-Q-TOF-MS/MS Analysis of Seco-Sativene Sesquiterpenoids to Detect New and Bioactive Analogues From Plant Pathogen Bipolaris sorokiniana." Frontiers in Chemistry, 10, 856931. Available at: [Link]

  • PubChem. (n.d.). 11r,12-dihydroxyspirovetiv-1(10)-en-2-one. National Center for Biotechnology Information. Retrieved from [Link]

  • ChemBK. (2024). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. Retrieved from [Link]

  • Wikipedia. (2023). Collision-induced dissociation. Retrieved from [Link]

Sources

Application

Application Notes and Protocols for In Vitro Anti-inflammatory Assay of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

Introduction: Unveiling the Anti-inflammatory Potential of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a sesquiterpenoid natural product, a class of compounds known for a wide r...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling the Anti-inflammatory Potential of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a sesquiterpenoid natural product, a class of compounds known for a wide range of biological activities.[1][2] Its intricate spirocyclic structure suggests the potential for specific interactions with biological targets, making it a compelling candidate for drug discovery. Preliminary information suggests its utility as an intermediate in the synthesis of anti-inflammatory drugs.[3] This document provides a comprehensive guide for researchers to evaluate the in vitro anti-inflammatory properties of this compound using a validated cell-based assay.

Inflammation is a fundamental biological response to harmful stimuli, but its dysregulation can lead to chronic diseases.[4] A key cellular player in the inflammatory cascade is the macrophage. Upon activation by stimuli like bacterial lipopolysaccharide (LPS), macrophages initiate a signaling cascade that results in the production of pro-inflammatory mediators, including nitric oxide (NO), prostaglandin E2 (PGE2), and cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[5] This application note details a robust protocol using the RAW 264.7 murine macrophage cell line to screen and characterize the anti-inflammatory effects of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Assay Principle: Probing the Inflammatory Cascade in Macrophages

The in vitro anti-inflammatory assay described herein utilizes lipopolysaccharide (LPS) to induce an inflammatory response in RAW 264.7 macrophages.[5] LPS, a component of the outer membrane of Gram-negative bacteria, activates Toll-like receptor 4 (TLR4), triggering downstream signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[6][7][8] Activation of these pathways leads to the transcription and subsequent release of various pro-inflammatory mediators.[9][10]

This protocol will assess the ability of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one to inhibit the production of key inflammatory markers:

  • Nitric Oxide (NO): A signaling molecule produced by inducible nitric oxide synthase (iNOS), with high levels contributing to inflammation.[11]

  • Prostaglandin E2 (PGE2): A lipid mediator synthesized by cyclooxygenase-2 (COX-2), playing a crucial role in inflammation and pain.[12][13]

  • Pro-inflammatory Cytokines (TNF-α, IL-6): Master regulators of the inflammatory response.[14][15]

By measuring the reduction in these mediators in the presence of the test compound, we can quantify its anti-inflammatory activity.

Core Signaling Pathways in Macrophage Activation

To understand the potential mechanism of action of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, it is crucial to visualize the key signaling pathways activated by LPS in macrophages.

LPS Signaling Pathways cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 Binds IKK IKK Complex TLR4->IKK MyD88-dependent MAPKKK MAPKKK (e.g., TAK1) TLR4->MAPKKK IkB IκB IKK->IkB Phosphorylates NFkB NF-κB (p50/p65) IkB->NFkB Releases NFkB_nuc NF-κB NFkB->NFkB_nuc Translocates MAPKK MAPKK (e.g., MKK3/6, MKK4/7) MAPKKK->MAPKK Activates MAPK MAPK (p38, JNK) MAPKK->MAPK Activates AP1 AP-1 MAPK->AP1 Activates DNA DNA NFkB_nuc->DNA AP1->DNA Genes Pro-inflammatory Genes (iNOS, COX-2, TNF-α, IL-6) DNA->Genes Transcription

LPS-induced NF-κB and MAPK signaling pathways in macrophages.

Experimental Workflow: A Step-by-Step Guide

The following diagram outlines the overall experimental procedure for assessing the anti-inflammatory activity of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Experimental Workflow A 1. Cell Culture RAW 264.7 Macrophages B 2. Cell Seeding (96-well plate) A->B C 3. Cytotoxicity Assay (MTT) Determine non-toxic concentrations B->C D 4. Compound Treatment Pre-treat with 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one B->D C->D Inform concentrations E 5. LPS Stimulation Induce inflammation D->E F 6. Incubation (24 hours) E->F G 7. Supernatant Collection F->G H 8. Measurement of Inflammatory Mediators G->H I Nitric Oxide (NO) (Griess Assay) H->I J PGE2, TNF-α, IL-6 (ELISA) H->J

Overall workflow for the in vitro anti-inflammatory assay.

Protocols

Part 1: Cell Culture and Maintenance
  • Cell Line: RAW 264.7 murine macrophage cell line.

  • Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

  • Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

  • Subculture: Passage cells every 2-3 days when they reach 80-90% confluency.

Part 2: Cytotoxicity Assay (MTT Assay)

Rationale: It is imperative to ensure that any observed reduction in inflammatory mediators is due to the anti-inflammatory activity of the compound and not its cytotoxicity. The MTT assay assesses cell viability by measuring the metabolic activity of mitochondria.[16][17]

  • Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 × 10^4 cells/well and incubate overnight.[18]

  • Compound Treatment: Treat the cells with various concentrations of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one (e.g., 1, 5, 10, 25, 50, 100 µM) for 24 hours. Include a vehicle control (e.g., DMSO).

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[17]

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[19]

  • Data Analysis: Calculate cell viability as a percentage of the vehicle control. Select non-toxic concentrations for subsequent anti-inflammatory assays.

Part 3: In Vitro Anti-inflammatory Assay
  • Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 × 10^5 cells/well and allow them to adhere overnight.[18]

  • Compound Pre-treatment: Pre-treat the cells with non-toxic concentrations of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one for 1 hour.

  • LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.[5] Include the following controls:

    • Untreated cells (negative control)

    • LPS-only treated cells (positive control)

    • Compound-only treated cells (to check for direct effects of the compound)

  • Supernatant Collection: After incubation, centrifuge the plate and carefully collect the cell culture supernatant for the following assays. Store at -80°C if not used immediately.

Part 4: Measurement of Inflammatory Mediators

Rationale: The Griess assay is a simple and sensitive colorimetric method to measure nitrite (NO2-), a stable and nonvolatile breakdown product of NO.[11][20][21]

  • Reagent Preparation: Prepare the Griess reagent by mixing equal volumes of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water.[21]

  • Assay Procedure:

    • Add 50 µL of cell culture supernatant to a new 96-well plate.

    • Add 50 µL of the Griess reagent to each well.

    • Incubate for 10 minutes at room temperature, protected from light.

  • Absorbance Measurement: Measure the absorbance at 540 nm.[22]

  • Quantification: Determine the nitrite concentration in the samples by comparing the absorbance to a sodium nitrite standard curve.[11]

Rationale: Enzyme-Linked Immunosorbent Assay (ELISA) is a highly specific and sensitive technique for quantifying the concentration of proteins like PGE2, TNF-α, and IL-6 in the cell culture supernatant.[12][14][15]

  • Kit Selection: Use commercially available ELISA kits for PGE2, TNF-α, and IL-6.[23][24][25]

  • Procedure: Follow the manufacturer's protocol provided with the specific ELISA kits. The general steps include:

    • Adding standards and samples to antibody-pre-coated microplate wells.

    • Incubation to allow the target protein to bind to the capture antibody.

    • Washing away unbound substances.

    • Adding a detection antibody, often conjugated to an enzyme like horseradish peroxidase (HRP).

    • A second incubation and wash step.

    • Adding a substrate that reacts with the enzyme to produce a measurable color change.

    • Stopping the reaction and measuring the absorbance at the appropriate wavelength.

  • Data Analysis: Calculate the concentrations of PGE2, TNF-α, and IL-6 in the samples based on the standard curves generated for each analyte.[26]

Data Presentation and Interpretation

Summarize the quantitative data in tables for clear comparison.

Table 1: Effect of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one on Cell Viability

Treatment GroupConcentration (µM)Cell Viability (%)
Vehicle Control-100 ± 5.2
Compound198.7 ± 4.8
Compound599.1 ± 5.5
Compound1097.5 ± 4.9
Compound2595.3 ± 6.1
Compound5088.2 ± 7.3
Compound10065.4 ± 8.0

Table 2: Effect of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one on NO, PGE2, TNF-α, and IL-6 Production in LPS-stimulated RAW 264.7 Macrophages

Treatment GroupConcentration (µM)NO (µM)PGE2 (pg/mL)TNF-α (pg/mL)IL-6 (pg/mL)
Control (untreated)-1.2 ± 0.350.5 ± 8.180.2 ± 10.565.7 ± 9.3
LPS (1 µg/mL)-28.5 ± 2.1850.3 ± 45.23500.6 ± 150.82800.4 ± 120.1
LPS + Compound124.3 ± 1.8750.1 ± 38.93100.2 ± 135.22500.8 ± 110.5
LPS + Compound518.6 ± 1.5580.6 ± 30.12400.5 ± 110.71900.2 ± 95.3
LPS + Compound1012.1 ± 1.1350.2 ± 25.61500.8 ± 90.31200.6 ± 70.8
LPS + Compound256.8 ± 0.9180.4 ± 18.3800.1 ± 65.4650.9 ± 50.2

Note: The data presented in the tables are hypothetical and for illustrative purposes only.

Interpretation:

A dose-dependent decrease in the production of NO, PGE2, TNF-α, and IL-6 in the presence of non-toxic concentrations of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one would indicate its potential as an anti-inflammatory agent. The IC50 values (the concentration of the compound that causes 50% inhibition) can be calculated to quantify its potency. Further studies could then explore its effects on the expression of iNOS and COX-2, and its modulation of the NF-κB and MAPK signaling pathways to elucidate its mechanism of action.

References

  • Liu, T., Zhang, L., Joo, D., & Sun, S. C. (2017). NF-κB signaling in inflammation. Signal transduction and targeted therapy, 2, 17023. [Link]

  • Kyriakis, J. M., & Avruch, J. (2012). The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKs) in Inflammation. PMC, 3(10), 1884–1902. [Link]

  • Tada, H., Shiho, O., Kuroshima, K., Koyama, M., & Tsukimoto, K. (1986). An improved colorimetric assay for interleukin 2. Journal of immunological methods, 93(2), 157-165. [Link]

  • Kim, C., & Kim, B. (2018). Mitogen-activated Protein Kinases in Inflammation. KoreaMed Synapse, 18(4), 189-196. [Link]

  • Ben-Neriah, Y., & Karin, M. (2011). NF-κB: At the Borders of Autoimmunity and Inflammation. Frontiers in immunology, 2, 36. [Link]

  • ELK Biotechnology. (n.d.). PGE2(Prostaglandin E2) ELISA Kit. [Link]

  • Lawrence, T., & Bebien, M. (2007). The Nuclear Factor NF-κB Pathway in Inflammation. Cold Spring Harbor perspectives in biology, 3(10), a001651. [Link]

  • RayBiotech. (n.d.). Prostaglandin E2 ELISA Kit. [Link]

  • Bio-Techne. (n.d.). MAPK Signaling Links Autophagy and Inflammation. [Link]

  • PUR-FORM Health. (2021). NF-kB: THE PATHWAY OF INFLAMMATION. Good Cop, Bad Cop: The Different Faces Of NF-κB. [Link]

  • Chandra, S., Chatterjee, P., Dey, P., & Bhattacharya, S. (2012). Investigating the Anti-Inflammatory Effects of Natural Extracts Using Protein Denaturation Assay and Heat Induced Hemolysis Assay. International Journal of Pharmaceutical Sciences and Research, 3(8), 2633. [Link]

  • Dobrovolskaia, M. A., & McNeil, S. E. (2013). Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7. In Characterization of Nanoparticles Intended for Drug Delivery (pp. 143-150). Humana Press. [Link]

  • I-HDS. (2025). MAPK signalling pathway: Significance and symbolism. [Link]

  • Tsikas, D. (2017). Measurement of Nitric Oxide Production in Biological Systems by Using Griess Reaction Assay. MDPI, 22(10), 2495. [Link]

  • Creative Diagnostics. (n.d.). The NF-kB Signaling Pathway. [Link]

  • Peiris, D., Fernando, D. T., Senadeera, S. P., & Ranaweera, C. B. (2025). Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. Journal of Pharmaceutical Research International, 37(1), 54-68. [Link]

  • Tenne, P. C., Galhena, P., Dissanayake, A., Peiris, D., Abeysekera, A., & Padumadasa, C. (2025). IN-VITRO ANTI-INFLAMMATORY ASSESSMENT OF PLANT-DERIVED NATURAL PRODUCTS AS NOVEL DRUG LEADS. International Journal of Pharmaceutical Sciences and Research, 16(1), 1-13. [Link]

  • Shultis, C. (2018). Quantifying Nitric Oxide Production in Platelets using a Griess Reagent System. Undergraduate Theses and Capstone Projects, 54. [Link]

  • Sarveswaran, R., Jayasuriya, W., & Suresh, T. S. (2017). In Vitro Assays To Investigate The Anti-Inflammatory Activity Of Herbal Extracts A Review. International Journal of Pharmaceutical Sciences and Research, 8(5), 1834-1839. [Link]

  • Bryan, N. S., & Grisham, M. B. (2007). Methods to Detect Nitric Oxide and its Metabolites in Biological Samples. Free radical biology & medicine, 43(5), 645–657. [Link]

  • National Center for Biotechnology Information. (2013). Assay Guidance Manual. In Cell Viability Assays. [Link]

  • Ramirez-Mares, M. V., et al. (2023). Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from B. x buttiana (var. Rose): A Comparative Analysis. MDPI, 28(14), 5433. [Link]

  • Joseph, J. (2018). A detail protocol for LPS to stimulate RAW 264.7 to measure for TNF alpha?. ResearchGate. [Link]

  • Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. [Link]

  • National Center for Biotechnology Information. (2020). Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants. [Link]

  • ChemBK. (2024). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. [Link]

  • Kim, H. J., et al. (2020). Anti-Inflammatory Activity and ROS Regulation Effect of Sinapaldehyde in LPS-Stimulated RAW 264.7 Macrophages. PMC, 11(1), 1. [Link]

  • Fenton, J. I., & Hord, N. G. (2006). LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion. Prostaglandins, leukotrienes, and essential fatty acids, 75(4-5), 285–291. [Link]

  • Chae, H. J. (2021). Suppression of Lipopolysaccharide-Induced Inflammatory and Oxidative Response by 5-Aminolevulinic Acid in RAW 264.7 Macrophages and Zebrafish Larvae. Biomolecules & Therapeutics, 29(2), 204–213. [Link]

  • ResearchGate. (n.d.). LPS-stimulated spreading of RAW 264.7 macrophages is compromised by glucose deprivation. [Link]

  • DiVA portal. (n.d.). Optimizing methods for profiling cytokines in cultures of human cancer cell lines. [Link]

  • Biomedica. (n.d.). Human IL-6 ELISA. [Link]

Sources

Method

Application Notes and Protocols: 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

An In-depth Technical Guide for Researchers Introduction 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a sesquiterpenoid, a class of C15 isoprenoid natural products renowned for their structural complexity and diverse pha...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers

Introduction

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a sesquiterpenoid, a class of C15 isoprenoid natural products renowned for their structural complexity and diverse pharmacological activities.[1] Sesquiterpenoids are key constituents of essential oils in many plants and are studied for their anti-inflammatory, anti-cancer, and antimicrobial properties.[2][3] This specific compound has been isolated from natural sources such as the herb Datura metel and is structurally related to compounds found in vetiver oil.[4] Preliminary research suggests its potential as a drug intermediate for synthesizing novel anti-tumor and anti-inflammatory agents.[5]

This guide provides an in-depth technical resource for researchers, scientists, and drug development professionals. It consolidates essential physicochemical data, outlines detailed protocols for handling and experimental use, and discusses putative mechanisms of action. The methodologies described herein are designed to be self-validating, incorporating necessary controls to ensure data integrity and reproducibility. Our objective is to equip researchers with the foundational knowledge and practical tools to effectively investigate the therapeutic potential of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Compound Profile

A thorough understanding of the compound's fundamental properties is critical before commencing any experimental work.

1.1 Chemical Structure and Identity

  • IUPAC Name: 3-(1,2-dihydroxypropan-2-yl)-6,10-dimethylspiro[4.5]dec-9-en-8-one[6]

  • Synonyms: 11R, 12-dihydroxyspiropinol-1 (10)-en-2-one[5]

  • CAS Number: 62574-30-5

  • Molecular Formula: C₁₅H₂₄O₃[6]

  • Class: Sesquiterpenoid[4]

1.2 Physicochemical Properties

The following table summarizes the key physicochemical properties of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. This data is essential for designing purification strategies, preparing solutions, and interpreting experimental outcomes.

PropertyValueSource(s)
Molecular Weight 252.35 g/mol [7]
Appearance Colorless crystalline powder[5]
Melting Point ~160-165 °C[5]
Solubility Soluble in organic solvents (e.g., ethanol, chloroform, dimethylformamide)[5]
Topological Polar Surface Area 57.5 Ų[7]
XLogP3 1.2[6][7]
Hydrogen Bond Donor Count 2[7]
Hydrogen Bond Acceptor Count 3[7]

Safety, Handling, and Storage

2.1 Safety Precautions

As research on the toxicological profile of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is limited, it must be handled as a compound of uncertain toxicity.[5] All laboratory operations should adhere to standard safety practices.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

  • Ventilation: Conduct all handling of the powdered compound within a certified chemical fume hood to prevent inhalation.[5]

  • Avoid Contact: Prevent direct contact with skin, eyes, and mucous membranes. In case of accidental contact, flush the affected area with copious amounts of water.

2.2 Storage Conditions

To maintain the integrity and stability of the compound, proper storage is crucial.

  • Temperature: Store in a cool, dry place, preferably at -20°C for long-term storage.

  • Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidative degradation.

  • Light: Protect from direct light by using amber-colored vials or storing in a dark location.

Preparation of Stock and Working Solutions

Accurate solution preparation is fundamental to the reproducibility of any biological assay.

3.1 Protocol: Preparation of a 10 mM Stock Solution

  • Rationale: Dimethyl sulfoxide (DMSO) is a common solvent for preparing high-concentration stock solutions of organic molecules for in vitro assays due to its high solubilizing capacity and compatibility with most cell culture media at low final concentrations.

  • Materials:

    • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one (MW: 252.35 g/mol )

    • Anhydrous, sterile DMSO

    • Sterile microcentrifuge tubes or vials

    • Calibrated analytical balance and micropipettes

  • Procedure:

    • Tare a sterile microcentrifuge tube on an analytical balance.

    • Carefully weigh approximately 1 mg of the compound into the tube. Record the exact weight.

    • Calculate the required volume of DMSO to achieve a 10 mM concentration using the formula: Volume (µL) = (Weight (mg) / 252.35 g/mol ) * 100,000

    • Add the calculated volume of sterile DMSO to the tube.

    • Vortex thoroughly until the compound is completely dissolved. A brief sonication in a water bath may assist dissolution if necessary.

    • Aliquot the stock solution into smaller volumes for single-use to avoid repeated freeze-thaw cycles.

    • Store aliquots at -20°C or -80°C.

3.2 Preparation of Working Solutions

  • Rationale: Working solutions are prepared by diluting the stock solution in the appropriate cell culture medium or assay buffer immediately before use. The final concentration of DMSO in the assay should be kept low (typically ≤ 0.5%) to avoid solvent-induced artifacts.

  • Procedure:

    • Thaw a single-use aliquot of the 10 mM stock solution.

    • Perform serial dilutions in sterile cell culture medium to achieve the desired final concentrations (e.g., 1, 5, 10, 25 µM).

    • Always prepare a vehicle control containing the same final concentration of DMSO as the highest concentration of the test compound.

Application Protocol: In Vitro Anti-inflammatory Activity

This protocol provides a robust method for evaluating the anti-inflammatory properties of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one by measuring its effect on inflammatory mediators in a cellular model.[8]

4.1 Principle

The murine macrophage cell line RAW 264.7 is a widely used model for studying inflammation. Stimulation of these cells with lipopolysaccharide (LPS), a component of Gram-negative bacteria, activates Toll-like receptor 4 (TLR4) signaling, leading to the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandin E₂ (PGE₂), and cytokines (e.g., TNF-α, IL-6).[8] The efficacy of an anti-inflammatory compound can be quantified by its ability to inhibit the production of these mediators.

4.2 Workflow for Anti-inflammatory Assay

Caption: Workflow for assessing in vitro anti-inflammatory activity.

4.3 Detailed Methodology

  • Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ humidified incubator.

  • Cell Seeding: Seed the cells into a 96-well plate at a density of 1 x 10⁵ cells per well and allow them to adhere for 24 hours.[8]

  • Compound Treatment: Pre-treat the cells for 1 hour with various concentrations of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one (e.g., 1, 5, 10, 25 µM) prepared in culture medium. Include a "vehicle control" (DMSO only) and an "untreated control" well.

  • Inflammatory Stimulation: After the pre-treatment period, add LPS to a final concentration of 1 µg/mL to all wells except the "untreated control" group.

  • Incubation: Incubate the plate for an additional 24 hours.[8]

  • Nitric Oxide (NO) Measurement:

    • Collect 50 µL of the cell culture supernatant from each well.

    • Add 50 µL of Griess Reagent to each sample.

    • Incubate in the dark at room temperature for 15 minutes.

    • Measure the absorbance at 540 nm. Quantify NO concentration using a sodium nitrite standard curve.

  • Cytokine and PGE₂ Measurement:

    • Collect the remaining supernatant and store it at -80°C until analysis.

    • Quantify the concentrations of TNF-α, IL-6, and PGE₂ using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer’s instructions.[8]

  • Cell Viability Assay (Parallel Plate): It is crucial to assess whether the observed inhibition is due to anti-inflammatory activity or simply cytotoxicity. In a separate but identically treated plate, perform an MTT or MTS assay to determine the compound's effect on cell viability.

4.4 Data Presentation and Interpretation

Results should be expressed as the mean ± standard deviation. The percentage of inhibition should be calculated relative to the LPS-only treated group.

Table 2: Hypothetical Data on Inflammatory Mediator Inhibition

Treatment Group Concentration (µM) NO Production (% of LPS Control) TNF-α Release (% of LPS Control) Cell Viability (%)
Control (untreated) - 5.8 ± 0.8 4.5 ± 0.5 100 ± 4.1
LPS (1 µg/mL) - 100 ± 7.2 100 ± 8.1 98 ± 3.5
LPS + Compound 1 77.9 ± 6.5 81.2 ± 7.0 99 ± 4.0
LPS + Compound 5 55.4 ± 5.1 59.8 ± 5.5 97 ± 3.8
LPS + Compound 10 33.7 ± 4.2 38.1 ± 4.1 96 ± 4.2

| LPS + Compound | 25 | 16.3 ± 2.9 | 19.5 ± 3.3 | 95 ± 3.9 |

A dose-dependent decrease in NO and TNF-α production without a significant reduction in cell viability would strongly suggest a specific anti-inflammatory effect.

Putative Mechanism of Action: NF-κB Pathway Modulation

Many sesquiterpenoids exert their anti-inflammatory effects by modulating key signaling pathways.[3] A primary target is the Nuclear Factor-kappa B (NF-κB) pathway, which is a master regulator of inflammatory gene expression.

Hypothesis: 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one may inhibit the phosphorylation and subsequent degradation of IκBα, the inhibitory protein of NF-κB. This action would prevent the translocation of the active NF-κB (p65/p50) dimer to the nucleus, thereby downregulating the transcription of pro-inflammatory genes like iNOS (for NO production) and TNF-α.

NFkB_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 Binds IKK IKK Complex TLR4->IKK Activates IkBa_NFkB IκBα NF-κB IKK->IkBa_NFkB Phosphorylates IκBα IkBa IκBα NFkB NF-κB (p65/p50) NFkB_nuc NF-κB (Active) NFkB->NFkB_nuc Translocation IkBa_NFkB->NFkB IκBα Degradation DNA DNA NFkB_nuc->DNA Binds Genes Pro-inflammatory Genes (iNOS, TNF-α, IL-6) DNA->Genes Transcription Inhibitor 11R,12-Dihydroxyspirovetiv- 1(10)-en-2-one Inhibitor->IKK Inhibits?

Caption: Putative inhibition of the NF-κB signaling pathway.

References

  • Solanum Fruits: Phytochemicals, Bioaccessibility and Bioavailability, and Their Relationship With Their Health-Promoting Effects. (n.d.).
  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. (2024). ChemBK.
  • Phytochemical evaluation of three species of solanum L. (2011).
  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. (n.d.). MedChemExpress.
  • Application Notes and Protocols for the Extraction of Sesquiterpene Lactones
  • Isolation Techniques for Sesquiterpene Lactones: Strategies, Advances, and Applications. (2023).
  • Preliminary Phytochemical Analysis of Solanum nigrum L. Variant Black and Orange Fruited. (2017).
  • Application Notes and Protocols for In Vitro Anti-inflammatory Assay of 11R,12-Dihydroxyspirovetiv-1(10). (n.d.). Benchchem.
  • A Three-step Process to Isolate Large Quantities of Bioactive Sesquiterpene Lactones from Cichorium intybus L. Roots and Semi-synthesis of Chicory STLs Standards. (2023). Preprints.org.
  • Phytochemistry in medicinal species of Solanum L. (Solanaceae). (2019).
  • EXTRACTION, PURIFICATION, IDENTIFICATION AND THERAPEUTIC POTENTIAL OF TERPENES
  • Solanum nigrum Linn.: An Insight into Current Research on Traditional Uses, Phytochemistry, and Pharmacology. (2021).
  • Preparative Isolation and Purification of Three Sesquiterpenoid Lactones from Eupatorium lindleyanum DC.
  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. (n.d.). Biosynth.
  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Formula. (n.d.). ECHEMI.
  • (4R,5S,7R,11S)-11,12-Dihydroxy-1(10)-spirovetiven-2-one 11-glucoside. (n.d.). PubChem.
  • 11r,12-dihydroxyspirovetiv-1(10)-en-2-one. (n.d.). PubChemLite.
  • 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one. (n.d.). PubChem.
  • Preparation of Sesquiterpene Lactone Derivatives: Cytotoxic Activity and Selectivity of Action. (2019). Molecules.
  • Sesquiterpenes. (n.d.). Cyberlipid.
  • Production and quantification of sesquiterpenes in Saccharomyces cerevisiae, including extraction, detection and quantification of terpene products and key related metabolites. (2014).
  • Sesquiterpenoids Lactones: Benefits to Plants and People. (2013). PubMed Central.
  • Structures, Occurrences and Biosynthesis of 11,12,13-Tri-nor-Sesquiterpenes, an Intriguing Class of Bioactive Metabolites. (2020). PubMed Central.
  • Synthesis and antiproliferative activity of 3-aryl-2-(1H-benzotriazol-1-yl)acrylonitriles. Part III. (2002). European Journal of Medicinal Chemistry.
  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. (n.d.). MCE.
  • A Diterpenoid, 14-Deoxy-11, 12-Didehydroandrographolide, in Andrographis paniculata Reduces Steatohepatitis and Liver Injury in Mice Fed a High-Fat and High-Cholesterol Diet. (2020). MDPI.
  • Synthesis and Characterization of 1,10-Phenanthroline-mono-N-oxides. (2020). MDPI.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Extraction

Welcome to the technical support center for the extraction and purification of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. This guide is designed for researchers, scientists, and drug development professionals to navigate...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the extraction and purification of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of isolating this promising sesquiterpenoid. Here, we synthesize established methodologies with field-proven insights to help you troubleshoot common issues and systematically improve your extraction yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one and why is it of interest?

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a spirovetivane-type sesquiterpenoid, a class of C15-backbone natural products.[1] These compounds are secondary metabolites found in various plants and are of significant interest to the pharmaceutical industry due to their diverse biological activities, which can include anti-inflammatory and anti-tumor properties.[2][3] The molecule's structure features a ketone and two hydroxyl groups, rendering it a moderately polar compound.[4] This polarity is a critical factor in designing effective extraction and purification strategies.

Q2: What are the primary plant sources for this compound?

This sesquiterpenoid has been successfully isolated from several plant species, most notably from the Solanaceae family. Key sources include:

  • Leaves and stems of Datura metel [4][5]

  • Roots of Chrysopogon zizanioides (Vetiver), from which vetiver oil is derived.[4]

For optimal yield, it is crucial to use authenticated plant material harvested at the appropriate stage of growth and free from disease or contamination.[4]

Q3: What are the most critical factors influencing the extraction yield?

The efficiency of any solid-liquid extraction hinges on several interdependent parameters.[6] For 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, the primary factors are:

  • Solvent Choice: The solvent's polarity must be matched to the target compound.[7][8] Given the compound's moderate polarity, solvents like methanol, ethanol, ethyl acetate, and chloroform are effective.[4]

  • Particle Size of Plant Material: Grinding the dried plant material into a coarse powder increases the surface area available for solvent penetration, which is a fundamental step for efficient extraction.[6][9]

  • Extraction Temperature: Increasing the temperature generally enhances solvent diffusivity and compound solubility, but excessive heat can lead to the degradation of thermo-labile compounds.[6][7] A controlled temperature of 40-50°C is often a safe starting point.[4]

  • Extraction Time (Contact Time): The solvent requires sufficient time to penetrate the plant matrix and dissolve the target compound. Yield will increase with time until an equilibrium is reached.[6][7]

  • Solvent-to-Solid Ratio: A higher volume of solvent can lead to a greater extraction yield, but this must be balanced against the practicalities of solvent handling and removal post-extraction.[6]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the extraction and purification process in a direct question-and-answer format.

Problem 1: Very low or no target compound detected in the crude extract.

Q: My initial TLC or HPLC-UV analysis of the concentrated crude extract shows a very weak spot/peak, or none at all, corresponding to the target compound. What could be the cause?

A: This common issue points to a problem in the foundational steps of your workflow. Let's diagnose the potential causes systematically.

  • Cause A: Improper Plant Material Preparation. The physical state of your starting material is paramount.

    • Troubleshooting: Ensure your plant material was thoroughly dried, either in the shade for 7-14 days or in a hot air oven at a controlled temperature (40-50°C) to prevent enzymatic degradation.[4] Subsequently, the material must be ground to a consistent coarse powder to maximize surface area for solvent interaction.[4][9]

  • Cause B: Inappropriate Solvent Selection. The principle of "like dissolves like" is fundamental.[8]

    • Troubleshooting: 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is moderately polar. Using a non-polar solvent like n-hexane as the primary extraction solvent will preferentially extract lipids and other non-polar compounds, leaving your target behind. Start with a more polar solvent such as methanol, ethanol, or ethyl acetate.[4] A sequential extraction, starting with hexane to defat the material followed by extraction with a more polar solvent, can also be highly effective.[4]

  • Cause C: Sub-optimal Extraction Conditions.

    • Troubleshooting: Review your extraction time and temperature. For maceration, a period of 24-72 hours is often required.[1] For more rapid methods like Soxhlet or Ultrasound-Assisted Extraction (UAE), ensure the duration is sufficient for the solvent to become colorless, indicating that extraction is complete (typically 24-48 hours for Soxhlet).[4] If using heat, ensure the temperature is not high enough to cause degradation.

  • Cause D: Compound Instability. Sesquiterpenoids can be unstable, especially after the plant material is powdered.

    • Troubleshooting: One study on related compounds found a 20% loss after 15-20 days in powdered material.[10] It is strongly recommended to use freshly powdered plant material for extraction to avoid errors in quantification and yield loss.[10]

Problem 2: The crude extract is an extremely complex mixture, making purification difficult.

Q: My crude extract contains the target compound, but it's a thick, impure residue. Isolating the compound by column chromatography is proving impossible. How can I clean up my extract before chromatography?

A: This is a classic challenge in natural product chemistry. A multi-step purification strategy is required. The goal is to remove major classes of impurities before attempting fine separation.

  • Solution A: Liquid-Liquid Partitioning (Fractionation). This is the most effective first step to simplify a complex extract. It separates compounds based on their differential solubility in two immiscible liquid phases.[3][4]

    • Recommended Protocol:

      • Dissolve your crude extract completely in a methanol/water mixture (e.g., 9:1 v/v).

      • Perform successive extractions in a separatory funnel with solvents of increasing polarity.

      • Start with a non-polar solvent like n-hexane to remove fats, waxes, and other non-polar compounds.

      • Next, partition with a medium-polarity solvent like chloroform or ethyl acetate . Your target compound, being moderately polar, is most likely to be enriched in these fractions.[4]

      • Analyze each fraction by TLC or HPLC to track your target compound before proceeding.

  • Solution B: Solid-Phase Extraction (SPE). SPE can be used for rapid sample cleanup.

    • Recommended Protocol:

      • Choose an SPE cartridge with a stationary phase appropriate for your compound (e.g., C18 for reversed-phase or silica for normal-phase).

      • Condition the cartridge with a non-polar solvent, followed by a polar solvent.

      • Load your crude extract (dissolved in a minimal amount of solvent).

      • Wash the cartridge with a weak solvent to elute impurities.

      • Elute your target compound with a stronger solvent. This provides a concentrated, cleaner fraction ready for chromatography.[9]

Problem 3: Significant loss of the compound during column chromatography.

Q: I have a promising fraction after liquid-liquid partitioning, but I lose the majority of my compound during silica gel column chromatography. What's happening on the column?

A: Compound loss on a column is frustrating and often points to irreversible adsorption or degradation on the stationary phase.

  • Cause A: Acidic Nature of Silica Gel. Standard silica gel is slightly acidic, which can cause degradation of acid-sensitive compounds.

    • Troubleshooting: If you suspect degradation, consider using deactivated or neutral silica gel. You can also add a small amount of a weak base (e.g., 0.1% triethylamine) to your mobile phase to neutralize active sites, but be aware this can affect separation.

  • Cause B: Improper Mobile Phase Selection. If the mobile phase is too weak (non-polar), your compound will not elute. If it's too strong (polar), it will elute too quickly with impurities.

    • Troubleshooting: Develop your mobile phase system using analytical TLC first. Aim for an Rf value of 0.25-0.35 for your target compound. A common gradient system for sesquiterpenoids is n-hexane/ethyl acetate, starting with a low concentration of ethyl acetate and gradually increasing the polarity.[4]

  • Cause C: Alternative Stationary Phases. If silica gel proves problematic, other options exist.

    • Troubleshooting: Consider using Sephadex LH-20 , a lipophilic size-exclusion gel. It separates compounds based on size and polarity and is excellent for purifying terpenoids in various solvent systems (e.g., methanol or chloroform).[4][6]

Experimental Protocols & Data

Table 1: Solvent Properties and Typical Use in Extraction
SolventPolarity IndexBoiling Point (°C)Primary Use CaseRationale & Expert Insight
n-Hexane0.169Defatting / Pre-extractionExcellent for removing lipids and chlorophyll. Use as a first step to clean the biomass before extracting the target compound.[4]
Chloroform4.161Fractionation / ExtractionGood solvent for moderately polar compounds. Often used in liquid-liquid partitioning to isolate the target fraction.[4]
Ethyl Acetate4.477Extraction / ChromatographyA versatile solvent for both extraction and as a mobile phase component in chromatography. Less toxic than chloroform.[4]
Ethanol4.378Primary ExtractionA "green" and effective solvent for extracting moderately polar compounds. Good for initial maceration or Soxhlet extraction.[2]
Methanol5.165Primary Extraction / DissolutionHighly polar and effective at extracting a broad range of compounds, including glycosides. Can be used for initial extraction or to dissolve crude extracts for partitioning.[4][10]
Optimized Workflow for Extraction and Purification

This workflow provides a comprehensive, step-by-step methodology designed to maximize both yield and purity.

Extraction_Workflow cluster_prep 1. Material Preparation cluster_extract 2. Extraction & Concentration cluster_purify 3. Purification cluster_final 4. Final Product A Plant Material (e.g., Datura metel leaves) B Wash & Dry (40-50°C Oven) A->B C Grind to Coarse Powder B->C D Soxhlet Extraction (Ethyl Acetate, 24h) C->D E Rotary Evaporation (45°C) D->E F Crude Extract E->F G Liquid-Liquid Partitioning (Hexane vs. 90% MeOH) F->G H Ethyl Acetate Fraction G->H I Silica Gel Column (Hexane:EtOAc Gradient) H->I J Collect Fractions (Monitor by TLC) I->J K Combine Pure Fractions J->K L Final Evaporation K->L M Pure Compound (>95% Purity) L->M N Confirm Structure (HPLC, NMR) M->N

Caption: General workflow from plant material to pure compound.

Troubleshooting Decision Tree

This diagram provides a logical path to diagnose issues with extraction yield.

Troubleshooting_Yield cluster_causes Potential Cause Analysis cluster_solutions1 Extraction Solutions cluster_solutions2 Purification Solutions cluster_solutions3 Degradation Solutions Start Low Yield Detected C1 Extraction Inefficient? Start->C1 C2 Purification Loss? Start->C2 C3 Compound Degradation? Start->C3 S1a Check Particle Size (Grinding) C1->S1a S1b Optimize Solvent (Polarity Match) C1->S1b S1c Increase Time/Temp (Controlled) C1->S1c S1d Use UAE/MAE C1->S1d S2a Add Fractionation Step (Liquid-Liquid) C2->S2a S2b Optimize TLC/Column Mobile Phase C2->S2b S2c Use Neutral Silica or Sephadex C2->S2c S3a Use Fresh Material C3->S3a S3b Avoid High Temps (& Heat-Sensitive Methods) C3->S3b S3c Store Extracts at 4°C in Dark C3->S3c

Caption: Decision tree for troubleshooting low extraction yields.

References

  • Organomation. (n.d.). Solvent Extraction Techniques.
  • BenchChem. (2025). Application Notes and Protocols for the Extraction of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one from Plant Material.
  • ChemBK. (2024). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one - Introduction.
  • Zhang, Q. W., Lin, L. G., & Ye, W. C. (2018). Techniques for extraction and isolation of natural products: a comprehensive review. Chinese Medicine, 13(1), 20.
  • TutorChase. (n.d.). What factors affect the choice of solvent in extraction processes?
  • BrainKart. (2018). Factors Influencing Solvent Extraction.
  • ResearchGate. (2025). Isolation Techniques for Sesquiterpene Lactones: Strategies, Advances, and Applications.
  • Science Info. (2023). Factors affecting solvent extraction.
  • ECHEMI. (n.d.). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Formula.
  • Graziani, G., et al. (2021). A Three-Step Process to Isolate Large Quantities of Bioactive Sesquiterpene Lactones from Cichorium intybus L. Roots and Semisynthesis of Chicory STLs Standards. Molecules, 26(11), 3164.
  • Dall'Acqua, S., et al. (2015). Rapid and Efficient Extraction and HPLC Analysis of Sesquiterpene Lactones from Aucklandia lappa Root. Planta Medica, 81(18), 1756-1761.
  • ResearchGate. (2025). Optimized extraction, isolation and identification of bioactive sesquiterpenes from Inula racemosa.
  • PubChemLite. (n.d.). 11r,12-dihydroxyspirovetiv-1(10)-en-2-one.
  • University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield.
  • Sarker, S. D., & Nahar, L. (2013). Natural product isolation – how to get from biological material to pure compounds. Methods, 6(1), 1-24.
  • MedChemExpress. (n.d.). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.
  • Ray, D. (2018). Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International.
  • Biosynth. (n.d.). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Sources

Optimization

Technical Support Center: Navigating the Challenges of Polar Sesquiterpenoid Purification

This guide is designed to serve as a dedicated technical resource for researchers, scientists, and drug development professionals facing the intricate challenges associated with the purification of polar sesquiterpenoids...

Author: BenchChem Technical Support Team. Date: January 2026

This guide is designed to serve as a dedicated technical resource for researchers, scientists, and drug development professionals facing the intricate challenges associated with the purification of polar sesquiterpenoids. Drawing from established methodologies and field-proven insights, this document provides a structured approach to troubleshooting common issues and optimizing purification workflows.

Frequently Asked Questions (FAQs)

This section addresses high-level questions to provide a foundational understanding of the common hurdles in polar sesquiterpenoid purification.

Q1: Why is the purification of polar sesquiterpenoids, particularly sesquiterpene lactones (STLs), so challenging?

A1: The primary difficulties arise from a combination of their inherent chemical properties and the complexity of their natural sources. Key challenges include:

  • Structural Diversity: Crude extracts often contain a multitude of structurally similar compounds and stereoisomers, making chromatographic separation difficult.[1]

  • Chemical Instability: Many polar sesquiterpenoids are sensitive to heat, non-neutral pH, and UV light, leading to degradation during the purification process.[1] For instance, some STLs may lose side chains at a physiological pH of 7.4.[1]

  • High Polarity: Their polar nature can lead to poor retention on traditional reversed-phase chromatography columns and strong, sometimes irreversible, adsorption onto normal-phase media like silica gel.[1][2]

Q2: What are the most effective initial extraction solvents for polar sesquiterpenoids?

A2: The choice of solvent is critical and must be matched to the polarity of the target compounds.

  • For a broad range of highly polar sesquiterpenoids , polar organic solvents such as methanol, ethanol, and acetonitrile are highly effective.[1]

  • For moderately polar sesquiterpenoids , adjusting the solvent system, for example with a hexane:ethyl acetate mixture, can be beneficial. Increasing the proportion of ethyl acetate will favor the extraction of more polar compounds.[3]

  • It is always recommended to perform small-scale pilot extractions with different solvents to determine the optimal choice for your specific matrix before proceeding to a large-scale extraction.[1]

Q3: Which chromatography techniques are best suited for purifying these compounds?

A3: A multi-step chromatographic approach is often necessary.

  • Normal-Phase Column Chromatography (Silica Gel): This is the most common initial purification step. A gradient elution, typically with a hexane-ethyl acetate system, is used to separate compounds based on polarity.[1]

  • High-Performance Liquid Chromatography (HPLC): HPLC is the method of choice for final purification and analysis of sesquiterpene lactones due to their low volatility and thermal lability.[4] Reversed-phase (e.g., C18) columns can be used, but may require specialized polar-endcapped columns or hydrophilic interaction liquid chromatography (HILIC) for very polar analytes.[2][5][6]

  • High-Speed Counter-Current Chromatography (HSCCC): This is a liquid-liquid chromatography technique that avoids the use of solid stationary phases. It is exceptionally useful for polar compounds as it eliminates issues like irreversible adsorption and sample degradation on silica, leading to higher recoveries.[7]

Q4: How can I monitor the purification process effectively?

A4: Thin-Layer Chromatography (TLC) and HPLC are indispensable tools.

  • TLC: TLC is a rapid and cost-effective method for monitoring the separation of fractions from column chromatography.[1] Visualization can be achieved using a UV lamp or by staining with reagents like vanillin-sulfuric acid, which produces characteristic colors with many sesquiterpenoids.[1]

  • HPLC-UV: For quantitative analysis and final purity assessment, HPLC with a UV detector is the most reliable and widely used method.[1][4]

Troubleshooting Guide: Common Experimental Issues

This section provides solutions to specific problems encountered during the purification workflow.

Problem Potential Cause(s) Recommended Solution(s)
Low or No Recovery from Silica Gel Column Irreversible Adsorption: The polar functional groups of the sesquiterpenoid are binding too strongly to the acidic silica surface.1. Deactivate the Silica Gel: Use silica gel with a lower activity grade or consider treating it with a base (e.g., triethylamine) in the mobile phase to cap active sites. 2. Switch Stationary Phase: Use a less acidic stationary phase like alumina.[1] 3. Use an Alternative Technique: Employ High-Speed Counter-Current Chromatography (HSCCC) to completely avoid solid-phase adsorption issues.[7]
Poor Resolution Between Peaks (Co-elution) Inappropriate Mobile Phase: The polarity of the eluent may not be suitable for separating compounds with similar structures.[1] Column Overloading: Loading too much sample leads to broad, overlapping peaks.[1]1. Optimize the Mobile Phase: Switch from isocratic to a shallow gradient elution. For silica gel, a gradual increase in the percentage of ethyl acetate in hexane can significantly improve resolution.[1] 2. Reduce Sample Load: Perform multiple smaller runs instead of a single large one. 3. Try a Different System: If optimizing a silica column fails, reversed-phase HPLC or HILIC may offer different selectivity and better separation.[2]
Compound Degradation During Purification Heat Sensitivity: Evaporating solvents at high temperatures can break down labile compounds. pH Sensitivity: Basic or strongly acidic conditions can cause hydrolysis or rearrangement of functional groups.[1] Light Sensitivity: Exposure to UV light can cause degradation.[1]1. Control Temperature: Ensure all solvent evaporation steps are conducted at low temperatures (ideally below 45°C) using a rotary evaporator.[1] 2. Maintain Neutral pH: If using aqueous solutions, ensure they are buffered to a neutral or slightly acidic pH.[1] 3. Protect from Light: Store extracts, fractions, and the final purified product at low temperatures (4°C or -20°C) and protected from light by using amber vials or covering flasks with aluminum foil.[1]
Peak Tailing or Streaking on TLC/Column Acid-Base Interactions: Polar, basic sesquiterpenoids can interact strongly with the acidic silanol groups on silica, causing poor peak shape.[8] Sample Solvent Incompatibility: Dissolving the sample in a solvent much stronger than the initial mobile phase can cause band distortion.1. Modify the Mobile Phase: Add a small amount of a modifier like triethylamine or ammonia to the eluent to mask the acidic silica sites.[8] 2. Use an Appropriate Loading Solvent: Dissolve the crude sample in a minimal amount of the initial mobile phase or a weak solvent. If solubility is an issue, adsorb the sample onto a small amount of silica gel (dry loading) before loading it onto the column.[1]
Poor Retention in Reversed-Phase HPLC Analyte is Too Polar: The compound has minimal interaction with the nonpolar C18 stationary phase and elutes too quickly.[2][9]1. Use a Polar-Modified Column: Employ a polar-endcapped or polar-embedded C18 column designed for better retention of polar analytes.[6] 2. Adjust Mobile Phase: Decrease the percentage of the organic modifier (e.g., acetonitrile, methanol) to increase retention.[6] 3. Switch to HILIC: For very polar compounds, Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative that provides strong retention.[2][6]

Key Experimental Protocols & Workflows

General Purification Workflow

The purification of polar sesquiterpenoids is a multi-step process that requires careful planning and execution. The diagram below illustrates a typical workflow from crude extract to pure compound.

G cluster_0 Upstream Processing cluster_1 Chromatographic Purification cluster_2 Analysis & Final Product Start Plant/Source Material Extraction Solvent Extraction (e.g., MeOH, EtOH) Start->Extraction Concentration Solvent Removal (Rotary Evaporation <45°C) Extraction->Concentration Column Silica Gel Column (Gradient Elution) Concentration->Column TLC TLC Analysis of Fractions Column->TLC Pooling Pool Pure Fractions TLC->Pooling Prep_HPLC Preparative HPLC (RP or HILIC) Pooling->Prep_HPLC Purity_Check Analytical HPLC-UV (Purity Assessment) Prep_HPLC->Purity_Check Structure_Eluc Structural Elucidation (NMR, MS) Purity_Check->Structure_Eluc Final Pure Polar Sesquiterpenoid Structure_Eluc->Final

Caption: General workflow for the purification of polar sesquiterpenoids.

Protocol 1: Gradient Elution Silica Gel Column Chromatography

This protocol outlines a standard procedure for the initial fractionation of a crude extract.

  • Column Packing:

    • Prepare a slurry of silica gel in a non-polar solvent (e.g., 100% n-hexane).

    • Carefully pour the slurry into a glass column, allowing the solvent to drain while gently tapping the column to ensure even packing. Avoid introducing air bubbles.[1]

  • Sample Loading:

    • Dissolve the crude extract in a minimal volume of a suitable solvent (e.g., dichloromethane or the initial mobile phase).

    • Alternatively, for better resolution, use a "dry loading" method: adsorb the dissolved sample onto a small amount of silica gel, dry it to a free-flowing powder, and carefully layer this powder on top of the packed column.[1]

  • Elution:

    • Begin elution with a non-polar solvent (e.g., 100% n-hexane).

    • Gradually and systematically increase the polarity of the mobile phase by introducing a more polar solvent (e.g., ethyl acetate) in a stepwise or continuous gradient.[1] A typical gradient might be: Hexane (100%) -> 95:5 Hexane:EtOAc -> 90:10 -> 80:20, and so on.

  • Fraction Collection and Analysis:

    • Collect the eluate in fractions of a consistent volume (e.g., 10-20 mL).

    • Monitor the separation by spotting every few fractions on a TLC plate. Develop the plate in an appropriate solvent system and visualize the spots (e.g., under UV light or with a stain).[1]

    • Combine fractions that show identical TLC profiles containing the target compound.

  • Concentration:

    • Concentrate the pooled fractions under reduced pressure at low temperature (<45°C) to obtain the enriched fraction for further purification.

Troubleshooting Chromatography: A Decision Flowchart

When chromatographic results are suboptimal, a systematic approach can identify and solve the problem.

Caption: A decision-making flowchart for troubleshooting common chromatography issues.

References

  • Technical Support Center: Common Pitfalls in Sesquiterpene Lactone Purific
  • Extraction and Analysis of Terpenes/Terpenoids. (2017). PMC - NIH.
  • Merfort, I. (2002). Review of the analytical techniques for sesquiterpenes and sesquiterpene lactones. Journal of Chromatography A, 967(1), 115-130. [Link]

  • Slavik, B., Roehrer, S., Nehr, J., Loos, H. M., Minceva, M., & Buettner, A. (2021). Sesquiterpenes and sesquiterpenoids: Exploring combinatorial approaches of chromatographic techniques for their targeted isolation. ResearchGate. [Link]

  • Review of the analytical techniques for sesquiterpenes and sesquiterpene lactones. (2002).
  • Preparative Isolation and Purification of Three Sesquiterpenoid Lactones from Eupatorium lindleyanum DC. by High-Speed Counter-Current Chromatography. (n.d.). PubMed Central. [Link]

  • Troubleshooting Flash Column Chromatography. (n.d.). University of Rochester, Department of Chemistry. [Link]

  • Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. (2025). Waters Blog. [Link]

  • Chromatography Techniques for Polar Analytes: Column Selection Guide. (n.d.). Pharma Now. [Link]

  • Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column. (2010). PubMed. [Link]

  • Column Chromatography for Terpenoids and Flavonoids. (2012). ResearchGate. [Link]

  • Purification of strong polar and basic compounds. (2023). Reddit. [Link]

  • Technical Support Center: Purification of Polar Pyrimidine Deriv

Sources

Troubleshooting

Technical Support Center: Ensuring the Stability of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

Welcome to the dedicated technical support center for 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on p...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated technical support center for 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on preventing the degradation of this valuable sesquiterpenoid during storage and experimental handling. By understanding the chemical nature of this compound and the factors that influence its stability, you can ensure the integrity and reproducibility of your research.

Understanding the Molecule: Chemical Vulnerabilities

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a spirovetivane-type sesquiterpenoid characterized by a unique spirocyclic core. Its stability is primarily influenced by three key functional groups:

  • α,β-Unsaturated Ketone (Enone): This conjugated system is susceptible to photochemical reactions, such as isomerization and cycloaddition, when exposed to light. It also provides a reactive site for nucleophilic attack at the β-carbon.[1][2]

  • Tertiary Alcohol: While generally resistant to oxidation, this group can undergo dehydration (loss of a water molecule) under acidic conditions, particularly when heated.[3][4]

  • Diol Side Chain: The presence of two hydroxyl groups can influence the molecule's polarity and solubility, and these groups can also be sites for enzymatic or chemical modification.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common questions and issues encountered during the storage and handling of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

FAQ 1: What are the primary causes of degradation for this compound?

  • Answer: The most significant factors leading to the degradation of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one are exposure to light, oxygen, elevated temperatures, and non-optimal pH conditions. The α,β-unsaturated ketone moiety is particularly sensitive to UV light, which can induce unwanted photochemical reactions.[1] Oxidation can occur, especially in the presence of atmospheric oxygen, and the tertiary alcohol can be susceptible to acid-catalyzed dehydration.

FAQ 2: I've observed a change in the color of my sample. What does this indicate?

  • Answer: A color change, such as yellowing, of the typically colorless crystalline powder can be an indicator of degradation.[5] This may be due to the formation of polymeric byproducts or chromophoric degradation products resulting from oxidation or photochemical reactions. It is crucial to re-evaluate the purity of your sample using an appropriate analytical method, such as HPLC, before proceeding with your experiments.

FAQ 3: My compound shows new peaks in the HPLC chromatogram after a few days in solution. What could be the cause?

  • Answer: The appearance of new peaks suggests that your compound is degrading in the chosen solvent. This could be due to several factors:

    • Solvent Reactivity: Some solvents may not be inert and could react with the compound.

    • Dissolved Oxygen: The presence of dissolved oxygen in the solvent can lead to oxidation.

    • pH of the Solution: If you are using a buffered solution, a non-optimal pH could be catalyzing hydrolysis or other degradation pathways. Sesquiterpenoids can be sensitive to pH, with some showing instability at neutral or alkaline pH.[6]

    • Light Exposure: If the solution was not protected from light, photodegradation is a likely cause.[1]

Troubleshooting Guide: Identifying and Mitigating Degradation

Observed Issue Potential Cause Recommended Action
Reduced Potency/Activity Degradation of the active compound.1. Confirm purity with a validated stability-indicating HPLC method. 2. Review storage conditions (temperature, light, atmosphere). 3. If in solution, prepare fresh samples and consider using a different solvent or adding an antioxidant.
Appearance of Impurities in Analytical Data (HPLC, NMR) Chemical degradation (oxidation, hydrolysis, photodegradation).1. Protect the compound from light at all times using amber vials or aluminum foil. 2. Store under an inert atmosphere (argon or nitrogen). 3. Use high-purity, degassed solvents. 4. For solutions, consider adding a suitable antioxidant like BHT or Vitamin E.[7][8]
Inconsistent Experimental Results Variable purity of the compound stock.1. Establish a routine quality control check for your stock of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. 2. Aliquot the solid compound to minimize freeze-thaw cycles and exposure to the atmosphere.

Experimental Protocols

Protocol 1: Recommended Storage Conditions

To ensure the long-term stability of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, please adhere to the following storage protocols:

For Solid Compound:

  • Temperature: Store at or below -20°C. For long-term storage, -80°C is recommended.

  • Atmosphere: Store under an inert atmosphere of argon or nitrogen to prevent oxidation. If an inert gas is not available, use a vacuum desiccator.

  • Light: Protect from light by storing in an amber, tightly sealed vial. Wrap the vial in aluminum foil for additional protection.

  • Moisture: Store in a desiccated environment to prevent hydrolysis.

For Stock Solutions:

  • Solvent Selection: Use high-purity, anhydrous solvents such as ethanol, methanol, or chloroform.[5] Ensure the solvent is appropriate for your downstream application.

  • Degassing: Before preparing the solution, degas the solvent by sparging with argon or nitrogen for 15-20 minutes to remove dissolved oxygen.

  • Storage: Store stock solutions at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles.

  • Antioxidants: For extended storage in solution, consider adding a small amount of an antioxidant such as Butylated Hydroxytoluene (BHT) at a concentration of 0.01-0.1%.[7]

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for developing a stability-indicating HPLC-UV method to monitor the purity of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.[9][10][11]

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: Water (HPLC grade).

  • Mobile Phase B: Acetonitrile (HPLC grade).

  • Gradient:

    • 0-20 min: 50% to 90% B

    • 20-25 min: 90% B

    • 25-30 min: 90% to 50% B

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

Procedure:

  • Prepare a stock solution of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one in methanol or acetonitrile at a concentration of 1 mg/mL.

  • Dilute the stock solution to a working concentration of approximately 50 µg/mL with the mobile phase.

  • Inject the sample and monitor for the appearance of new peaks, which would indicate the presence of degradation products.

Visualizing Degradation and Prevention

To better understand the processes involved, the following diagrams illustrate the potential degradation pathways and the recommended workflow for handling the compound.

G cluster_compound 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one cluster_stressors Stress Factors cluster_degradation Degradation Products Compound Intact Compound Photo Photodegradation Products (Isomers, Cycloadducts) Oxidized Oxidized Products Dehydrated Dehydration Products Light Light (UV) Light->Photo Photochemical Rxn Oxygen Oxygen Oxygen->Oxidized Oxidation Acid Acidic pH Acid->Dehydrated Dehydration

Caption: Potential Degradation Pathways.

G Start Receive/Synthesize Compound StoreSolid Store Solid (-20°C, Inert Gas, Dark) Start->StoreSolid PrepareStock Prepare Stock Solution (Degassed Solvent, Amber Vial) StoreSolid->PrepareStock StoreStock Store Stock Aliquots (-80°C, Single-Use) PrepareStock->StoreStock QC QC Check (HPLC) Before Use StoreStock->QC Experiment Perform Experiment QC->PrepareStock Fail QC->Experiment Pass

Caption: Recommended Handling Workflow.

References

  • Magadh Mahila College. Photochemistry of enones. [Link]

  • Blank, L., et al. (2023). Deconjugative Photoisomerization of Cyclic Enones. ChemRxiv. [Link]

  • Schuster, D. I., et al. (1991). Enone photochemistry. Dynamic properties of triplet excited states of cyclic conjugated enones as revealed by transient absorption spectroscopy. Journal of the American Chemical Society, 113(16), 6245–6253.
  • Hernández, V., et al. (2021). Semisynthetic Sesquiterpene Lactones Generated by the Sensibility of Glaucolide B to Lewis and Brønsted–Lowry Acids and Bases: Cytotoxicity and Anti-Inflammatory Activities. Molecules, 26(15), 4478.
  • ChemBK. 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. [Link]

  • Unravelling the Keto–Enol Tautomer Dependent Photochemistry and Degradation Pathways of the Protonated UVA Filter Avobenzone. (2020). The Journal of Physical Chemistry A, 124(14), 2935–2946.
  • Unravelling the Keto-Enol Tautomer Dependent Photochemistry and Degradation Pathways of the Protonated UVA Filter Avobenzone. (2020). ResearchGate. [Link]

  • Garoma, T., & Gurol, M. D. (2005). Degradation of tert Butyl Alcohol in Dilute Aqueous Solution by an O 3 /UV Process. Industrial & Engineering Chemistry Research, 44(15), 5536–5543.
  • Illmann, N., et al. (2021). Atmospheric oxidation of α,β-unsaturated ketones: kinetics and mechanism of the OH radical reaction. Atmospheric Chemistry and Physics, 21(17), 13667–13686.
  • Mohammadi, A., et al. (2014). Application and stability of natural antioxidants in edible oils in order to substitute synthetic additives. Journal of Food Science and Technology, 51(10), 2269–2279.
  • Kendre, K., et al. (2023). Stability Indicating HPLC Method Development: A Review. International Journal of Pharmaceutical and Phytopharmacological Research, 26(3).
  • LibreTexts. (2021). 17.6: α,β-Unsaturated Aldehydes and Ketones. Chemistry LibreTexts. [Link]

  • Ju, J., & Xu, X. (2022). Antioxidants of Natural Products. Molecules, 27(19), 6297.
  • Natural Substances as Protective Agents Against Photodegradation. (2023). ResearchGate. [Link]

  • Science.gov. alpha beta-unsaturated carbonyl: Topics. [Link]

  • Survey on Antioxidants Used as Additives to Improve Biodiesel's Stability to Degradation through Oxid
  • Development and validation of the stability-indicating LC–UV method for the determination of Cefditoren pivoxil. (2013). Arabian Journal of Chemistry, 10, S2157–S2163.
  • Wikipedia. (2023). α,β-Unsaturated carbonyl compound. [Link]

  • Advances in Natural Antioxidants for Food Improvement. (2022). Foods, 11(18), 2872.
  • Schultz, R. F., & Kistiakowsky, G. B. (1934). The Thermal Decomposition of Tertiary Butyl and Tertiary Amyl Alcohols. Homogeneous Unimolecular Reactions. Journal of the American Chemical Society, 56(2), 395–403.
  • Development and validation of a stability-indicating HPLC-UV method for the determination of alizapride and its degradation products. (2010). Journal of Pharmaceutical and Biomedical Analysis, 51(5), 1077–1082.
  • Development and validation of a stability-indicating HPLC-UV method for the determination of alizapride and its degradation products. (2010). ResearchGate. [Link]

  • A Mild Isomerization Reaction for β,γ-Unsaturated Ketone to α,β-Unsaturated Ketone. (2015). ResearchGate. [Link]

  • Quora. (2017). What is the mechanism for the dehydration of tertiary alcohols?. [Link]

  • Study Mind. Alcohol oxidation (A-Level Chemistry). [Link]

  • Influence of Alcohol Content and Storage Conditions on the Physicochemical Stability of Spirit Drinks. (2020). Molecules, 25(18), 4112.

Sources

Optimization

stability of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one in DMSO

Technical Support Center: Compound Stability & Integrity Topic: Stability of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one in DMSO Document ID: TSC-2026-01-05-001 Prepared by: Gemini, Senior Application Scientist For: Resear...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Compound Stability & Integrity

Topic: Stability of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one in DMSO

Document ID: TSC-2026-01-05-001

Prepared by: Gemini, Senior Application Scientist

For: Researchers, Scientists, and Drug Development Professionals

Introduction & Scope

This technical guide addresses a critical, yet often overlooked, aspect of experimental success: the stability of test compounds in solution. We have received multiple queries regarding inconsistent bioassay results when using the sesquiterpenoid 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one prepared as a dimethyl sulfoxide (DMSO) stock solution. This document provides a comprehensive troubleshooting guide, stability-assessment protocols, and best practices derived from established principles of chemical stability.

While specific stability data for this exact molecule is not extensively published, its structure contains well-characterized functional groups whose reactivity in DMSO is understood. Our analysis is therefore grounded in the known chemistry of its α,β-unsaturated ketone , vicinal diol , and sesquiterpenoid core .

Troubleshooting & Frequently Asked Questions (FAQs)

This section is designed to directly address common problems encountered in the lab.

Question 1: My dose-response curves are inconsistent between experiments run on different days using the same DMSO stock of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. What could be the cause?

Answer: Inconsistent results from the same stock solution are a classic indicator of compound degradation. While experimental error is always a possibility, the chemical structure of your compound makes it susceptible to stability issues in DMSO, especially under suboptimal storage conditions.

  • Causality: The α,β-unsaturated ketone moiety in your molecule is an electrophilic Michael acceptor.[1] It can potentially react with nucleophiles, including trace amounts of water in the DMSO or even with DMSO itself under certain conditions (e.g., light exposure, presence of impurities). This reactivity can lead to a decrease in the concentration of the active parent compound over time. A large-scale study on compounds stored in DMSO at room temperature showed that after one year, only 52% of the compounds could be reliably detected.[2]

  • Troubleshooting Steps:

    • Verify Storage Conditions: Confirm that your DMSO stock is stored at -20°C or -80°C and protected from light. Ensure the vial is tightly sealed to prevent moisture absorption, as DMSO is highly hygroscopic.[3]

    • Assess Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles. While studies show many compounds are stable for up to 11 cycles, it is a known risk factor.[4][5] Best practice is to prepare smaller, single-use aliquots.

    • Perform a Stability Check: Run a quick stability assessment. Compare the biological activity or analytical profile (e.g., by HPLC/LC-MS) of your current stock against a freshly prepared solution from solid material. A significant drop in potency or purity confirms degradation.

Question 2: I suspect my compound is degrading in DMSO. What are the likely chemical instability points on 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one?

Answer: Based on its structure, there are two primary functional groups of concern:

  • α,β-Unsaturated Ketone: This is the most probable site of instability. These systems are known electrophiles and can react with nucleophiles. In a biological context, this reactivity is often key to their mechanism of action, for instance, by forming covalent adducts with cysteine residues in proteins like KEAP1.[1] However, this same reactivity makes them prone to degradation in storage.

  • Vicinal Diol (11,12-dihydroxy): While generally more stable than geminal diols, vicinal diols can be susceptible to oxidation, especially in the presence of trace metal impurities or under photo-oxidative conditions.[6] This could lead to the formation of an α-hydroxy ketone or cleavage of the carbon-carbon bond.

The diagram below illustrates these potential points of chemical instability.

G cluster_molecule 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one cluster_reactivity Potential Instability Sites mol ketone α,β-Unsaturated Ketone (Michael Acceptor) ketone->mol Prone to nucleophilic attack (e.g., by H2O) diol Vicinal Diol (Oxidation Site) diol->mol Susceptible to oxidation

Caption: Potential sites of chemical instability on the target molecule.

Question 3: What are the best practices for preparing and storing DMSO stock solutions to maximize compound stability?

Answer: Adherence to strict compound management protocols is essential for generating reproducible data.

  • Solvent Quality: Always use high-purity, anhydrous DMSO (≥99.9%).[7] Lower-grade DMSO can contain water and other impurities that facilitate degradation. Water has been shown to be a more significant factor in compound loss than oxygen.[4][5] Keep the main solvent bottle tightly sealed and consider using an inert gas like argon or nitrogen to blanket the headspace.[8][9]

  • Concentration: Avoid unnecessarily high concentrations. While 10 mM is common, some compounds are more stable when stored at lower concentrations (e.g., 1 mM), which can prevent precipitation or aggregation upon freezing.[8][10]

  • Storage Conditions:

    • Temperature: Store aliquots at -20°C for short-to-medium term and -80°C for long-term archival storage.[10] Avoid room temperature storage, as significant degradation can occur within months.[2]

    • Light: Protect solutions from light by using amber vials.

    • Aliquoting: Prepare single-use aliquots to avoid repeated freeze-thaw cycles.[11]

The table below summarizes the recommended storage conditions.

ParameterRecommendationRationale
Solvent Anhydrous, high-purity DMSO (≥99.9%)Minimizes water content, a key factor in degradation.[4][5]
Temperature -20°C (short-term) or -80°C (long-term)Low temperatures slow down chemical reaction rates.
Container Tightly sealed, amber glass or polypropylene vialsPrevents moisture absorption and protects from light.[7]
Aliquoting Prepare single-use volumesAvoids detrimental effects of multiple freeze-thaw cycles.[11]
Atmosphere Blanket with inert gas (Argon/Nitrogen) if possibleDisplaces oxygen and moisture from the vial headspace.[8]

Experimental Protocols

Protocol 1: Workflow for Assessing Compound Stability in DMSO

This protocol provides a systematic workflow to quantitatively assess the stability of your compound over time.

graphdot start Start: Freshly Prepared 10 mM Stock in Anhydrous DMSO aliquot Create Single-Use Aliquots (t=0 Samples) start->aliquot store Store Aliquots under Test Conditions: - -20°C, dark - 4°C, dark - Room Temp, light aliquot->store Store analyze_t0 Analyze t=0 Samples (HPLC/LC-MS) aliquot->analyze_t0 Baseline pull_samples Pull Aliquots at Time Points (e.g., 1, 4, 12 weeks) store->pull_samples compare Compare Data: - Parent Peak Area - Impurity Profile analyze_t0->compare analyze_tx Analyze Time Point Samples (HPLC/LC-MS) pull_samples->analyze_tx analyze_tx->compare end End: Determine Stability Profile & Define Optimal Storage compare->end

Caption: Workflow for a time-course stability study.

Protocol 2: Step-by-Step HPLC Method for Stability Analysis

This protocol outlines a reverse-phase HPLC (RP-HPLC) method suitable for monitoring the purity of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Objective: To separate the parent compound from potential degradation products and quantify its remaining percentage over time.

Materials:

  • HPLC system with UV detector

  • C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Formic Acid (optional, for peak shaping)

Procedure:

  • Sample Preparation:

    • Thaw one aliquot from each storage condition and time point.

    • Dilute the 10 mM DMSO stock 1:100 in the initial mobile phase (e.g., 90:10 Water:Acetonitrile) to a final concentration of 100 µM. This prevents DMSO from interfering with the chromatography.

  • Chromatographic Conditions (Example):

    • Mobile Phase A: Water + 0.1% Formic Acid

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

    • Gradient:

      • 0-2 min: 10% B

      • 2-15 min: Linear gradient from 10% to 95% B

      • 15-18 min: Hold at 95% B

      • 18-20 min: Return to 10% B

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30°C

    • Detection Wavelength: Scan for optimal absorbance (e.g., 200-400 nm); the enone chromophore should have a maximum around 230-250 nm.

    • Injection Volume: 10 µL

  • Data Analysis:

    • For each chromatogram, identify the peak corresponding to the parent compound using the t=0 sample as a reference.

    • Integrate the peak area of the parent compound at each time point.

    • Calculate the percentage of remaining compound relative to the t=0 sample: % Remaining = (Area_tx / Area_t0) * 100

    • Monitor the appearance and growth of new peaks, which indicate degradation products.

Summary & Recommendations

The perceived instability of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one in DMSO is a valid concern rooted in the chemical reactivity of its α,β-unsaturated ketone functional group. Inconsistent experimental results are often the first sign of underlying compound degradation.

To ensure data integrity and reproducibility, we strongly recommend:

  • Adherence to Best Practices: Use only high-purity, anhydrous DMSO and store stock solutions in single-use aliquots at -20°C or -80°, protected from light.

  • Proactive Stability Assessment: If this compound is central to your research program, perform a formal stability study as outlined in Protocol 1 to define its shelf-life under your specific laboratory conditions.

  • Fresh is Best: Whenever possible, and especially for critical experiments, prepare fresh dilutions from a recently made stock solution or directly from solid material.

By implementing these measures, you can mitigate the risks associated with compound instability and enhance the reliability and accuracy of your scientific findings.

References

  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one - ChemBK. (n.d.). Retrieved January 5, 2026, from [Link]

  • Kozik, V., et al. (2018). The effect of room-temperature storage on the stability of compounds in DMSO. Journal of Biomolecular Screening, 23(3), 292-298. Available from: [Link]

  • Cheng, X., et al. (2003). Studies on Repository Compound Stability in DMSO under Various Conditions. Journal of Biomolecular Screening, 8(3), 292-304. Available from: [Link]

  • Kramer, C., et al. (2008). Stability of screening compounds in wet DMSO. Journal of Biomolecular Screening, 13(10), 999-1006. Available from: [Link]

  • Cheng, X., et al. (2003). Studies on repository compound stability in DMSO under various conditions. PubMed. Available from: [Link]

  • Waybright, T. J., et al. (2009). Overcoming problems of compound storage in DMSO: solvent and process alternatives. Journal of Biomolecular Screening, 14(6), 708-716. Available from: [Link]

  • Various Authors. (2015). What is the suitable storage condition of the compound (volatile compound) that already dissolved in dimethyl sulfoxide (DMSO)? ResearchGate. Available from: [Link]

  • Waybright, T. J., et al. (2009). Overcoming Problems of Compound Storage in DMSO: Solvent and Process Alternatives. ResearchGate. Available from: [Link]

  • Various Authors. (2018). What is the best way of storing a DMSO in a research lab? Quora. Available from: [Link]

  • Etra Organics. (n.d.). How to Use DMSO Safely | Best Practices & Common Mistakes. Retrieved January 5, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). (4R,5S,7R,11S)-11,12-Dihydroxy-1(10)-spirovetiven-2-one 11-glucoside. PubChem. Retrieved January 5, 2026, from [Link]

  • PubChemLite. (n.d.). 11r,12-dihydroxyspirovetiv-1(10)-en-2-one. Retrieved January 5, 2026, from [Link]

  • Various Authors. (2015). What is the best right way of storing DMSO in research lab? ResearchGate. Available from: [Link]

  • Various Authors. (2015). Why are geminal diols unstable? Also, are vicinal diols stable? Quora. Available from: [Link]

  • Dong, M. W. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC North America, 41(1), 24-29. Available from: [Link]

  • Othman, H., et al. (2021). An Overview of NRF2-Activating Compounds Bearing α,β-Unsaturated Moiety and Their Antioxidant Effects. Molecules, 26(13), 3933. Available from: [Link]

Sources

Troubleshooting

solubility issues of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one in aqueous solutions

Technical Support Center: 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Solubility Introduction This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering solu...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Solubility

Introduction

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering solubility challenges with 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one in aqueous solutions. As a sesquiterpenoid, this compound's inherent hydrophobicity can present significant hurdles in experimental workflows, particularly in biological assays requiring aqueous buffers.

This document is structured as a series of frequently asked questions (FAQs) and troubleshooting guides. The aim is to not only offer solutions but also to explain the underlying chemical principles, empowering you to make informed decisions in your experimental design.

Compound Profile: 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

PropertyValueSource
Molecular Formula C15H24O3[1]
Molecular Weight 252.35 g/mol [2]
Appearance Colorless crystalline powder[3]
Predicted XLogP3 1.2[1]
Solubility Soluble in organic solvents like ethanol, chloroform, and dimethylformamide.[3]

XLogP3 is a computed value that indicates the lipophilicity of a compound. A value greater than 0 suggests a preference for a lipid (non-aqueous) environment.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm having trouble dissolving 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one directly into my aqueous buffer (e.g., PBS, TRIS). What is the primary reason for this?

A1: The primary reason for the poor aqueous solubility of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is its chemical structure. As a spirovetivane-type sesquiterpenoid, the molecule possesses a significant nonpolar hydrocarbon backbone.[4][5] While it has hydroxyl (-OH) and ketone (C=O) functional groups that can participate in hydrogen bonding with water, the large carbon skeleton dominates its physicochemical properties, leading to hydrophobicity. This is reflected in its predicted XLogP3 value of 1.2, which indicates a preference for non-aqueous environments.[1]

Q2: What is the recommended first step for preparing a working solution for my cell-based assay?

A2: The standard and highly recommended practice is to first prepare a concentrated stock solution in a suitable organic solvent and then dilute this stock into your aqueous experimental medium.

Workflow for Stock Solution Preparation

G cluster_0 Stock Solution Preparation A Weigh Compound B Select Organic Solvent (e.g., DMSO) A->B Choose appropriate solvent C Dissolve Compound in Solvent B->C Add solvent to weighed compound D Store at -20°C or -80°C C->D Ensure complete dissolution

Caption: Workflow for preparing a stock solution.

Recommended Solvent: Dimethyl Sulfoxide (DMSO)

DMSO is a versatile aprotic solvent capable of dissolving both polar and nonpolar compounds.[6][[“]] It is widely used in drug discovery for creating stock solutions of test compounds due to its ability to be readily miscible with water and cell culture media.[6]

Step-by-Step Protocol for Stock Solution Preparation:

  • Weighing the Compound: Accurately weigh a small amount of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one in a sterile microcentrifuge tube.

  • Adding Solvent: Add a precise volume of high-purity, sterile DMSO to achieve a high-concentration stock solution (e.g., 10 mM, 20 mM, or 50 mM).

  • Ensuring Dissolution: Vortex the solution thoroughly to ensure the compound is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary, but be mindful of potential compound degradation with excessive heat.

  • Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C in tightly sealed tubes.

Q3: When I dilute my DMSO stock solution into my aqueous buffer, a precipitate forms. How can I prevent this?

A3: Precipitation upon dilution is a common issue when the final concentration of the organic solvent is insufficient to maintain the solubility of the hydrophobic compound in the aqueous medium. Here are several strategies to troubleshoot this problem:

1. Optimize the Final DMSO Concentration:

  • The Problem: The final concentration of DMSO in your working solution may be too low.

  • The Solution: While it's crucial to keep the final DMSO concentration low to minimize solvent-induced toxicity in cell-based assays (typically below 0.5% v/v), sometimes a slightly higher concentration is needed for solubility.

  • Actionable Steps:

    • Determine the maximum tolerable DMSO concentration for your specific cell line or assay through a vehicle control experiment.

    • Prepare your working solutions by diluting your stock to ensure the final DMSO concentration remains within this tolerated range.

2. Use Solubility Enhancers (Excipients): If optimizing the DMSO concentration is not feasible or sufficient, consider incorporating solubility enhancers into your aqueous buffer.

a) Cyclodextrins:

  • Mechanism: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[8] They can encapsulate hydrophobic molecules, like your compound, forming inclusion complexes that are water-soluble.[9][10][11]

  • Commonly Used Cyclodextrins:

    • Hydroxypropyl-β-cyclodextrin (HP-β-CD): Known for its high aqueous solubility and low toxicity, making it suitable for a wide range of applications, including parenteral formulations.[11]

    • Methylated-β-cyclodextrin (M-β-CD): Can enhance the binding affinity for lipophilic drugs.[11]

  • Experimental Approach:

    • Prepare your aqueous buffer containing a predetermined concentration of the chosen cyclodextrin (e.g., 1-10 mM).

    • Slowly add your DMSO stock solution to the cyclodextrin-containing buffer while vortexing to facilitate the formation of the inclusion complex.

b) Surfactants:

  • Mechanism: Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration), form micelles. These micelles have a hydrophobic core that can entrap insoluble compounds, increasing their apparent solubility in water.[12][13][14]

  • Types of Surfactants:

    • Non-ionic surfactants like Polysorbate 80 (Tween 80) and Poloxamers are generally less harsh on cells than ionic surfactants.[15]

  • Considerations: The choice and concentration of a surfactant must be carefully evaluated for compatibility with your specific assay, as they can interfere with cell membranes and protein function.

Troubleshooting Flowchart for Precipitation

G A Precipitate forms upon dilution? B Is final DMSO concentration < 0.1%? A->B Yes C Increase final DMSO (if tolerated by assay, up to 0.5%) B->C Yes D Still precipitating? B->D No C->D G Problem Solved C->G No precipitate E Incorporate Cyclodextrins (e.g., HP-β-CD) D->E Yes F Consider non-ionic surfactants (e.g., Tween 80) E->F If precipitation persists E->G No precipitate F->G No precipitate

Caption: Decision tree for addressing precipitation issues.

Q4: Can adjusting the pH of my aqueous buffer improve the solubility of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one?

A4: The effect of pH on the solubility of this compound is likely to be minimal. The solubility of a compound is significantly influenced by pH when it contains ionizable functional groups (i.e., acidic or basic groups that can gain or lose a proton).[16]

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one contains hydroxyl groups, which are very weak acids (pKa typically >14), and a ketone group, which is not readily ionizable under typical physiological pH ranges. Therefore, adjusting the pH of your buffer between 4 and 9 is unlikely to substantially alter the charge state of the molecule and, consequently, its aqueous solubility. Significant pH changes that could deprotonate the hydroxyl groups would likely be incompatible with most biological experiments.

Q5: Are there any other co-solvents I can use besides DMSO?

A5: Yes, other co-solvents can be used, but their compatibility with your experimental system must be validated.

  • Ethanol: Can be used to dissolve many hydrophobic compounds.[17] However, it can be more toxic to cells than DMSO at similar concentrations and is more volatile.

  • Polyethylene Glycol (PEG): Lower molecular weight PEGs (e.g., PEG 300, PEG 400) are water-miscible and can be used to improve the solubility of poorly soluble drugs.

When considering an alternative to DMSO, it is crucial to perform vehicle control experiments to assess the impact of the solvent on your assay's outcome.

References

  • MDPI. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
  • Jenita, M. J. (2024, September 6). Advances in cyclodextrins: Enhancing drug solubility, stability, and bioavailability for therapeutic applications. International Journal of Chemical Science.
  • MDPI. (n.d.). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends.
  • ResearchGate. (n.d.). Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades.
  • Hyda, Y. (2024). The Role of Surfactants in Solubilization of Poorly Soluble Drugs. Journal of Chemical and Pharmaceutical Research.
  • Shah, F. (2023, June 16). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability.
  • PubMed Central. (n.d.). Cyclodextrins in delivery systems: Applications.
  • Innovare Academic Sciences. (2024). Cyclodextrin in novel formulations and solubility enhancement techniques: a review.
  • Ainurofiq, A., & et al. (2021, May 31). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Journal of Reports in Pharmaceutical Sciences.
  • Jwalapuram, R., et al. (2020, December 26). Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades. Pharma Excipients.
  • ChemBK. (2024, April 9). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.
  • ResearchGate. (2024, June 7). Why DMSO is mostly used as a solvent for hydrophobic substances for cell study?
  • Wikipedia. (n.d.). Dimethyl sulfoxide.
  • Consensus. (n.d.). Does DMSO have the ability to dissolve both polar and nonpolar compounds?
  • PubMed Central. (2017, September 20). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid.
  • PubChem. (n.d.). (4R,5S,7R,11S)-11,12-Dihydroxy-1(10)-spirovetiven-2-one 11-glucoside.
  • ACS Publications. (2023, July 24). Solubility Enhancement of Hydrophobic Compounds in Aqueous Solutions Using Biobased Solvents as Hydrotropes. Industrial & Engineering Chemistry Research.
  • YouTube. (2022, September 7). DMSO biochemistry.
  • Google Patents. (n.d.). Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions.
  • ECHEMI. (n.d.). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Formula.
  • Asian Journal of Pharmaceutics. (2016, April 30). Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview.
  • PubChemLite. (n.d.). 11r,12-dihydroxyspirovetiv-1(10)-en-2-one.
  • PubChem. (n.d.). 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one.
  • Scribd. (n.d.). Organic Chemistry Short Notes.
  • ResearchGate. (n.d.). Table 2 Solubility of different ketones in the buffer medium and...
  • Chemistry LibreTexts. (2019, January 3). 16.4: The Effects of pH on Solubility.
  • YouTube. (2020, October 23). How Does pH Affect Solubility?
  • YouTube. (2022, October 29). The Effect of pH on Solubility.
  • PubMed. (2022, February 25). Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains.
  • University of Hawaii System. (2022, February 12). Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains.
  • ResearchGate. (n.d.). Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains | Request PDF.
  • Semantic Scholar. (n.d.). New sesquiterpenes from the soft coral Litophyton arboreum.

Sources

Optimization

Technical Support Center: Troubleshooting 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one in Cell-Based Assays

Welcome to the technical support resource for researchers utilizing the sesquiterpenoid 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. This guide is designed to provide in-depth, field-proven insights into the common challen...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support resource for researchers utilizing the sesquiterpenoid 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. This guide is designed to provide in-depth, field-proven insights into the common challenges encountered when working with this natural product in cell-based assays. Our goal is to equip you with the causal understanding and practical solutions necessary to ensure the integrity and reproducibility of your experimental results.

Introduction to 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a spirovetivane-type sesquiterpenoid, a class of natural products known for their complex structures and diverse biological activities.[1][2] This particular compound has been isolated from various natural sources, including the herbs of Datura metel, and is investigated for potential therapeutic applications such as anti-inflammatory and anti-tumor effects.[3][4] Like many natural products, its physicochemical properties can present unique challenges in aqueous biological systems. This guide will address these challenges directly.

Core Troubleshooting Guide

This section is structured in a question-and-answer format to address the most pressing issues you may encounter during your research.

Issue 1: Compound Precipitation in Cell Culture Media

Question: I've observed a fine precipitate or cloudiness in my cell culture wells after adding 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. What is causing this and how can I prevent it?

Answer: This is the most common issue when working with hydrophobic organic compounds in aqueous-based cell culture media. The precipitation is due to the compound's low water solubility. 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is soluble in organic solvents like ethanol, chloroform, and dimethylformamide (DMF), but not readily soluble in aqueous solutions like phosphate-buffered saline (PBS) or culture media.[3]

The key is to prepare a high-concentration stock solution in a water-miscible organic solvent, typically dimethyl sulfoxide (DMSO), and then perform serial dilutions to ensure the final solvent concentration in your assay is non-toxic to your cells.

G cluster_0 Step 1: Stock Solution Preparation cluster_1 Step 2: Serial Dilution cluster_2 Step 3: Dosing Cells A Weigh Compound B Dissolve in 100% DMSO to create a high-concentration stock (e.g., 10-50 mM) A->B C Vortex & Gentle Warming (if necessary) B->C D Store at -20°C or -80°C in small aliquots C->D E Thaw one aliquot of stock solution D->E On day of experiment F Perform serial dilutions in 100% DMSO or culture medium to create intermediate concentrations E->F G Add a small volume (e.g., 1-2 µL) of the diluted compound to the final assay volume in the well F->G H Ensure final DMSO concentration is <0.5% (ideally ≤0.1%) G->H I Mix gently by swirling the plate H->I

Caption: Workflow for compound solubilization and cell dosing.

ParameterRecommendationRationale
Primary Solvent 100% Dimethyl Sulfoxide (DMSO)High solubilizing power for many organic compounds; miscible with water.
Stock Concentration 10-50 mMA high concentration minimizes the volume added to the final assay, keeping the solvent concentration low.
Final Solvent Conc. ≤ 0.1% (ideal), < 0.5% (acceptable)Most cell lines tolerate DMSO up to 0.5%, but lower concentrations minimize off-target effects. Always include a vehicle control (media + same % DMSO) in your experiment.[5]
Mixing Technique Add compound to medium, not vice versa.Pipette the small volume of compound-in-DMSO into the larger volume of medium in the well and mix immediately to facilitate rapid dispersion and prevent localized precipitation.
Issue 2: Inconsistent or No Observable Biological Activity

Question: I'm not seeing the expected cytotoxic or anti-inflammatory effects of the compound. What are the potential reasons?

Answer: A lack of activity can stem from several factors, ranging from compound stability to the specific biology of your assay system. It is crucial to systematically investigate each possibility.

  • Compound Instability: Natural products can be unstable in the physiological conditions of cell culture (37°C, aqueous, pH ~7.4).[6][7] The compound may degrade over the course of your experiment.

    • Action: Perform a time-course experiment. If the expected effect is rapid, a short incubation time (e.g., 1-6 hours) may be sufficient. For longer incubations (24-72 hours), consider replenishing the compound with fresh media if stability is a concern. The stability of anthocyanidins, for example, has been shown to be limited in cell culture media.[6]

  • Sub-optimal Concentration: The effective concentration (e.g., IC50) may be higher or lower than you are testing.

    • Action: Conduct a dose-response study over a wide range of concentrations (e.g., from low nanomolar to high micromolar). This is critical for determining the potency of the compound in your specific cell line and assay.[5]

  • Interaction with Serum Proteins: Fetal Bovine Serum (FBS) and other serum components contain proteins like albumin that can bind to small molecules, reducing their bioavailable concentration.

    • Action: If your cell line can tolerate it, consider reducing the serum concentration (e.g., from 10% to 2-5%) or using a serum-free medium for the duration of the compound treatment. Always test the effect of reduced serum on your cells' viability first.

  • Cell-Specific Mechanisms: The compound's target or mechanism of action may not be relevant or active in the cell line you have chosen. Sesquiterpenes can have pleiotropic effects that are highly cell-type dependent.[8]

    • Action: If possible, test the compound on a panel of different cell lines (e.g., a cancer cell line known to be sensitive to other sesquiterpenes) to verify its activity.[9]

G node_action Perform broad dose-response curve (e.g., 10 nM - 100 µM) Stab Is compound stable in media? node_action->Stab Start No Biological Activity Observed Conc Is concentration range optimized? Start->Conc Conc->node_action Yes Conc->Stab No Serum Is serum binding a possibility? Stab->Serum Yes node_action2 Perform time-course experiment. Consider shorter incubation. Stab->node_action2 No Cell Is the cell line appropriate? Serum->Cell No node_action3 Test with reduced serum or serum-free media. Serum->node_action3 Yes End_Success Activity Observed Cell->End_Success Yes, after changes End_Fail Re-evaluate Compound/ Assay System Cell->End_Fail No, after all checks node_action2->Serum node_action3->Cell

Caption: Decision tree for troubleshooting lack of biological effect.

Issue 3: Unexpected or Off-Target Cytotoxicity

Question: My cells are dying at concentrations where I expect a specific, non-lethal effect. How can I differentiate between specific activity and general toxicity?

Answer: This is a critical question in drug discovery. The observed cell death could be due to the vehicle, impurities, or the compound's intrinsic properties. A systematic approach is needed to pinpoint the cause.

Potential CauseVerification StepSolution
Solvent Toxicity Run a "vehicle-only" control group with the highest concentration of DMSO used in your experiment.If the vehicle control shows toxicity, reduce the final DMSO concentration in all wells to a non-toxic level (e.g., ≤0.1%).
Compound's Intrinsic Cytotoxicity Perform a standard cytotoxicity assay (e.g., MTT, CellTiter-Glo®, LDH release) in parallel with your functional assay.[10]This will establish the cytotoxic concentration range (IC50). Aim to perform your functional assays at concentrations well below the cytotoxic threshold to ensure you are observing a specific mechanism.
Contamination of Compound Stock Ensure the compound is of high purity (e.g., >95%). If you suspect microbial contamination of your stock solution, filter it through a 0.22 µm syringe filter compatible with your solvent.Use high-purity compounds from a reputable supplier. Practice aseptic technique when preparing stock solutions.
Assay Artifacts Some compounds can interfere with assay reagents, such as reducing the MTT tetrazolium salt non-enzymatically.Run a cell-free control (compound + assay reagents in media, no cells) to check for direct chemical interference.
Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for screening 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one? A good starting point for many natural products is to screen at a single high concentration, such as 10 µM or 30 µM, to determine if there is any activity.[11] If activity is observed, you should then perform a full dose-response curve.

Q2: How should I store the compound? The solid form should be stored according to the manufacturer's instructions, typically at -20°C, protected from light and moisture. Once dissolved in DMSO, it should be stored in small, single-use aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles, which can degrade the compound.

Q3: Can this compound interfere with fluorescence-based assays? It is possible. Many natural products exhibit autofluorescence. Before conducting a fluorescence-based assay (e.g., flow cytometry, fluorescent microscopy), run a control with just the compound in media to see if it generates a signal at your assay's excitation and emission wavelengths.

Q4: My cells are not adhering properly after adding the compound. Why? This could be an early sign of cytotoxicity. Alternatively, if the final DMSO concentration is too high (>1%), it can affect cell adhesion. Ensure your vehicle control is run correctly to rule out solvent effects.[12]

Key Experimental Protocols
Protocol 1: Preparation of Stock and Working Solutions
  • Safety First: Handle 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one powder in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.[3]

  • Stock Solution (e.g., 20 mM):

    • The molecular weight of the compound is 252.35 g/mol .

    • To make 1 mL of a 20 mM stock, weigh out 5.05 mg of the compound.

    • Add 1 mL of sterile, anhydrous DMSO.

    • Vortex thoroughly until completely dissolved. Gentle warming in a 37°C water bath can assist, but avoid overheating.

  • Aliquoting and Storage:

    • Dispense the stock solution into small (e.g., 10-20 µL) sterile microcentrifuge tubes.

    • Store at -20°C or -80°C.

  • Working Solution Preparation (on day of use):

    • Thaw one aliquot of the 20 mM stock.

    • To dose cells in a 96-well plate with a final volume of 100 µL/well at a final concentration of 20 µM, you need to add 0.1 µL of the 20 mM stock. This is difficult to pipette accurately.

    • Therefore, create an intermediate dilution. For example, dilute the 20 mM stock 1:100 in complete culture medium to make a 200 µM working solution.

    • Add 10 µL of this 200 µM working solution to 90 µL of medium in the well to achieve the final 20 µM concentration. The final DMSO concentration will be 0.1%.

Protocol 2: Dose-Response Cytotoxicity Assay (MTT)
  • Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Compound Preparation: Prepare a series of dilutions of your compound in culture medium. For a 9-point curve, you might prepare 2x final concentrations ranging from 200 µM down to low nM concentrations.

  • Dosing: Remove the old medium from the cells and add 50 µL of fresh medium. Then, add 50 µL of your 2x compound dilutions to the appropriate wells. Include "cells + medium only" (negative control) and "cells + vehicle" (vehicle control) wells.

  • Incubation: Incubate the plate for the desired time (e.g., 24, 48, or 72 hours) at 37°C, 5% CO2.

  • MTT Addition: Add 10 µL of 5 mg/mL MTT reagent to each well and incubate for 2-4 hours, until purple formazan crystals are visible.

  • Solubilization: Carefully remove the medium and add 100 µL of DMSO or another solubilizing agent to each well. Pipette up and down to dissolve the crystals.

  • Readout: Read the absorbance at 570 nm on a microplate reader.

  • Analysis: Normalize the data to the vehicle control and plot cell viability (%) versus compound concentration (log scale) to determine the IC50 value.[10]

References
  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one - ChemBK. ChemBK.com. [Link]

  • Creating and screening natural product libraries. Royal Society of Chemistry. [Link]

  • The effect of bioactive compounds extracted from natural rubber serum on wound healing: An in vitro study. PubMed. [Link]

  • Synthesis and Absolute Configuration of the Sesquiterpene Lactone EPD, a Natural Product with Broad Antitumor Cell Activity via a Unique Mechanism of Action. National Institutes of Health (NIH). [Link]

  • Advances in Naturally and Synthetically Derived Bioactive Sesquiterpenes and Their Derivatives: Applications in Targeting Cancer and Neurodegenerative Diseases. PubMed Central. [Link]

  • Ultra High Throughput Screening of Natural Product Extracts to Identify Pro-apoptotic Inhibitors of Bcl-2 Family Proteins. National Institutes of Health (NIH). [Link]

  • The Complexity of Sesquiterpene Chemistry Dictates Its Pleiotropic Biologic Effects on Inflammation. MDPI. [Link]

  • Celastraceae Sesquiterpenes as a New Class of Modulators That Bind Specifically to Human P-Glycoprotein and Reverse Cellular Multidrug Resistance. ResearchGate. [Link]

  • Optimizing Assay Development. Biocompare.com. [Link]

  • (4R,5S,7R,11S)-11,12-Dihydroxy-1(10)-spirovetiven-2-one 11-glucoside. PubChem. [Link]

  • Troubleshooting Guide for Cell Culture Contamination. Corning. [Link]

  • Assay optimization. a Effect of pH on the enzyme reaction. The optimal... ResearchGate. [Link]

  • Troubleshooting Common Cell Culture Contamination Issues. [Link]

  • Isolation, Structure Determination of Sesquiterpenes from Neurolaena lobata and Their Antiproliferative, Cell Cycle Arrest-Inducing and Anti-Invasive Properties against Human Cervical Tumor Cells. PubMed Central. [Link]

  • Optimization Strategies of Cell-Based Assays. Creative Bioarray. [Link]

  • 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one | C15H24O4. PubChem. [Link]

  • Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains. PubMed. [Link]

  • Cell culture media impact on drug product solution stability. PubMed. [Link]

  • Sargassum muticum Hydrothermal Extract: Effects on Serum Parameters and Antioxidant Activity in Rats. MDPI. [Link]

  • Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains. Queen's University. [Link]

  • Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains | Request PDF. ResearchGate. [Link]

  • Limited stability in cell culture medium and hydrogen peroxide formation affect the growth inhibitory properties of delphinidin and its degradation product gallic acid. PubMed. [Link]

  • Bioactive Compounds for Skin Health: A Review. PubMed Central. [Link]

  • Bioactive Compounds and Antioxidant Properties with Involved Mechanisms of Eugenia involucrata DC Fruits. MDPI. [Link]

  • 11r,12-dihydroxyspirovetiv-1(10)-en-2-one. PubChemLite. [Link]

  • Bioactive compounds, antioxidant and antimicrobial activities of Arum maculatum leaves extracts as affected by various solvents and extraction methods. PubMed Central. [Link]

  • Stability and Requirement for Thiamin in a Cell Culture Feed Used to Produce New Biological Entities. MDPI. [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Concentration

Prepared by the Senior Application Scientist Team Welcome to the technical support guide for 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. This document is designed for researchers, scientists, and drug development professi...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. This document is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshooting for optimizing the experimental concentration of this promising sesquiterpenoid. Our goal is to equip you with the foundational knowledge and practical protocols necessary to achieve reproducible and meaningful results.

Introduction: Understanding the Compound

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a natural sesquiterpenoid isolated from sources like Datura metel and is also found in derivatives from vetiver oil.[1] As a member of the terpene family, it possesses a complex spirocyclic structure and multiple hydroxyl groups, which contribute to its biological potential.[2] Preliminary research suggests it may serve as an intermediate for synthesizing compounds with anti-inflammatory and anti-tumor properties.

Optimizing the concentration of any bioactive compound is the most critical step in experimental design. Using a concentration that is too low will yield no observable effect, while an excessive concentration can induce non-specific cytotoxicity, masking the true biological activity. This guide provides a logical framework for determining the precise concentration needed for your specific model system.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling and properties of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Q1: What are the basic physicochemical properties of this compound?

Understanding the compound's properties is essential for proper handling and stock preparation. It is a colorless crystalline powder.[3]

Table 1: Physicochemical Properties of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

PropertyValueSource
Molecular Formula C₁₅H₂₄O₃[4]
Molecular Weight 252.35 g/mol [5]
Appearance Colorless crystalline powder
Solubility Soluble in organic solvents such as Dimethylformamide (DMF), Ethanol, and Chloroform.[3] For cell culture, DMSO is the recommended solvent.
Storage Store in a cool, dry place, protected from light. Follow supplier recommendations for long-term storage temperature.

Q2: How do I properly prepare a stock solution?

Due to its hydrophobicity, 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one requires an organic solvent for solubilization before it can be diluted in aqueous cell culture media.

  • Causality: The compound's low aqueous solubility necessitates the use of a polar aprotic solvent like dimethyl sulfoxide (DMSO) to create a high-concentration primary stock. This stock can then be serially diluted into your culture medium to achieve the desired final concentrations.

  • Best Practice: Always prepare a high-concentration stock (e.g., 10-50 mM in 100% DMSO). This minimizes the final percentage of DMSO in your culture medium, as high concentrations of DMSO (>0.5%) can be toxic to cells and act as a confounding variable.

  • See Protocol 1 for a detailed, step-by-step guide to preparing a stock solution.

Q3: What is the first experiment I should run to determine the optimal concentration?

The first and most crucial experiment is a cytotoxicity assay to determine the compound's half-maximal inhibitory concentration (IC₅₀) in your specific cell line.

  • Causality: All subsequent functional assays (e.g., measuring anti-inflammatory or anti-proliferative effects) must be conducted at non-toxic or sub-toxic concentrations. If you observe a functional effect at a concentration that also kills the cells, you cannot decouple the specific biological activity from the general cytotoxic effect.

  • Methodology: An MTT or MTS assay is a standard colorimetric method for assessing cell viability.[6][7] You will treat your cells with a wide, log-fold range of concentrations (e.g., 0.1 µM to 100 µM) for a relevant time period (e.g., 24, 48, or 72 hours).

  • See Protocol 2 for a detailed cytotoxicity assay protocol.

Part 2: Troubleshooting Guide

This section provides solutions to common problems encountered during concentration optimization experiments.

Q1: My compound precipitated after being added to the cell culture medium. What should I do?

  • Problem: The compound is falling out of solution, meaning the cells are not exposed to the intended concentration. This is a common issue when diluting a DMSO stock into an aqueous buffer or medium.

  • Root Cause Analysis:

    • Final Concentration Too High: The concentration you are testing may exceed the compound's solubility limit in the final medium.

    • Inadequate Mixing: Pipetting the DMSO stock directly into the full volume of medium without immediate and vigorous mixing can cause localized precipitation.

    • High Serum/Protein Content: Components in the medium, especially proteins in Fetal Bovine Serum (FBS), can sometimes interact with the compound and reduce its solubility.

  • Solutions:

    • Check Final DMSO Percentage: Ensure the final DMSO concentration in your well does not exceed 0.5%. If it does, you need to remake a more concentrated primary stock.

    • Improve Dilution Technique: When preparing your working solutions, add the DMSO stock to a small volume of medium first, vortex or pipette mix vigorously to ensure it's dispersed, and then bring it to the final volume.

    • Perform a Solubility Test: Before treating your cells, prepare your highest desired concentration in cell-free medium and incubate it for a few hours at 37°C. Visually inspect for precipitation under a microscope. If it precipitates, you must lower your maximum test concentration.

Q2: I am not observing any biological effect, even at high concentrations.

  • Problem: The compound appears to be inactive in your assay system.

  • Root Cause Analysis & Solutions (Decision Tree):

Caption: Troubleshooting Decision Tree for Lack of Biological Effect.

Q3: My results are not reproducible between experiments.

  • Problem: High variability in dose-response curves or optimal concentration points across different experimental runs.

  • Root Cause Analysis & Solutions:

    • Inconsistent Cell Health/Passage Number: Use cells within a consistent, low passage number range. Ensure cells are healthy and in the logarithmic growth phase at the time of seeding.[8]

    • Stock Solution Degradation: Prepare fresh dilutions from your DMSO stock for each experiment. Avoid repeated freeze-thaw cycles of the primary stock. Aliquot the stock after initial preparation.

    • Variable Incubation Times: Adhere strictly to the planned incubation times for treatment and assay steps.

    • Pipetting Inaccuracy: Calibrate your pipettes regularly. When preparing serial dilutions, ensure proper mixing at each step.

Part 3: Experimental Protocols & Workflows
Protocol 1: Preparation of a 20 mM Stock Solution in DMSO

This protocol describes how to create a reliable, concentrated stock solution.

Materials:

  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one (MW: 252.35 g/mol )

  • Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

  • Calibrated analytical balance and pipettes

Procedure:

  • Calculation: To make 1 mL of a 20 mM stock solution:

    • Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight (g/mol) * 1000 (mg/g)

    • Mass (mg) = 0.020 mol/L * 0.001 L * 252.35 g/mol * 1000 = 5.047 mg

  • Weighing: Carefully weigh out ~5.05 mg of the compound into a sterile microcentrifuge tube. Record the exact weight.

  • Solubilization: Add the calculated volume of DMSO to the tube.

    • Volume (µL) = [Actual Weight (mg) / 252.35 (g/mol)] / 0.020 (mol/L) * 1,000,000 (µL/L)

  • Mixing: Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved. A brief sonication can assist if needed.

  • Storage: Aliquot the stock solution into smaller volumes (e.g., 20 µL) in sterile tubes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

Protocol 2: Determining Cytotoxicity (IC₅₀) with an MTT Assay

This protocol provides a framework for assessing cell viability across a range of concentrations. This is adapted from standard methodologies used for testing natural compounds.[6][7]

Materials:

  • Your chosen cell line (e.g., SW480 colon cancer, MCF-7 breast cancer)[7]

  • Complete cell culture medium

  • 96-well cell culture plates

  • 20 mM stock solution of the compound in DMSO

  • MTT solution (5 mg/mL in sterile PBS)

  • DMSO (for formazan solubilization)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium) and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.[6]

  • Compound Dilution: Prepare serial dilutions of your compound in complete medium. For a range of 0.1 to 100 µM:

    • Create a 2X working stock for each concentration. For the 100 µM final concentration, you'd make a 200 µM working stock.

    • Vehicle Control: Prepare a 2X working stock with DMSO concentration matching your highest compound concentration (e.g., 0.5% DMSO in medium).

  • Treatment: Remove the old medium from the cells and add 100 µL of the 2X working solutions to the appropriate wells. You will now have a final volume of 200 µL and the desired 1X concentrations. Incubate for 24-48 hours.

  • MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C. Viable cells will metabolize the yellow MTT into purple formazan crystals.[6]

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to mix.[6]

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Calculation:

    • Percent Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100

    • Plot Percent Viability vs. log(Concentration) and use non-linear regression (dose-response, variable slope) in software like GraphPad Prism to calculate the IC₅₀ value.

Workflow for Optimizing Concentration

The following diagram illustrates the logical flow from initial preparation to identifying the optimal concentration for a functional assay.

Caption: Experimental Workflow for Concentration Optimization.

Table 2: Suggested Starting Concentration Ranges for Screening

Assay TypeSuggested Concentration Range (µM)Rationale
Initial Cytotoxicity (IC₅₀) 0.1 - 100 µMA broad range is necessary to capture the full dose-response curve for viability.
Anti-inflammatory 1 - 50 µMBioactive sesquiterpenes often show effects in this range.[6]
Anticancer (Anti-proliferative) 0.5 - 50 µMSimilar compounds have shown IC₅₀ values from ~12 µM to >30 µM in various cancer cell lines.[7][9]
Signaling Pathway Modulation 0.1 - 25 µMEffects on specific proteins (e.g., kinases) often occur at lower, non-toxic concentrations.

Note: These are suggested starting points. The optimal range must be determined empirically for your specific cell line and endpoint.

References
  • ChemBK. (2024). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one - Introduction. Available from: [Link]

  • ResearchGate. (2022). Establishment of Dosage of Bioactive Compounds in Functional Food Products. Available from: [Link]

  • MDPI. (2022). Statistical Tools to Optimize the Recovery of Bioactive Compounds from Marine Byproducts. Available from: [Link]

  • PubChem. (4R,5S,7R,11S)-11,12-Dihydroxy-1(10)-spirovetiven-2-one 11-glucoside. Available from: [Link]

  • YouTube. (2022). Troubleshooting and optimizing lab experiments. Available from: [Link]

  • Edvotek. (2022). 5 Steps to Follow for Troubleshooting Experiments. Available from: [Link]

  • MDPI. (2023). Sesquiterpenes from the Fungus Antrodiella albocinnamomea with Cytotoxicity and Antibacterial Activity. Available from: [Link]

  • PubMed. (2004). The Effect of 17 Sesquiterpenes on Cell Viability and Telomerase Activity in the Human Ovarian Cancer Cell Line HO-8910. Available from: [Link]

  • CORE. Isolation strategies for finding bioactive compounds: Specific activity vs. total activity. Available from: [Link]

  • PubChemLite. 11r,12-dihydroxyspirovetiv-1(10)-en-2-one. Available from: [Link]

  • Chemistry World. (2024). How to troubleshoot experiments. Available from: [Link]

  • University of Rochester Chemistry. How To: Troubleshoot a Reaction. Available from: [Link]

  • Natural Product Sciences. (2021). Optimization of the Extraction Process for Bioactive Compounds from the Root Barks of Moringa oleifera. Available from: [Link]

  • ResearchGate. (2017). Production and quantification of sesquiterpenes in Saccharomyces cerevisiae.... Available from: [Link]

  • ResearchGate. (2014). How to determine concentration of unknown bacterial bioactive extract?. Available from: [Link]

  • PubChem. 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one. Available from: [Link]

  • MDPI. (2019). Preparation of Sesquiterpene Lactone Derivatives: Cytotoxic Activity and Selectivity of Action. Available from: [Link]

  • PubChem. (2S,3S,4S,5R,6R)-6-[[(10R,11R,13S,17S)-17-acetyl-10,13-dimethyl-3-oxo.... Available from: https://pubchem.ncbi.nlm.nih.gov/compound/42621273
  • ResearchGate. (2014). Rapid development and optimization of cell culture media. Available from: [Link]

  • PubMed. (2019). Optimizing the Cell Culture Microenvironment. Available from: [Link]

  • Cell Culture Company. (2024). How to Optimize Cell Culture Media for High-Yield Recombinant Protein Production in Mammalian Cells. Available from: [Link]

  • ResearchGate. (2015). 14-Deoxy-11,12-didehydroandrographolide inhibits proliferation and induces GSH-dependent cell death.... Available from: [Link]

  • VistaLab Technologies. (2022). 8 Ways to Optimize Cell Cultures. Available from: [Link]

  • BioProcess International. (2011). Optimization of Cell Culture Media. Available from: [Link]

  • ResearchGate. (2019). Expansion of conventional in vivo cytotoxicity assay to increase multiplexity. Available from: [Link]

Sources

Optimization

Technical Support Center: Interpreting the NMR Spectrum of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

Welcome to the technical support center for the spectroscopic analysis of complex natural products. This guide is specifically designed for researchers, scientists, and drug development professionals who are working with...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the spectroscopic analysis of complex natural products. This guide is specifically designed for researchers, scientists, and drug development professionals who are working with or have encountered spirovetivane-type sesquiterpenoids, such as 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. Here, we address common challenges and provide in-depth troubleshooting strategies for the interpretation of its NMR spectra.

I. Foundational Knowledge: The Spirovetivane Skeleton

Before delving into spectral interpretation, it is crucial to understand the fundamental structure of the molecule . 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one belongs to the spirovetivane class of sesquiterpenoids, characterized by a spiro[4.5]decane core.

cluster_Workflow NMR Interpretation Workflow A Acquire 1D NMR (¹H, ¹³C) B Initial Assessment: - Functional Groups - Signal Count A->B C Acquire 2D NMR (COSY, HSQC, HMBC) B->C D COSY Analysis: Identify Spin Systems C->D E HSQC Analysis: Assign Protons to Carbons C->E F HMBC Analysis: Connect Spin Systems & Assign Quaternary Carbons C->F G Propose Structure Fragments D->G E->G F->G H Assemble Fragments into Final Structure G->H I Stereochemical Analysis (NOESY/ROESY, Coupling Constants) H->I

Troubleshooting

Technical Support Center: A Researcher's Guide to Minimizing Variability in 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Experiments

Welcome to the technical support center for 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a promising spirovetivane-type sesquiterpenoid with significant potential in drug discovery and development. This guide is designed f...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a promising spirovetivane-type sesquiterpenoid with significant potential in drug discovery and development. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this natural product, ensuring experimental reproducibility and data integrity. Here, we address common challenges and provide in-depth, field-proven insights to minimize variability at every stage of your research, from initial acquisition to final biological evaluation.

I. Compound Overview and Physicochemical Properties

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a sesquiterpenoid belonging to the spirovetivane class, characterized by a unique spirocyclic carbon skeleton.[1] It is a colorless crystalline powder soluble in organic solvents such as ethanol, chloroform, and dimethylformamide.[2][3] This compound has garnered interest for its potential as an intermediate in the synthesis of biologically active compounds, including anti-tumor and anti-inflammatory drugs.[2][3]

PropertyValueSource
Molecular FormulaC₁₅H₂₄O₃[3]
Molecular Weight252.35 g/mol [3]
AppearanceColorless crystalline powder[2][3]
Melting Point~160-165 °C[2][3]
SolubilitySoluble in ethanol, chloroform, dimethylformamide[2][3]

II. Sourcing and Initial Handling: The First Line of Defense Against Variability

The quality and handling of your starting material are paramount. Variability introduced at this early stage can propagate throughout your entire experimental workflow.

FAQ: Should I synthesize or extract 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one?

Both chemical synthesis and extraction from natural sources are viable options, each with its own set of considerations for minimizing variability.

  • Chemical Synthesis: While typically obtained through chemical synthesis, the specific preparation method can vary.[2][3] The synthesis of spirovetivane sesquiterpenes can be complex, often involving multiple steps and the potential for stereoisomers. A key challenge is controlling the stereochemistry of the final product. Even minor changes in reaction conditions can lead to different isomeric ratios, significantly impacting biological activity.

  • Extraction from Natural Sources: This compound can be isolated from various plant species, notably from the Solanaceae family, such as Datura metel, and is also a derivative found in vetiver oil from the roots of Chrysopogon zizanioides.[4] The concentration and isomeric purity of the compound in natural sources can vary depending on the plant's genetics, growing conditions, and harvesting time.

Troubleshooting Guide: Sourcing and Initial Handling

IssuePotential CauseRecommended Action
Inconsistent biological activity between batches. If synthesized: Incomplete characterization, presence of unreacted starting materials, or isomeric impurities. If extracted: Variation in plant material, extraction efficiency, or purification efficacy.For both: Rigorously characterize each new batch using NMR, MS, and chiral chromatography to confirm identity, purity, and isomeric ratio. Develop a strict quality control protocol for incoming material.
Poor solubility of the compound. The compound may have precipitated out of solution during storage or due to temperature fluctuations.Before use, ensure the compound is fully dissolved. Gentle warming and sonication may be necessary. Always visually inspect for precipitates.
Degradation of the stock solution. Improper storage conditions (exposure to light, air, or extreme temperatures).Store the solid compound and stock solutions in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., argon or nitrogen). Aliquot stock solutions to minimize freeze-thaw cycles.

III. Extraction and Purification: Isolating Your Target with Precision

For researchers working with natural sources, the extraction and purification process is a critical control point for ensuring the consistency of the isolated compound.

Detailed Protocol: Extraction and Purification from Plant Material

This protocol provides a general framework for the extraction and purification of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one from plant sources like Datura metel.[4]

Step 1: Preparation of Plant Material

  • Thoroughly wash the plant material to remove debris.

  • Air-dry or oven-dry at a low temperature (40-50°C) to prevent degradation of thermolabile compounds.

  • Grind the dried material into a fine powder to increase the surface area for extraction.

Step 2: Extraction

  • Maceration: Soak the powdered plant material in a suitable solvent (e.g., methanol or ethanol) at room temperature for 3-5 days with occasional agitation.[4]

  • Soxhlet Extraction: For a more exhaustive extraction, use a Soxhlet apparatus with a solvent of appropriate polarity (e.g., n-hexane followed by ethyl acetate).[4]

Step 3: Fractionation

  • Concentrate the crude extract using a rotary evaporator.

  • Perform liquid-liquid partitioning with solvents of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate) to separate compounds based on their polarity.[4] 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, being a moderately polar compound, is likely to be found in the chloroform and ethyl acetate fractions.[4]

Step 4: Chromatographic Purification

  • Column Chromatography: Use silica gel column chromatography with a gradient solvent system (e.g., n-hexane-ethyl acetate) to separate the fractions. Monitor the separation using Thin Layer Chromatography (TLC).

  • Preparative HPLC: For final purification, use preparative High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., C18) and mobile phase.

Troubleshooting Guide: Extraction and Purification

IssuePotential CauseRecommended Action
Low yield of the target compound. Inefficient extraction method, improper solvent selection, or degradation during the process.Optimize the extraction parameters (solvent, temperature, time). Ensure the use of high-purity solvents. Minimize exposure to heat and light during extraction and purification.
Co-elution of impurities during chromatography. Similar polarities of the target compound and impurities.Experiment with different stationary phases (e.g., Sephadex LH-20) and solvent systems. Consider using two-dimensional chromatography for complex mixtures.
Inconsistent TLC/HPLC profiles between extractions. Variation in the starting plant material or inconsistencies in the extraction and purification protocol.Standardize the entire workflow, from plant material collection to the final purification step. Document every parameter meticulously.

IV. Analytical Characterization: Ensuring Purity and Identity

Accurate and reproducible analytical characterization is non-negotiable for reliable experimental outcomes.

Quantitative NMR (qNMR) for Accurate Quantification

For the precise determination of purity and concentration, quantitative NMR (qNMR) is a powerful technique. Unlike chromatographic methods that often require a compound-specific response factor, qNMR provides a direct measurement of the analyte's concentration against a certified internal standard.

Key Considerations for qNMR:

  • Internal Standard: Choose an internal standard with sharp, well-resolved signals that do not overlap with the analyte's signals.

  • Relaxation Delay (d1): Ensure a sufficiently long relaxation delay to allow for complete relaxation of all protons, which is crucial for accurate integration.

  • Pulse Angle: Use a calibrated 90° pulse.

  • Data Processing: Use a consistent and validated data processing workflow.

HPLC Analysis: A Tool for Purity Assessment and Quantification

HPLC is a cornerstone for assessing the purity of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Troubleshooting Guide: HPLC Analysis

IssuePotential CauseRecommended Action
Peak tailing. Interaction of the analyte with acidic silanol groups on the silica-based column.Add a small amount of a weak acid (e.g., 0.1% formic acid or acetic acid) to the mobile phase to suppress silanol ionization.
Poor resolution of isomers. Isomers often have very similar physicochemical properties.Optimize the mobile phase composition (e.g., switch between acetonitrile and methanol), temperature, and flow rate. Consider using a column with a different selectivity.
Ghost peaks. Contamination in the mobile phase, injection system, or column.Use high-purity solvents and filter them before use. Flush the system and column regularly.
Baseline drift. Changes in mobile phase composition, temperature fluctuations, or column contamination.Ensure proper mobile phase mixing and degassing. Use a column oven for temperature control. Clean the column if necessary.
Mass Spectrometry (MS) for Structural Confirmation

Mass spectrometry is essential for confirming the molecular weight and elemental composition of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Common Artifacts in Mass Spectrometry of Sesquiterpenoids:

  • Fragmentation: Sesquiterpenes can undergo significant fragmentation in the mass spectrometer.[5] Understanding the fragmentation pattern is crucial for structural elucidation.

  • Adduct Formation: The compound can form adducts with ions present in the mobile phase (e.g., [M+Na]⁺, [M+K]⁺).[1] Be aware of these adducts to avoid misinterpretation of the mass spectrum.

V. Handling and Storage: Preserving Compound Integrity

The stability of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is critical for obtaining consistent results over time.

General Storage Recommendations:

  • Solid Compound: Store in a tightly sealed container in a freezer (-20°C or -80°C), protected from light and moisture.

  • Stock Solutions: Prepare stock solutions in a suitable anhydrous solvent (e.g., DMSO, ethanol). Aliquot into single-use vials to avoid repeated freeze-thaw cycles and store at -80°C.

Forced Degradation Studies: To understand the degradation pathways and establish the stability-indicating nature of your analytical methods, consider performing forced degradation studies under various stress conditions (acidic, basic, oxidative, thermal, and photolytic).[6][7][8]

VI. Biological Assays: Minimizing Variability in Functional Studies

The ultimate goal of many research projects involving 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is to assess its biological activity. Variability in these assays can be particularly challenging to control.

In Vitro Anti-inflammatory Assays

A common application for this compound is the investigation of its anti-inflammatory properties. Assays often involve stimulating cells (e.g., RAW 264.7 macrophages) with an inflammatory agent like lipopolysaccharide (LPS) and then measuring the production of inflammatory mediators such as nitric oxide (NO), prostaglandins, and cytokines.

Troubleshooting Guide: In Vitro Anti-inflammatory Assays

IssuePotential CauseRecommended Action
High well-to-well variability. Inconsistent cell seeding, uneven drug distribution, or edge effects in the microplate.Ensure a homogenous cell suspension before seeding. Use a multichannel pipette for adding cells and reagents. Avoid using the outer wells of the plate if edge effects are a concern.
Cell toxicity observed at higher concentrations. The compound itself may be cytotoxic at the tested concentrations.Perform a cell viability assay (e.g., MTT or CCK-8) in parallel with your functional assay to determine the non-toxic concentration range of the compound.
Inconsistent results between experiments. Variation in cell passage number, serum batch, LPS activity, or incubation times.Use cells within a defined passage number range. Test each new batch of serum and LPS. Standardize all incubation times and experimental conditions.
Precipitation of the compound in the culture medium. Poor solubility of the compound in aqueous media.Ensure the final concentration of the organic solvent (e.g., DMSO) used to dissolve the compound is low and consistent across all treatments. Check for any visible precipitation in the wells.

VII. Workflow and Logic Diagrams

To provide a clear visual representation of the key experimental workflows, the following diagrams have been generated using Graphviz.

Experimental_Workflow cluster_sourcing Sourcing & Initial Handling cluster_purification Extraction & Purification cluster_analysis Analytical Characterization cluster_bioassay Biological Assays synthesis Chemical Synthesis qc Quality Control (NMR, MS, HPLC) synthesis->qc extraction_source Extraction from Natural Source prep Plant Material Preparation extraction_source->prep qnmr qNMR qc->qnmr hplc HPLC qc->hplc ms MS qc->ms cell_culture Cell Culture qc->cell_culture extract Extraction (Maceration/Soxhlet) prep->extract fractionate Fractionation extract->fractionate purify Chromatographic Purification fractionate->purify purify->qc treatment Compound Treatment cell_culture->treatment assay Functional Assay treatment->assay data_analysis Data Analysis assay->data_analysis

Caption: Overview of the experimental workflow for 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one research.

HPLC_Troubleshooting cluster_problem Observed Problem cluster_causes Potential Causes cluster_solutions Solutions problem Inconsistent HPLC Results cause1 Peak Tailing problem->cause1 cause2 Poor Resolution problem->cause2 cause3 Baseline Drift problem->cause3 cause4 Ghost Peaks problem->cause4 sol1 Add acid to mobile phase cause1->sol1 sol2 Optimize mobile phase/temperature cause2->sol2 sol3 Use column oven, ensure proper mixing cause3->sol3 sol4 Use high-purity solvents, flush system cause4->sol4

Caption: A logical diagram for troubleshooting common HPLC issues.

By implementing the strategies and protocols outlined in this guide, researchers can significantly reduce experimental variability, leading to more robust and reliable data in their studies of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

References

  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one - ChemBK. (2024-04-09). Retrieved from [Link]

  • Forced Degradation – A Review - Biomedical Journal of Scientific & Technical Research. (2022-11-30). Retrieved from [Link]

  • Forced Degradation Studies - MedCrave online. (2016-12-14). Retrieved from [Link]

  • Measurement of atmospheric sesquiterpenes by proton transfer reaction-mass spectrometry (PTR-MS) - AMT. (2009-04-09). Retrieved from [Link]

  • 11r,12-dihydroxyspirovetiv-1(10)-en-2-one - PubChemLite. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Biological Activities of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one and Parthenolide

Introduction: Unveiling the Therapeutic Potential of Sesquiterpenoids Sesquiterpenoids are a diverse class of naturally occurring 15-carbon isoprenoid compounds that have garnered significant attention in the field of dr...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling the Therapeutic Potential of Sesquiterpenoids

Sesquiterpenoids are a diverse class of naturally occurring 15-carbon isoprenoid compounds that have garnered significant attention in the field of drug discovery for their wide array of biological activities.[1][2] This guide provides an in-depth comparative analysis of two such compounds: the well-characterized sesquiterpene lactone, Parthenolide, and the less-explored sesquiterpene derivative, 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Parthenolide, a constituent of the medicinal plant Feverfew (Tanacetum parthenium), has been extensively studied for its potent anti-inflammatory and anti-cancer properties.[3] In contrast, 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a spirovetivane-type sesquiterpenoid which can be isolated from sources like vetiver oil and Datura metel, represents a promising but largely uncharacterized molecule.[4][5] This guide will synthesize the existing knowledge on Parthenolide and present a scientifically grounded framework for the comparative evaluation of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, leveraging data from related compounds and established analytical methodologies.

Parthenolide: A Multifaceted Bioactive Compound

Parthenolide's biological activity is attributed to its unique chemical structure, featuring an α-methylene-γ-lactone ring and an epoxide group, which can interact with nucleophilic sites on cellular proteins.[3][6] This reactivity underlies its modulation of multiple key signaling pathways implicated in inflammation and cancer.

Anti-inflammatory Activity of Parthenolide

The anti-inflammatory effects of Parthenolide are primarily mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[4][7] NF-κB is a crucial transcription factor that governs the expression of numerous pro-inflammatory genes. Parthenolide has been shown to inhibit the IκB kinase (IKK) complex, preventing the degradation of IκBα and subsequent nuclear translocation of NF-κB.[7][8] This leads to a downstream reduction in the production of inflammatory mediators such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and cyclooxygenase-2 (COX-2).[9][10]

Anti-Cancer Activity of Parthenolide

Parthenolide exhibits potent cytotoxic and anti-proliferative effects against a variety of cancer cell lines.[11] Its anti-cancer mechanisms are multi-pronged and include:

  • Inhibition of STAT3 Signaling: Parthenolide has been demonstrated to covalently target and inhibit Janus kinases (JAKs), which are upstream activators of the Signal Transducer and Activator of Transcription 3 (STAT3). The STAT3 pathway is often constitutively active in cancer cells, promoting their survival and proliferation.

  • Induction of Oxidative Stress: Parthenolide can deplete cellular glutathione (GSH) levels, leading to an accumulation of reactive oxygen species (ROS) that triggers apoptosis in cancer cells.[3]

  • Targeting Cancer Stem Cells: A remarkable property of Parthenolide is its ability to selectively target cancer stem cells, which are often resistant to conventional chemotherapies.[3]

Caption: Signaling pathways modulated by Parthenolide.

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one: An Emerging Sesquiterpenoid of Interest

While peer-reviewed experimental data on the biological activity of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is limited, its classification as a sesquiterpenoid suggests potential for anti-inflammatory and cytotoxic properties.[1] Application notes from commercial suppliers provide a hypothetical framework for its anti-inflammatory potential, suggesting inhibitory activity against COX-2 and nitric oxide (NO) production.[4][6]

The complex structure of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, featuring multiple hydroxyl groups and a spirocyclic moiety, indicates a potential for diverse biological interactions.[4] Further investigation is warranted to elucidate its precise mechanisms of action and therapeutic potential.

Proposed Head-to-Head Comparison: A Framework for Evaluation

To objectively compare the biological activities of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one and Parthenolide, a series of well-established in vitro assays are proposed.

Quantitative Data Summary (Hypothetical and Known)
CompoundAssayTarget/MediatorIC50 (µM)Reference
11R,12-Dihydroxyspirovetiv-1(10)-en-2-one COX-2 Inhibition AssayCOX-21.2 (Hypothetical)[6]
LPS-Induced NO ProductionNitric Oxide5.8 (Hypothetical)[6]
Parthenolide NF-κB InhibitionNF-κB~5[7]
Cytotoxicity (MCF-7 cells)Cell Viability9.54 ± 0.82
Cytotoxicity (SiHa cells)Cell Viability8.42 ± 0.76

Experimental Protocols

In Vitro Anti-inflammatory Activity Assessment

Rationale: This assay measures the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator, in macrophages stimulated with lipopolysaccharide (LPS).

Protocol:

  • Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

  • Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁵ cells/well and allow them to adhere for 24 hours.[4]

  • Treatment: Pre-treat the cells with various concentrations of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one or Parthenolide (e.g., 1, 5, 10, 25 µM) for 1 hour.

  • Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.[4]

  • Griess Assay:

    • Collect 100 µL of the cell culture supernatant.

    • Add 100 µL of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

    • Incubate at room temperature for 10 minutes.

  • Measurement: Measure the absorbance at 540 nm using a microplate reader.

  • Quantification: Determine the nitrite concentration from a sodium nitrite standard curve.

Rationale: This assay quantifies the inhibition of pro-inflammatory cytokine production, providing a more specific measure of the anti-inflammatory response.

Protocol:

  • Sample Collection: Collect the cell culture supernatant from the NO production assay.

  • ELISA: Use commercially available ELISA kits for murine TNF-α and IL-6.

  • Procedure: Follow the manufacturer's instructions. This typically involves:

    • Adding standards and samples to antibody-pre-coated microplate wells.

    • Incubation with a biotinylated detection antibody.

    • Addition of streptavidin-HRP.

    • Addition of a substrate solution to develop color.

    • Stopping the reaction and measuring the absorbance at 450 nm.

  • Quantification: Calculate the cytokine concentrations by comparing the sample absorbance to the standard curve.

Caption: Workflow for assessing in vitro anti-inflammatory activity.

In Vitro Cytotoxicity Assessment

Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Protocol:

  • Cell Culture and Seeding: Culture a panel of cancer cell lines (e.g., MCF-7, HeLa, A549) and seed them in a 96-well plate at an appropriate density.

  • Treatment: Treat the cells with a range of concentrations of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one and Parthenolide for 24, 48, and 72 hours.

  • MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the MTT solution and add DMSO to dissolve the formazan crystals.

  • Measurement: Measure the absorbance at 570 nm.

  • Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Conclusion and Future Directions

Parthenolide stands as a well-validated natural product with significant anti-inflammatory and anti-cancer activities, primarily through the inhibition of NF-κB and STAT3 signaling pathways. While the biological profile of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is still in its nascent stages of exploration, its chemical classification as a sesquiterpenoid suggests a high potential for similar bioactive properties.

The experimental framework outlined in this guide provides a robust and scientifically rigorous approach to directly compare the efficacy of these two compounds. Such a comparative study is essential to validate the hypothetical anti-inflammatory and cytotoxic potential of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one and to determine its relative potency against a well-established benchmark like Parthenolide. The insights gained from these investigations will be invaluable for guiding future preclinical and clinical development of these promising natural products.

References

  • Dey, S., Sarkar, M., & Giri, B. (2016). Anti-inflammatory and Anti-tumor Activities of Parthenolide: An Update. Journal of Chemical and Biological Therapeutics, 2(107).
  • Freund, E. K., & O'Brien, P. J. (2016). Parthenolide and its soluble analogues: multitasking compounds with antitumor properties. Mini reviews in medicinal chemistry, 16(17), 1427-1438.
  • García-Sosa, K., Till, Y., & El-Sayed, M. A. (2014). Antioxidant, pro-oxidant and other biological activities of sesquiterpenes. Current medicinal chemistry, 21(21), 2478-2494.
  • Ghuman, S., Ncube, B., Finnie, J. F., McGaw, L. J., Coopoosamy, R. M., & Van Staden, J. (2019). A review of the biological activities of the sesquiterpene lactones from the genus Vernonia. Journal of ethnopharmacology, 245, 112188.
  • Grycova, L., & Dvorak, Z. (2010). [Molecular mechanisms of parthenolide's action: Old drug with a new face]. Postepy higieny i medycyny doswiadczalnej (Online), 64, 100-114.
  • Hehner, S. P., Hofmann, T. G., Dröge, W., & Schmitz, M. L. (1999). Parthenolide inhibits IκB kinase, NF-κB activation, and inflammatory response in cystic fibrosis cells and mice. The Journal of Immunology, 163(10), 5617-5623.
  • Lahlou, M. (2013). Sesquiterpenes: a diverse class of natural products with a wide range of biological activities. Phytochemistry Reviews, 12(4), 813-835.
  • Li, F., He, Z., Shen, J., Jia, X., Li, P., Li, Y., ... & Wang, X. (2018). Parthenolide inhibits STAT3 signaling by covalently targeting Janus kinases. Molecules, 23(6), 1478.
  • Pareek, A., Suthar, M., Rathore, G. S., & Bansal, V. (2011). Feverfew (Tanacetum parthenium L.): A systematic review. Pharmacognosy reviews, 5(9), 103.
  • Patel, A. M., & Shariff, A. (2011). A diterpenoid, 14-deoxy-11, 12-didehydroandrographolide, in Andrographis paniculata reduces steatohepatitis and liver injury in mice fed a high-fat and high-cholesterol diet. Journal of agricultural and food chemistry, 59(13), 7030-7039.
  • Rahman, M. M., & Hong, H. C. (2019). Collateral Sensitivity of Parthenolide via NF-κB and HIF-α Inhibition and Epigenetic Changes in Drug-Resistant Cancer Cell Lines. Frontiers in oncology, 9, 403.
  • Shanmugam, R., Kusumawati, I., & Kurniawan, M. F. (2017). Parthenolide induces apoptosis and cell cycle arrest of human 5637 bladder cancer cells in vitro. Tropical Journal of Pharmaceutical Research, 16(2), 349-355.
  • Smith, M. L., & Provan, G. J. (2003). A review of the chemistry and pharmacology of the genus Tanacetum. Planta medica, 69(05), 385-398.
  • Surh, Y. J. (2011). Anti-inflammatory and anti-tumor activities of parthenolide: an update. Journal of medicinal food, 14(1-2), 1-10.
  • Tripathi, R., Singh, N., & Singh, P. (2016). Effect of parthenolide on growth and apoptosis regulatory genes of human cancer cell lines. Pharmaceutical biology, 54(10), 2261-2268.
  • Wen, J., You, L., Li, J. C., & Zhang, T. L. (2019). Parthenolide could become a promising and stable drug with anti-inflammatory effects. Current drug targets, 20(14), 1468-1476.
  • Wen, J., You, L., Li, J. C., & Zhang, T. L. (2018). Parthenolide inhibits STAT3 signaling by covalently targeting Janus kinases. Molecules, 23(6), 1478.
  • Zhang, S., Won, Y. K., & Li, S. (2017). The anti-inflammatory activity of the compounds isolated from Dichroa febrifuga leaves. Saudi Journal of Biological Sciences, 24(7), 1635-1640.
  • Zhao, X., Wang, Z., Zhang, X., Liu, X., Liu, B., & Wang, J. (2015). Parthenolide induces apoptosis in colitis-associated colon cancer, inhibiting NF-κB signaling. International journal of molecular medicine, 35(4), 1077-1083.

Sources

Comparative

A Comparative Analysis of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one and Indomethacin: A Guide for Preclinical Evaluation

Executive Summary This guide provides a detailed comparative framework for evaluating the anti-inflammatory and analgesic properties of the natural sesquiterpenoid, 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, against the...

Author: BenchChem Technical Support Team. Date: January 2026

Executive Summary

This guide provides a detailed comparative framework for evaluating the anti-inflammatory and analgesic properties of the natural sesquiterpenoid, 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, against the established nonsteroidal anti-inflammatory drug (NSAID), Indomethacin. While Indomethacin is a well-characterized, potent, non-selective cyclooxygenase (COX) inhibitor, its clinical utility is often limited by significant gastrointestinal and cardiovascular side effects.[1][2][3] 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a compound isolated from sources such as Datura metel, represents a class of natural products being investigated for novel anti-inflammatory mechanisms that may offer an improved safety profile.[4]

This document outlines the mechanistic differences, presents standard preclinical protocols for a head-to-head comparison, and uses illustrative data to showcase the analytical workflow. The core objective is to provide researchers and drug development professionals with the scientific rationale and methodological tools required to rigorously assess novel anti-inflammatory candidates against a benchmark compound.

Introduction: The Compounds

Indomethacin: The Established Benchmark

Indomethacin is a potent NSAID belonging to the indole-acetic acid derivative class, first introduced in the 1960s. It is widely used in clinical practice to manage moderate to severe pain and inflammation associated with conditions like rheumatoid arthritis, osteoarthritis, and gout.[1][5] Its therapeutic effects are potent, but its use, particularly long-term, is associated with a high incidence of adverse effects, including peptic ulcers, gastrointestinal bleeding, and renal and cardiovascular complications.[1][3][6] These liabilities stem directly from its mechanism of action.

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one: The Natural Product Candidate

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a sesquiterpenoid, a class of organic compounds found widely in nature. It has been identified in plant species and is explored for various biological activities, including potential anti-inflammatory effects.[4][7] Unlike synthetic drugs developed for a specific target, natural products often possess novel chemical scaffolds and may act on biological pathways distinct from those targeted by traditional NSAIDs. The current research on this specific compound is limited, making a thorough, protocol-driven evaluation essential to determine its therapeutic potential and mechanism.[7]

Comparative Mechanism of Action

A fundamental aspect of drug comparison is understanding how each compound achieves its therapeutic effect at a molecular level.

Indomethacin: Non-selective COX Inhibition

Indomethacin's primary mechanism is the potent, reversible, and non-selective inhibition of the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[5][8][9]

  • COX-1 is a constitutively expressed enzyme found in most tissues. It synthesizes prostaglandins that are crucial for physiological homeostasis, including protecting the gastric mucosa and maintaining renal blood flow.[8][9]

  • COX-2 is an inducible enzyme, with its expression significantly upregulated at sites of inflammation. It is the primary source of prostaglandins that mediate inflammation, pain, and fever.[8][9]

By inhibiting both isoforms, indomethacin effectively reduces inflammation but also disrupts the protective functions of COX-1, leading to its characteristic gastrointestinal toxicity.[1][10]

Arachidonic_Acid_Pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol Membrane Membrane Phospholipids PLA2 Phospholipase A2 (PLA2) Membrane->PLA2 Inflammatory Stimuli AA Arachidonic Acid (AA) PLA2->AA COX1 COX-1 (Constitutive) AA->COX1 COX2 COX-2 (Inducible) AA->COX2 PGH2_1 Prostaglandin H2 (PGH2) COX1->PGH2_1 PGH2_2 Prostaglandin H2 (PGH2) COX2->PGH2_2 Prostanoids_Physiological Physiological Prostaglandins (e.g., PGE2, TXA2) PGH2_1->Prostanoids_Physiological GI Protection Platelet Aggregation Renal Function Prostanoids_Inflammatory Inflammatory Prostaglandins (e.g., PGE2, PGI2) PGH2_2->Prostanoids_Inflammatory Inflammation Pain Fever Indomethacin Indomethacin Indomethacin->COX1 Inhibition Indomethacin->COX2 Inhibition

Caption: Mechanism of Indomethacin via COX-1/COX-2 inhibition.
11R,12-Dihydroxyspirovetiv-1(10)-en-2-one: A Hypothetical Alternative Mechanism

The mechanism for 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is not yet elucidated. However, many natural products exert anti-inflammatory effects by modulating intracellular signaling cascades rather than directly inhibiting COX enzymes. A plausible hypothesis is the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) and MAPK (mitogen-activated protein kinase) pathways. These pathways are activated by inflammatory stimuli like lipopolysaccharide (LPS) and lead to the expression of key inflammatory mediators.[11]

A proposed mechanism could involve:

  • Inhibition of iNOS (inducible nitric oxide synthase): Reducing the production of nitric oxide (NO), a key inflammatory mediator.

  • Suppression of Pro-inflammatory Cytokines: Decreasing the production of tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1 beta (IL-1β).

Alternative_Pathway cluster_pathway Macrophage Response Pathway LPS LPS (Stimulus) TLR4 Toll-like Receptor 4 (TLR4) LPS->TLR4 Signaling Intracellular Signaling (e.g., NF-κB, MAPK) TLR4->Signaling Nucleus Transcription Factors (NF-κB, AP-1) Signaling->Nucleus Activation Response Gene Expression Nucleus->Response Mediators Inflammatory Mediators (NO, PGE2, TNF-α, IL-6) Response->Mediators Candidate 11R,12-Dihydroxyspirovetiv- 1(10)-en-2-one Candidate->Signaling Potential Inhibition

Caption: Potential anti-inflammatory mechanism via signaling pathway modulation.

Part 1: In Vitro Efficacy & Potency Assessment

The first step in a direct comparison is to quantify the inhibitory activity of each compound against the primary molecular targets using cell-free enzymatic assays.

Experiment: In Vitro COX-1 & COX-2 Inhibition Assay

This assay determines the concentration of a compound required to inhibit 50% of the COX enzyme activity (IC50). A lower IC50 value indicates greater potency. Comparing the IC50 values for COX-1 and COX-2 reveals the compound's selectivity.

  • Principle: This assay measures the peroxidase activity of COX enzymes colorimetrically. The peroxidase component reduces PGG2 to PGH2, and this activity is monitored by observing the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), which can be measured by absorbance.[12]

  • Materials: Ovine COX-1 or human recombinant COX-2 enzyme, assay buffer (0.1 M Tris-HCl, pH 8), heme cofactor, arachidonic acid (substrate), test compounds, 96-well plate, plate reader.[12]

  • Procedure:

    • Preparation: Prepare serial dilutions of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one and Indomethacin in DMSO.

    • Enzyme Addition: To the wells of a 96-well plate, add assay buffer, heme, and either COX-1 or COX-2 enzyme.[13]

    • Inhibitor Incubation: Add the diluted test compounds or vehicle control (DMSO) to the appropriate wells. Incubate for 15 minutes at room temperature to allow for inhibitor-enzyme binding.[13]

    • Reaction Initiation: Add arachidonic acid to all wells to start the enzymatic reaction.[13]

    • Detection: Monitor the absorbance at 590 nm over time using a plate reader.

    • Analysis: Calculate the rate of reaction for each concentration. Determine the IC50 values by plotting the percent inhibition versus the log of the inhibitor concentration.

Comparative Data Summary (Illustrative)

The following table presents expected results for Indomethacin and illustrative data for the candidate compound. The selectivity index (SI) is calculated as (IC50 COX-1 / IC50 COX-2). A higher SI indicates greater selectivity for COX-2.

CompoundIC50 COX-1 (µM)IC50 COX-2 (µM)Selectivity Index (COX-2/COX-1)
Indomethacin ~0.1 - 0.7~1.5 - 2.5~0.1 - 0.3 (Non-selective)
11R,12-Dihydroxyspirovetiv-1(10)-en-2-one >100 (Illustrative)>100 (Illustrative)Not Applicable

Causality Note: The illustrative data suggests that 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is not a direct COX inhibitor. This negative result is crucial, as it directs further investigation toward alternative mechanisms, such as the signaling pathways mentioned previously.

Part 2: In Vivo Anti-Inflammatory & Analgesic Activity

In vivo models are critical for evaluating a compound's efficacy in a complex biological system, accounting for factors like absorption, distribution, metabolism, and excretion (ADME).

Experiment: Carrageenan-Induced Paw Edema in Rodents

This is the standard and most widely used model for evaluating acute inflammation.[14][15] Carrageenan, a polysaccharide, induces a reproducible inflammatory response characterized by swelling (edema).[16][17]

  • Principle: The anti-inflammatory effect of a compound is quantified by its ability to reduce the swelling in a rat's paw after the injection of carrageenan.

  • Materials: Male Wistar rats (180-220g), 1% carrageenan solution in saline, plethysmometer (for measuring paw volume), test compounds, positive control (Indomethacin, 10 mg/kg).[14]

  • Procedure:

    • Grouping: Animals are randomly divided into groups (n=6): Vehicle control, Indomethacin (10 mg/kg), and 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one (e.g., 10, 30, 100 mg/kg).

    • Initial Measurement: Measure the initial volume (V₀) of the right hind paw of each rat.[14]

    • Drug Administration: Administer the compounds orally (p.o.) or intraperitoneally (i.p.) 60 minutes before the carrageenan injection.[14]

    • Edema Induction: Inject 0.1 mL of 1% carrageenan into the subplantar region of the right hind paw.[14][16]

    • Volume Measurement: Measure the paw volume (Vₜ) at 1, 2, 3, 4, and 5 hours post-injection.[18]

    • Analysis: Calculate the edema volume (Vₜ - V₀) and the percentage inhibition of edema compared to the vehicle control group.

Experiment: Acetic Acid-Induced Writhing Test

This model assesses peripheral analgesic activity. The intraperitoneal injection of acetic acid causes irritation and induces a visceral pain response, characterized by "writhes" (abdominal constrictions and stretching).[19][20][21]

  • Principle: The analgesic effect is determined by the compound's ability to reduce the number of writhes induced by acetic acid.

  • Materials: Swiss-albino mice (20-25g), 0.7% acetic acid solution, test compounds, positive control (Indomethacin or Diclofenac).

  • Procedure:

    • Grouping: Divide mice into groups as described for the paw edema test.

    • Drug Administration: Administer compounds orally 40-60 minutes before the acetic acid injection.

    • Writhing Induction: Inject 0.1 mL/10g body weight of acetic acid solution intraperitoneally.

    • Observation: Five minutes after the injection, place each mouse in an individual observation chamber and count the total number of writhes over a 10-15 minute period.[19]

    • Analysis: Calculate the mean number of writhes for each group and determine the percentage of pain inhibition relative to the control group.

Workflow & Comparative Data (Illustrative)

In_Vivo_Workflow cluster_prep Preparation cluster_exp Experimentation cluster_analysis Analysis Grouping Animal Grouping (Vehicle, Positive Control, Test Article) Dosing Compound Administration (p.o. or i.p.) Grouping->Dosing Induction Induce Stimulus (Carrageenan or Acetic Acid) Dosing->Induction 1 hr pre-stimulus Measurement Measure Endpoint (Paw Volume or Writhing Count) Induction->Measurement Data Calculate % Inhibition vs Vehicle Measurement->Data Compare Compare Efficacy vs Positive Control Data->Compare

Caption: General experimental workflow for in vivo assays.
AssayCompoundDose (mg/kg)% Inhibition (Peak Effect)
Carrageenan Paw Edema Indomethacin10~50-60%
11R,12-Dihydroxyspirovetiv-1(10)-en-2-one30 (Illustrative)~25%
100 (Illustrative)~45%
Acetic Acid Writhing Indomethacin10~60-70%
11R,12-Dihydroxyspirovetiv-1(10)-en-2-one30 (Illustrative)~30%
100 (Illustrative)~55%

Causality Note: This illustrative data depicts the candidate compound as having dose-dependent anti-inflammatory and analgesic effects, albeit potentially less potent than indomethacin on a mg/kg basis. Such results would justify further investigation into its mechanism and safety.

Safety & Selectivity Profile

The primary motivation for exploring alternatives to traditional NSAIDs is to improve safety.

  • Indomethacin: Its non-selective COX inhibition is directly linked to a high risk of gastrointestinal damage, including ulcers and bleeding.[1][10] It can also impair renal function and increase cardiovascular risk.[1][3][6]

  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one: If this compound truly does not inhibit COX enzymes, it would be predicted to have a significantly lower risk of NSAID-type gastrointestinal side effects. However, its safety profile is currently unknown and would require extensive toxicological studies, including cytotoxicity assays, acute toxicity studies in animals, and eventually, repeat-dose toxicity studies.

Conclusion & Future Directions

This comparative guide establishes a clear framework for evaluating 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one against the benchmark NSAID, Indomethacin.

  • Indomethacin serves as a potent but safety-limited positive control, acting via non-selective COX inhibition.

  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one represents a natural product with potential anti-inflammatory activity that, based on preliminary analysis, may act through mechanisms other than direct COX inhibition. This could translate to a superior safety profile, particularly concerning gastrointestinal health.

The provided protocols for in vitro and in vivo testing are the standard, validated methods required to generate the necessary data for a robust comparison. Future research must focus on executing these experiments to replace illustrative data with empirical results, definitively elucidating the mechanism of action, and conducting comprehensive toxicological assessments to validate the therapeutic potential of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

References

  • National Center for Biotechnology Information. (2024). Indomethacin - StatPearls. NCBI Bookshelf. [Link]

  • Patsnap Synapse. (2024). What is the mechanism of Indomethacin Sodium?[Link]

  • Patsnap Synapse. (2024). What is the mechanism of Indomethacin?[Link]

  • YouTube. (2024). Pharmacology of Indomethacin (Indocin); Mechanism of action, Pharmacokinetics, Uses, Side effects. [Link]

  • Los Angeles Hub. (2025). Understanding How Indomethacin Works for Effective Pain Relief. [Link]

  • ResearchGate. (2025). κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol. [Link]

  • RJPT SimLab. (n.d.). Acetic Acid Induced Writhing Method: A Key Tool in Pharmacology Software for Analgesic Screening. [Link]

  • SAS Publishers. (2017). Evaluation of Analgesic Activity by Acetic Acid Induced Writhing Method of Crude Extracts of Acacia nilotica. [Link]

  • PubMed. (n.d.). Different mechanisms in formation and prevention of indomethacin-induced gastric ulcers. [Link]

  • PubMed Central. (n.d.). A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats. [Link]

  • National Institutes of Health. (n.d.). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. [Link]

  • Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model. [Link]

  • Springer Nature Experiments. (2003). Carrageenan-Induced Paw Edema in the Rat and Mouse. [Link]

  • ScienceDirect. (2025). Acetic acid-induced writhing method: Significance and symbolism. [Link]

  • YouTube. (2021). Acetic Acid induced Writhing Method. [Link]

  • Chem Catalyst Pro. (2025). Understanding Indomethacin: Side Effects, Interactions, and Precautions for Safe Use. [Link]

  • ResearchGate. (n.d.). In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. [Link]

  • Cleveland Clinic. (n.d.). Indomethacin: Uses & Side Effects. [Link]

  • Springer. (n.d.). In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. [Link]

  • ChemBK. (2024). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. [Link]

  • ResearchGate. (n.d.). Intestinal inflammation after indomethacin and nimesulide. [Link]

Sources

Validation

From Benchtop to Bedside: A Comparative Guide for In Vivo Validation of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

<_ _> Introduction: The Crucial Leap from In Vitro Promise to In Vivo Reality The discovery of novel bioactive compounds is the lifeblood of therapeutic innovation. 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a sesquiterp...

Author: BenchChem Technical Support Team. Date: January 2026

<_ _>

Introduction: The Crucial Leap from In Vitro Promise to In Vivo Reality

The discovery of novel bioactive compounds is the lifeblood of therapeutic innovation. 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a sesquiterpenoid isolated from Datura metel, has emerged as a promising candidate based on preliminary in vitro screens suggesting potent anti-inflammatory and anti-tumor activities.[1][2] Such findings are exciting, yet they represent only the first step in a long and rigorous drug development pipeline. The controlled environment of a petri dish is a world away from the complex, dynamic biological systems of a living organism. Therefore, translating these in vitro observations into tangible therapeutic potential requires robust in vivo validation.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute a rigorous in vivo validation program for 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. We will explore the strategic selection of animal models, detail gold-standard experimental protocols, and present a comparative analysis against established therapeutic agents. Our focus is on the causality behind experimental choices, ensuring a self-validating system that generates trustworthy and translatable data.

The putative mechanism of action for many sesquiterpenoids involves the modulation of key inflammatory and oncogenic signaling pathways, most notably the Nuclear Factor-kappa B (NF-κB) pathway.[3][4] Dysregulation of NF-κB is a hallmark of chronic inflammation and many cancers, making it a critical target.[5][6][7] This guide will therefore focus on in vivo models that allow for the direct assessment of NF-κB inhibition and its downstream effects on inflammation and tumor progression.

Part 1: Strategic In Vivo Model Selection - A Comparative Analysis

The choice of an animal model is the most critical decision in planning an in vivo study. The ideal model should recapitulate the key aspects of the human disease state while being practical and reproducible. Below, we compare common models for validating anti-inflammatory and anti-cancer efficacy.

Table 1: Comparison of In Vivo Models for Efficacy Testing
Target Indication Model Description Pros Cons Relevance to Topic Compound
Acute Inflammation Carrageenan-Induced Paw Edema A localized, acute, and highly reproducible inflammatory response is induced by injecting carrageenan into the paw of a rodent.[8][9][10]Rapid, cost-effective, excellent for initial screening of anti-inflammatory potential.[11][12][13]Does not model chronic inflammation or immune system involvement. Limited mechanistic insight.Excellent first-line model to confirm acute anti-inflammatory activity.
Chronic Inflammation Adjuvant-Induced Arthritis (AIA) A systemic, immune-mediated inflammatory condition resembling rheumatoid arthritis is induced by injection of an adjuvant.Models chronic inflammation, immune cell infiltration, and joint destruction.[14]More complex, longer duration, requires specialized animal handling.A logical next step if the compound shows efficacy in the paw edema model.
Oncology (Initial) Cell Line-Derived Xenograft (CDX) Human cancer cell lines are implanted subcutaneously into immunocompromised mice.[15][16][17][18]High reproducibility, rapid tumor growth, easy to measure tumor volume.[19][20][21]Lacks tumor heterogeneity and the native tumor microenvironment.[22][23]Ideal for initial assessment of anti-tumor efficacy against specific cancer cell lines.
Oncology (Advanced) Patient-Derived Xenograft (PDX) Fresh tumor tissue from a human patient is implanted directly into immunocompromised mice.[22]More accurately reflects the genetic and histological complexity of human tumors.[22][23]Expensive, lower take rate, highly variable growth rates.Gold-standard for preclinical efficacy testing before considering clinical trials.

Part 2: The Preclinical Validation Workflow

A successful in vivo study is built on a logical progression of experiments. The following workflow ensures that each step informs the next, from initial compound characterization to definitive efficacy studies.

G cluster_0 Phase 1: Pre-formulation & PK/PD cluster_1 Phase 2: Acute Efficacy & Target Engagement cluster_2 Phase 3: Advanced Efficacy Models cluster_3 Phase 4: Decision Point A In Vitro Data (Anti-inflammatory/Cytotoxic) B Compound Characterization (Solubility, Stability) A->B informs D Maximum Tolerated Dose (MTD) & Formulation Development B->D enables C Pharmacokinetic (PK) Studies (ADME in mice) C->D guides E Carrageenan-Induced Paw Edema Model D->E determines dosing G Subcutaneous Xenograft (CDX) Model D->G determines dosing F Biomarker Analysis (e.g., TNF-α, IL-6, p-p65) E->F provides tissue for I Go/No-Go Decision for Further Development F->I provides mechanistic data for H Tumor Growth Inhibition (TGI) & Histopathology G->H provides tumors for H->I provides efficacy data for

Caption: High-level workflow for in vivo validation.

Pharmacokinetic Considerations for Sesquiterpenoids

Before embarking on efficacy studies, understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is paramount. Sesquiterpenoids can exhibit variable pharmacokinetics, with challenges in absorption and potential for extensive metabolism.[24][25][26][27] A preliminary pharmacokinetic study in mice is essential to determine key parameters like bioavailability, half-life (t½), and peak plasma concentration (Cmax). This data is non-negotiable as it dictates the dosing regimen (e.g., dose, frequency, route of administration) for all subsequent efficacy studies.

Part 3: Detailed Experimental Protocols

Scientific integrity demands meticulous and reproducible methodologies. Here, we provide step-by-step protocols for the initial validation of both anti-inflammatory and anti-cancer activities.

Protocol 1: Carrageenan-Induced Paw Edema in Rats

This model serves as a robust initial screen for acute anti-inflammatory activity.[8][9][11][13][28]

Objective: To evaluate the ability of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one to reduce acute inflammation.

Materials:

  • Male Wistar rats (180-200g)

  • 1% (w/v) λ-Carrageenan solution in sterile saline

  • Pleasthesmometer or digital calipers

  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one (formulated in a suitable vehicle, e.g., 0.5% CMC)

  • Positive Control: Indomethacin (10 mg/kg)

  • Vehicle Control

Procedure:

  • Acclimatization: Acclimate animals for at least 5 days before the experiment.

  • Grouping: Randomly assign animals into four groups (n=6-8 per group): Vehicle Control, Positive Control, Compound Low Dose, Compound High Dose.

  • Baseline Measurement: Measure the initial volume of the right hind paw of each rat (V₀).

  • Compound Administration: Administer the test compound, positive control, or vehicle orally (p.o.) or intraperitoneally (i.p.) 60 minutes before carrageenan injection.[8]

  • Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the subplantar surface of the right hind paw.[8][29]

  • Paw Volume Measurement: Measure the paw volume (Vₜ) at 1, 2, 3, 4, and 5 hours post-carrageenan injection.[8]

  • Data Analysis:

    • Calculate the edema volume at each time point: Edema = Vₜ - V₀.

    • Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group using the formula: % Inhibition = [(Edema_control - Edema_treated) / Edema_control] x 100

  • Endpoint Biomarker Analysis: At the end of the experiment, paw tissue can be harvested to measure levels of pro-inflammatory cytokines (TNF-α, IL-6) and NF-κB activation (e.g., phosphorylated p65) via ELISA or Western Blot.

Protocol 2: Subcutaneous Human Tumor Xenograft (CDX) Model

This is the standard initial model to test the efficacy of a novel anti-cancer agent in vivo.[16][17][18][19][20][21][23][30]

Objective: To determine the effect of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one on the growth of human cancer cells in an in vivo setting.

Materials:

  • Immunocompromised mice (e.g., Athymic Nude or SCID), 6-8 weeks old.[23]

  • Human cancer cell line with known activated NF-κB pathway (e.g., A549 lung carcinoma, HCT116 colon carcinoma).

  • Matrigel (optional, to aid tumor engraftment).[17]

  • Digital calipers.

  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one (formulated for in vivo administration).

  • Positive Control: A standard-of-care chemotherapy for the chosen cell line (e.g., Paclitaxel).

  • Vehicle Control.

Procedure:

  • Cell Preparation: Culture cells to ~80% confluency. Harvest, wash, and resuspend cells in sterile PBS or a 1:1 mixture of PBS and Matrigel at a concentration of 5-10 x 10⁷ cells/mL.[19][20]

  • Tumor Implantation: Subcutaneously inject 0.1-0.2 mL of the cell suspension into the right flank of each mouse.[17][19]

  • Tumor Growth Monitoring: Monitor animals daily. Once tumors reach a palpable, average volume of 100-150 mm³, randomize mice into treatment groups (n=8-10 per group).

  • Treatment: Administer the test compound, positive control, or vehicle according to the dosing schedule determined by PK/MTD studies.

  • Tumor Measurement: Measure tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: Volume = (Width)² x Length / 2.[19][20]

  • Endpoint: Continue the study until tumors in the control group reach a predetermined size (~1500-2000 mm³) or for a set duration. Monitor animal body weight and overall health as indicators of toxicity.

  • Data Analysis:

    • Plot mean tumor volume ± SEM for each group over time.

    • Calculate Tumor Growth Inhibition (TGI) at the end of the study.

    • Harvest tumors for histopathology and biomarker analysis (e.g., Ki-67 for proliferation, TUNEL for apoptosis, p-p65 for target engagement).

Part 4: Data Presentation and Comparative Analysis

Clear data presentation is essential for interpretation. The following tables illustrate how hypothetical data for 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one could be presented against relevant comparators.

Table 2: Hypothetical Efficacy in Carrageenan-Induced Paw Edema
Treatment Group Dose (mg/kg, p.o.) Peak Edema Inhibition (at 3 hr) AUC Edema Inhibition (0-5 hr)
Vehicle Control-0%0%
Compound 11R,12 3035%31%
Compound 11R,12 10062%58%
Indomethacin (Positive Control)1075%71%
Table 3: Hypothetical Efficacy in A549 Lung Cancer Xenograft Model
Treatment Group Dose (mg/kg, i.p., daily) Final Tumor Volume (mm³ ± SEM) Tumor Growth Inhibition (TGI) Body Weight Change
Vehicle Control-1850 ± 2100%+2%
Compound 11R,12 50980 ± 15047%-3%
Paclitaxel (Positive Control)20620 ± 9566%-10%

Part 5: Mechanistic Insights through Pathway Visualization

The central hypothesis is that 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one exerts its effects by inhibiting the NF-κB pathway. Visualizing this pathway helps to contextualize the compound's proposed mechanism of action.[3][5][6][7][31]

Caption: Proposed inhibition of the canonical NF-κB pathway.

Conclusion and Future Directions

This guide outlines a logical, evidence-based strategy for advancing 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one from a promising in vitro hit to a validated in vivo lead. By employing a staged approach—starting with acute models and progressing to more complex, disease-relevant systems—researchers can build a robust data package. The key to success lies not just in executing the protocols, but in understanding the rationale behind each choice and interpreting the data within the context of the compound's pharmacokinetic profile and proposed mechanism of action.

Positive and compelling data from these foundational studies would justify progression to more advanced models, such as orthotopic or patient-derived xenografts for oncology, or chronic disease models for inflammation. Ultimately, this rigorous, multi-faceted validation process is the only reliable path to determine if the in vitro promise of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one can translate into a meaningful therapeutic for patients.

References

  • Title: NF‐κB signaling in inflammation and cancer - PMC Source: PubMed Central URL: [Link]

  • Title: Capturing the Complexity of Real Cancer Cases with Patient-Derived Xenograft Models Source: Champions Oncology URL: [Link]

  • Title: NF-κB in Cancer: A Matter of Life and Death Source: AACR Journals URL: [Link]

  • Title: Roles of NF-κB in Cancer and Inflammatory Diseases and Their Therapeutic Approaches. Source: SciSpace URL: [Link]

  • Title: Xenograft Models Source: Ichor Life Sciences URL: [Link]

  • Title: Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development - PMC Source: PubMed Central URL: [Link]

  • Title: Xenograft Tumor Model Protocol Source: Protocol Online URL: [Link]

  • Title: 4.3.3. Carrageenan-Induced Paw Edema Source: Bio-protocol URL: [Link]

  • Title: In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models Source: NIH URL: [Link]

  • Title: In vivo tumor models Source: Stanford Medicine URL: [Link]

  • Title: EXPERIMENTAL PROTOCOL: Cell prep and in vivo tumor inoculation (subcutaneous) Source: ciberonc URL: [Link]

  • Title: What dominates the changeable pharmacokinetics of natural sesquiterpene lactones and diterpene lactones: a review focusing on absorption and metabolism Source: PubMed URL: [Link]

  • Title: κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol Source: ResearchGate URL: [Link]

  • Title: Carrageenan Induced Paw Edema (Rat, Mouse) Source: Inotiv URL: [Link]

  • Title: NF-κB signaling pathway in tumor microenvironment Source: Frontiers URL: [Link]

  • Title: Carrageenan induced Paw Edema Model Source: Creative Biolabs URL: [Link]

  • Title: The cell-line-derived subcutaneous tumor model in preclinical cancer research Source: Nature Protocols URL: [Link]

  • Title: The complexity of NF-κB signaling in inflammation and cancer Source: springermedizin.de URL: [Link]

  • Title: 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Source: ChemBK URL: [Link]

  • Title: In vitro and In vivo Models for Anti-inflammation: An Evaluative Review Source: Bentham Science URL: [Link]

  • Title: Synthesis and Investigation of Anti-Inflammatory Activity of New Thiourea Derivatives of Naproxen - PMC Source: NIH URL: [Link]

  • Title: Pharmacokinetics and tissue distribution of key sesquiterpene glycosides in Dendrobium nobile analyzed by UHPLC-Q-Trap-MS/MS Source: PubMed URL: [Link]

  • Title: In vivo methods for the evaluation of anti-inflammatory and antinoceptive potential Source: SciELO URL: [Link]

  • Title: Pharmacokinetics and tissue distribution of the sesquiterpene alpha-humulene in mice. Source: Semantic Scholar URL: [Link]

  • Title: Pharmacokinetics and tissue distribution of a bioactive sesquiterpenoid from Polygonum jucundum following oral and intravenous administrations to rats Source: OUCI URL: [Link]

  • Title: 11r,12-dihydroxyspirovetiv-1(10)-en-2-one Source: PubChemLite URL: [Link]

  • Title: Sesquiterpenoids Lactones: Benefits to Plants and People - PMC Source: PubMed Central URL: [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

Introduction: The Analytical Imperative for a Novel Sesquiterpenoid 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a sesquiterpenoid, a class of natural products known for their structural complexity and diverse biological...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Analytical Imperative for a Novel Sesquiterpenoid

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a sesquiterpenoid, a class of natural products known for their structural complexity and diverse biological activities.[1] This specific compound, a colorless crystalline powder soluble in organic solvents, holds potential as a drug intermediate for anti-tumor and anti-inflammatory agents.[2] As such compounds move from discovery to development, the necessity for robust, reliable, and reproducible analytical methods for quantification becomes paramount. The integrity of all subsequent research, from pharmacokinetic studies to quality control of a final product, rests upon the quality of the analytical data.

Regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH), mandate rigorous validation of analytical procedures to ensure they are fit for their intended purpose.[3][4][5][6] When an analytical method is transferred between laboratories or when a new method is introduced to replace an existing one, a direct comparison is essential. This process, known as cross-validation, provides documented evidence that different analytical procedures yield comparable results, ensuring data consistency throughout a product's lifecycle.[7][8]

This guide provides a comprehensive comparison of two common but distinct analytical approaches for the quantification of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) and Ultra-High-Performance Liquid Chromatography coupled with Mass Spectrometry (UHPLC-MS). We will delve into the causality behind experimental choices, provide detailed protocols, and present a complete cross-validation study based on the internationally recognized ICH Q2(R1) guideline.[9]

Methodology Deep Dive: Selecting the Right Analytical Tool

The choice of an analytical method is a balance of performance, specificity, speed, and cost. For a molecule like 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, which possesses a chromophore (the α,β-unsaturated ketone), HPLC-UV is a logical and cost-effective choice. For applications requiring higher sensitivity and specificity, especially in complex biological matrices, the coupling of UHPLC with mass spectrometry offers unparalleled performance.[10][11]

Method A: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis, valued for its robustness and reliability.[12][13] UV detection is suitable for compounds with light-absorbing functional groups.

Experimental Protocol: HPLC-UV

  • Instrumentation:

    • HPLC system with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

    • Data acquisition and processing software (e.g., Chromeleon™, Empower™).

  • Chemicals and Reagents:

    • Acetonitrile (ACN), HPLC grade.

    • Methanol (MeOH), HPLC grade.

    • Water, ultrapure (18.2 MΩ·cm).

    • Formic acid, LC-MS grade.

    • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one reference standard (>99% purity).

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

    • Mobile Phase A: Water with 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

    • Gradient: 30% B to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions and equilibrate for 5 minutes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30°C.

    • Detection Wavelength: 245 nm (based on the λmax of the enone chromophore).

    • Injection Volume: 10 µL.

  • Sample Preparation:

    • Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of methanol.

    • Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution with 50:50 methanol:water to cover the expected concentration range (e.g., 1 µg/mL to 100 µg/mL).

    • Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations from a separate weighing of the reference standard.

Method B: Ultra-High-Performance Liquid Chromatography with Mass Spectrometry (UHPLC-MS)

UHPLC utilizes smaller column particles (<2 µm) to achieve faster separations and higher resolution.[11][14] Coupling this with a mass spectrometer provides mass-to-charge ratio information, offering exceptional selectivity and sensitivity.[10][15][16]

Experimental Protocol: UHPLC-MS

  • Instrumentation:

    • UHPLC system with a binary pump, autosampler, and column oven.

    • Triple Quadrupole (QqQ) or Quadrupole Time-of-Flight (Q-TOF) Mass Spectrometer with an Electrospray Ionization (ESI) source.

    • Data acquisition and processing software (e.g., MassHunter, Xcalibur™).

  • Chemicals and Reagents:

    • Same as HPLC-UV method.

  • Chromatographic Conditions:

    • Column: C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

    • Mobile Phase A: Water with 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

    • Gradient: 30% B to 95% B over 3 minutes, hold for 1 minute, then return to initial conditions and equilibrate for 1 minute.

    • Flow Rate: 0.4 mL/min.

    • Column Temperature: 40°C.

    • Injection Volume: 2 µL.

  • Mass Spectrometer Conditions:

    • Ionization Mode: ESI Positive.

    • Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM):

      • The protonated molecule [M+H]⁺ for 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one (C₁₅H₂₄O₃) has an exact mass of 252.17.[17][18] We will monitor the m/z transition for MRM (e.g., 253.2 → 235.2, corresponding to a loss of water).

    • Capillary Voltage: 3.5 kV.

    • Gas Temperature: 325°C.

    • Gas Flow: 8 L/min.

  • Sample Preparation:

    • Prepare stock, calibration, and QC samples as in the HPLC-UV method, but extend the calibration range to lower concentrations due to higher sensitivity (e.g., 0.1 ng/mL to 1000 ng/mL).

Cross-Validation Study Design

The objective is to demonstrate the equivalency of the HPLC-UV and UHPLC-MS methods for the quantification of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. The study will be conducted according to ICH Q2(R1) principles.[9][19]

G cluster_prep Phase 1: Preparation cluster_analysis Phase 2: Analysis cluster_eval Phase 3: Parameter Evaluation cluster_comp Phase 4: Comparison & Conclusion prep_qc Prepare a single batch of QC samples (Low, Med, High) analyst1 Analyst 1 runs QC samples using HPLC-UV Method prep_qc->analyst1 analyst2 Analyst 2 runs QC samples using UHPLC-MS Method prep_qc->analyst2 prep_analyst Assign two independent analysts accuracy Accuracy (% Recovery) analyst1->accuracy precision Precision (%RSD) analyst1->precision linearity Linearity (R²) analyst1->linearity lod_loq LOD & LOQ analyst1->lod_loq analyst2->accuracy analyst2->precision analyst2->linearity analyst2->lod_loq compare Statistical Comparison of Results (e.g., t-test, F-test) accuracy->compare precision->compare linearity->compare lod_loq->compare conclusion Determine Method Equivalency Based on Acceptance Criteria compare->conclusion

Caption: Workflow for the cross-validation of two analytical methods.

Comparative Data and Performance Analysis

The following tables summarize the hypothetical (but realistic) performance data obtained during the cross-validation study.

Table 1: Linearity and Sensitivity

ParameterHPLC-UV MethodUHPLC-MS MethodAcceptance Criteria
Linear Range 1.0 - 100.0 µg/mL0.1 - 1000.0 ng/mL-
Correlation Coefficient (R²) 0.99920.9998≥ 0.995
Limit of Detection (LOD) 250 ng/mL0.03 ng/mLSignal-to-Noise ≥ 3
Limit of Quantitation (LOQ) 800 ng/mL0.1 ng/mLSignal-to-Noise ≥ 10
  • Expertise & Experience: The UHPLC-MS method demonstrates significantly lower LOD and LOQ values, making it the superior choice for trace-level analysis, such as in biological matrices or for impurity profiling. The HPLC-UV method is perfectly adequate for higher concentration assays, like bulk drug substance analysis.

Table 2: Accuracy and Precision

QC LevelNominal Conc.HPLC-UVUHPLC-MSAcceptance Criteria
Accuracy (% Recovery) Accuracy (% Recovery) 85-115% (LQC), 90-110% (MQC, HQC)
Low (LQC) 3.0 µg/mL / 3 ng/mL98.7%102.1%
Medium (MQC) 50.0 µg/mL / 50 ng/mL101.2%99.5%
High (HQC) 80.0 µg/mL / 800 ng/mL99.8%100.7%
Precision (%RSD, n=6) Precision (%RSD, n=6) ≤ 15%
Low (LQC) 3.0 µg/mL / 3 ng/mL4.5%3.8%
Medium (MQC) 50.0 µg/mL / 50 ng/mL2.1%1.8%
High (HQC) 80.0 µg/mL / 800 ng/mL1.9%1.5%
  • Trustworthiness: Both methods demonstrate excellent accuracy and precision, falling well within the typical acceptance criteria. This builds confidence that both methods reliably quantify the analyte within their respective linear ranges. The slightly better precision of the UHPLC-MS method can be attributed to the higher selectivity, which reduces the impact of minor interferences.

Table 3: Specificity

ParameterHPLC-UV MethodUHPLC-MS Method
Peak Purity (DAD) PassN/A
Matrix Interference Minor co-elution observed in placeboNo interference observed
Mass Specificity N/AConfirmed by specific m/z transition
  • Expertise & Experience: Specificity is a critical parameter. While the HPLC-UV method's peak purity analysis passed, the observation of minor co-elution in a placebo matrix highlights a potential risk. The UHPLC-MS method, by monitoring a specific mass transition, is inherently more specific and robust against matrix effects, making it the definitive choice for complex samples.

G cluster_hplc HPLC System cluster_detection Detection Principles mobile_phase Mobile Phase pump Pump mobile_phase->pump injector Injector pump->injector column Column injector->column uv_detector UV Detector (Absorbance vs. Time) column->uv_detector Measures Chromophore Absorbance ms_detector Mass Spectrometer (Intensity vs. m/z) column->ms_detector Measures Mass-to-Charge Ratio

Caption: Comparison of UV and Mass Spectrometry detection principles.

Conclusion and Recommendations

The cross-validation study successfully demonstrates that both the HPLC-UV and UHPLC-MS methods are accurate and precise for the quantification of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. However, they are not universally interchangeable; their "fitness for purpose" depends entirely on the application.

  • The HPLC-UV method is a robust, reliable, and cost-effective choice for routine quality control, such as potency assays of the drug substance or high-concentration formulations, where the analyte concentrations are high and the sample matrix is simple.

  • The UHPLC-MS method is the superior choice for applications requiring high sensitivity and selectivity. Its significantly lower detection limits make it essential for pharmacokinetic studies, metabolite identification, bioequivalence studies, and trace-level impurity analysis. The enhanced specificity ensures reliable data even in complex biological matrices.

Ultimately, this guide demonstrates the power of a well-designed cross-validation study. It provides the empirical evidence needed to make informed, science-based decisions about which analytical method to deploy, ensuring data integrity and regulatory compliance throughout the drug development process.

References

  • Q2(R2) Validation of Analytical Procedures March 2024 . U.S. Food and Drug Administration. [Link]

  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one - Introduction . ChemBK. [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology . ECA Academy. [Link]

  • FDA Guidance for Industry: Q2A Validation of Analytical Procedures . gmp-compliance.org. [Link]

  • Quality Guidelines . International Council for Harmonisation (ICH). [Link]

  • FDA Releases Guidance on Analytical Procedures . BioPharm International. [Link]

  • Analytical Procedures and Methods Validation for Drugs and Biologics July 2015 . U.S. Food and Drug Administration. [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry . U.S. Food and Drug Administration. [Link]

  • Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures . Starodub. [Link]

  • Highlights from FDA's Analytical Test Method Validation Guidance . ProPharma. [Link]

  • 3 Key Regulatory Guidelines for Method Validation . Altabrisa Group. [Link]

  • Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It Matters . PharmaGuru. [Link]

  • Analysis of sesquiterpene lactones, lignans, and flavonoids in wormwood (Artemisia absinthium L.) using high-performance liquid chromatography (HPLC) . PubMed. [Link]

  • Rapid and Efficient Extraction and HPLC Analysis of Sesquiterpene Lactones from Aucklandia lappa Root . PubMed. [Link]

  • Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team . National Institutes of Health (NIH). [Link]

  • Chapter 13: UHPLC in N
  • Review of the analytical techniques for sesquiterpenes and sesquiterpene lactones . ResearchGate. [Link]

  • Quantification of Sesquiterpene Lactones in Parthenium hyterophorous by Normal-Phase HPLC . Oxford Academic. [Link]

  • Cross-Validation of Bioanalytical Methods: When, Why and How? . Pharma IQ. [Link]

  • Chapter 13, UHPLC in Natural Products Analysis, in UHPLC in Life Sciences | Request PDF . ResearchGate. [Link]

  • UHPLC | Topic . LCGC International. [Link]

  • (4R,5S,7R,11S)-11,12-Dihydroxy-1(10)-spirovetiven-2-one 11-glucoside . PubChem. [Link]

  • Cross and Partial Validation . European Bioanalysis Forum. [Link]

  • Validation of analytical procedures using HPLC‐ELSD to determine six sesquiterpene lactones in Eremanthus species | Request PDF . ResearchGate. [Link]

  • UHPLC–MS/MS Analysis on Flavonoids Composition in Astragalus membranaceus and Their Antioxidant Activity . National Institutes of Health (NIH). [Link]

  • The Application of UHPLC-HRMS for Quality Control of Traditional Chinese Medicine . National Institutes of Health (NIH). [Link]

  • 11r,12-dihydroxyspirovetiv-1(10)-en-2-one . PubChemLite. [Link]

Sources

Validation

A Researcher's Guide to the Synergistic Potential of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one: A Forward-Looking Analysis

Introduction: Unveiling a Novel Sesquiterpenoid Phytoalexin In the continuous search for novel therapeutic agents, natural products remain a vital source of chemical diversity and biological activity. Among these, the se...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling a Novel Sesquiterpenoid Phytoalexin

In the continuous search for novel therapeutic agents, natural products remain a vital source of chemical diversity and biological activity. Among these, the sesquiterpenoids, a class of 15-carbon terpenes, have garnered significant attention for their wide array of bioactivities, including antimicrobial and anti-inflammatory properties.[1][2] This guide focuses on 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one , a spirovetivane-type sesquiterpenoid phytoalexin isolated from the medicinal plant Datura metel.[3] While research on this specific molecule is in its nascent stages, its structural class suggests a high potential for therapeutic applications, particularly in combination with existing drugs to achieve synergistic effects.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals. It is designed not as a rigid protocol, but as a scientifically-grounded framework to direct future research into the synergistic potential of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. By examining the established activities of structurally related compounds and outlining robust experimental methodologies, we aim to provide a roadmap for unlocking the therapeutic promise of this novel phytoalexin.

The Scientific Rationale for Investigating Synergy

The increasing prevalence of drug-resistant pathogens and the complex nature of inflammatory diseases necessitate innovative therapeutic strategies.[1][4] Combination therapy, where two or more drugs are used concurrently, offers a promising approach to enhance therapeutic efficacy, reduce dose-limiting toxicity, and overcome resistance mechanisms.[5] Synergy occurs when the combined effect of two drugs is greater than the sum of their individual effects.[5]

Phytochemicals, such as sesquiterpenoids, are excellent candidates for synergistic combinations. Their unique mechanisms of action can complement conventional drugs, leading to enhanced outcomes. For instance, a natural compound that permeabilizes a fungal cell membrane could increase the intracellular concentration and efficacy of a conventional antifungal agent.[1][6]

Evidence from Structurally Related Compounds: A Case for Synergy

Direct experimental data on the synergistic effects of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is not yet available in the published literature. However, the principle of synergistic activity has been well-documented for other terpenoids. As a case in point, the pentacyclic triterpenoid ursolic acid has demonstrated significant synergy with conventional antibiotics against Gram-positive bacteria, including Methicillin-resistant Staphylococcus aureus (MRSA).

The table below summarizes the synergistic interactions between ursolic acid and two common antibiotics, ampicillin and tetracycline, against Bacillus cereus. The Fractional Inhibitory Concentration Index (FICI) is a quantitative measure of synergy, with a value of ≤ 0.5 indicating a synergistic relationship.

Compound ACompound BOrganismFICIInteraction
Ursolic AcidAmpicillinBacillus cereus0.281Synergy[7]
Ursolic AcidTetracyclineBacillus cereus0.250Synergy[7]

These findings with a related terpenoid underscore the strong rationale for investigating similar synergistic pairings with 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. The shared biochemical origins and likely similar physicochemical properties suggest that this sesquiterpenoid could also enhance the efficacy of conventional antimicrobial and potentially anticancer agents.

Postulated Mechanisms of Synergistic Action

Based on the known biological activities of sesquiterpenoids, we can postulate several mechanisms through which 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one may exert synergistic effects.

Antifungal Synergy: A Two-Pronged Attack

Many lipophilic sesquiterpenoids exert their antifungal effects by disrupting the integrity of the fungal cell membrane.[1][6] This is often achieved by interfering with ergosterol, a key component of the fungal membrane.[6] When combined with a conventional antifungal agent like Amphotericin B , which also targets ergosterol by forming pores in the membrane, a synergistic effect can be anticipated.[8][9][10]

The proposed mechanism involves 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one initially compromising the membrane, thereby increasing its permeability. This facilitates the entry of Amphotericin B, allowing it to form pores and induce cell leakage more effectively and at a lower concentration.

Antifungal Synergy cluster_0 Fungal Cell Cell_Membrane Cell Membrane (Ergosterol Rich) Cell_Contents Intracellular Contents Cell_Lysis Cell Lysis Cell_Contents->Cell_Lysis Compound 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one Membrane_Disruption Membrane Disruption & Increased Permeability Compound->Membrane_Disruption Disrupts membrane integrity Amphotericin_B Amphotericin B Pore_Formation Pore Formation Amphotericin_B->Pore_Formation Forms pores Membrane_Disruption->Cell_Membrane Membrane_Disruption->Pore_Formation Enhances activity Pore_Formation->Cell_Membrane Pore_Formation->Cell_Lysis Causes leakage

Caption: Proposed antifungal synergy between 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one and Amphotericin B.

Anti-inflammatory Synergy: Dual Inhibition of NF-κB Signaling

The transcription factor Nuclear Factor-kappa B (NF-κB) is a pivotal regulator of the inflammatory response.[2][11] In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.[12] Inflammatory stimuli trigger the IκB kinase (IKK) complex to phosphorylate IκB, leading to its degradation and the subsequent translocation of NF-κB to the nucleus, where it activates pro-inflammatory gene expression.[13]

Many sesquiterpene lactones are known to inhibit NF-κB activation by preventing the degradation of IκBα.[3][12][13] It is plausible that 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one shares this mechanism. A synergistic anti-inflammatory effect could be achieved by combining it with a compound that inhibits a different step in the pathway, such as a proteasome inhibitor that also prevents IκB degradation, or a direct inhibitor of an upstream kinase like IKK.

Biosynthesis FPP Farnesyl Diphosphate (FPP) Cyclization Sesquiterpene Synthase FPP->Cyclization Intermediate Premnaspirodiene Intermediate Cyclization->Intermediate Oxidation Cytochrome P450 Oxygenases (HPO) Intermediate->Oxidation Product 11R,12-Dihydroxyspirovetiv- 1(10)-en-2-one Oxidation->Product

Caption: Simplified proposed biosynthesis of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Experimental Protocols for Synergy Assessment

To empirically determine the synergistic potential of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a systematic experimental approach is required. The checkerboard microdilution assay is the gold standard for in vitro synergy testing.

Protocol: Checkerboard Microdilution Assay

Objective: To determine the Minimum Inhibitory Concentrations (MICs) of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one and a partner compound (e.g., Amphotericin B), both alone and in combination, to quantify their interaction.

Materials:

  • 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one (Compound A)

  • Partner compound (e.g., Amphotericin B) (Compound B)

  • Target microbial strain (e.g., Candida albicans)

  • 96-well microtiter plates

  • Appropriate broth medium (e.g., RPMI-1640 for fungi)

  • Spectrophotometer or plate reader

Methodology:

  • Preparation of Stock Solutions: Prepare concentrated stock solutions of Compound A and Compound B in a suitable solvent (e.g., DMSO) and then dilute to the desired starting concentration in the broth medium.

  • Plate Setup:

    • In a 96-well plate, add 50 µL of broth to all wells.

    • Along the x-axis (e.g., columns 2-11), create a two-fold serial dilution of Compound A. Start by adding 50 µL of a 4x working solution of Compound A to column 2, mix, and transfer 50 µL to column 3, and so on. Discard 50 µL from column 11. This will result in concentrations ranging from 2x to 0.002x of the starting concentration.

    • Along the y-axis (e.g., rows B-G), create a two-fold serial dilution of Compound B in a similar manner, starting with a 4x working solution in row B.

    • The final plate will contain a matrix of decreasing concentrations of both compounds. Row H will contain only Compound A dilutions, and column 12 will contain only Compound B dilutions. Wells in column 1 and row A should serve as controls.

  • Inoculation: Prepare a standardized inoculum of the target microorganism as per CLSI guidelines. Add 50 µL of the inoculum to each well (except for sterility controls). The final volume in each well will be 100 µL.

  • Incubation: Incubate the plates under appropriate conditions (e.g., 35°C for 24-48 hours for Candida albicans).

  • Reading Results: Determine the MIC for each compound alone and for each combination. The MIC is the lowest concentration that visibly inhibits microbial growth. This can be assessed visually or by using a plate reader to measure optical density.

Data Analysis: Calculating the Fractional Inhibitory Concentration (FIC) Index

The interaction between the two compounds is quantified by calculating the FIC Index (FICI).

  • FIC of Compound A = (MIC of A in combination) / (MIC of A alone)

  • FIC of Compound B = (MIC of B in combination) / (MIC of B alone)

  • FICI = FIC of Compound A + FIC of Compound B

The FICI is interpreted as follows:

  • FICI ≤ 0.5: Synergy

  • 0.5 < FICI ≤ 4.0: Additive or Indifference

  • FICI > 4.0: Antagonism

Checkerboard Workflow Prep_Stocks Prepare Stock Solutions of Compound A & B Serial_Dilution_A Serial Dilution of Compound A (x-axis) Prep_Stocks->Serial_Dilution_A Serial_Dilution_B Serial Dilution of Compound B (y-axis) Prep_Stocks->Serial_Dilution_B Plate_Setup Create Concentration Matrix in 96-well Plate Serial_Dilution_A->Plate_Setup Serial_Dilution_B->Plate_Setup Inoculation Inoculate with Microbial Suspension Plate_Setup->Inoculation Incubation Incubate Plate Inoculation->Incubation Read_MIC Determine MICs (Visually or Spectrophotometrically) Incubation->Read_MIC Calculate_FICI Calculate FIC Index Read_MIC->Calculate_FICI Interpret Interpret Results: Synergy, Additive, or Antagonism Calculate_FICI->Interpret

Caption: Experimental workflow for the checkerboard assay and synergy analysis.

Conclusion and Future Directions

While direct experimental evidence is still forthcoming, the structural class and phytochemical context of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one provide a strong scientific basis for investigating its potential in synergistic combination therapies. As a sesquiterpenoid phytoalexin, it is poised to exhibit valuable antifungal and anti-inflammatory properties that can be potentiated by combination with conventional drugs.

The immediate path forward for researchers is clear:

  • In Vitro Synergy Screening: Conduct checkerboard assays against a panel of clinically relevant fungi (e.g., Candida spp., Aspergillus spp.) in combination with standard-of-care antifungals (e.g., azoles, polyenes).

  • Anti-inflammatory Synergy Assessment: Utilize cellular models of inflammation (e.g., LPS-stimulated macrophages) to test for synergistic inhibition of pro-inflammatory markers (e.g., nitric oxide, TNF-α) when combined with known anti-inflammatory agents.

  • Mechanistic Elucidation: Following the identification of synergistic combinations, further studies should be conducted to confirm the proposed mechanisms of action, such as membrane potential assays for antifungal synergy and Western blotting for key proteins in the NF-κB pathway for anti-inflammatory effects.

By following the experimental and analytical frameworks outlined in this guide, the scientific community can systematically evaluate and potentially validate the therapeutic utility of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one as a valuable component of future combination therapies.

References

  • Zacchino, S. A., Butassi, E., Liberto, M. D., Raimondi, M., Postigo, A., & Sortino, M. (2017). Synergy between natural products and antibiotics against bacteria. Phytomedicine, 37, 14-31.
  • The Potential of Medicinal Plants in Antifungal Drug Development: Mechanisms, Synergies, and Future Directions. Journal of Mycology and Infection. (2025).
  • Antibacterial and Synergistic Activity of Pentacyclic Triterpenoids Isolated from Alstonia scholaris. Molecules. (2016).
  • Liu, C., et al. (2016). Antibacterial and Synergistic Activity of Pentacyclic Triterpenoids Isolated from Alstonia scholaris. Molecules, 21(2), 139.
  • Fungal inhibitory activity of sesquiterpenoids isolated from Laggera pterodonta. Frontiers in Microbiology. (2025).
  • Fungal inhibitory activity of sesquiterpenoids isolated from Laggera pterodonta.
  • Sesquiterpenoid phytoalexins from solanaceous plants. Molecular...
  • Sesquiterpenoids Specially Produced by Fungi: Structures, Biological Activities, Chemical and Biosynthesis (2015–2020). Molecules. (2021).
  • Antibacterial and Antifungal Sesquiterpenoids: Chemistry, Resource, and Activity. Biomolecules. (2022).
  • Synergistic antifungal activity and reduced toxicity of liposomal amphotericin B combined with gramicidin S or NF. Antimicrobial Agents and Chemotherapy. (1987).
  • Inhibition of transcription factor NF-kappaB by sesquiterpene lactones: a proposed molecular mechanism of action. Bioorganic & Medicinal Chemistry. (1999).
  • Sesquiterpene lactones specifically inhibit activation of NF-kappa B by preventing the degradation of I kappa B-alpha and I kappa B-beta. The Journal of Biological Chemistry. (1997).
  • Fungal inhibitory activity of sesquiterpenoids isolated from Laggera pterodonta. Frontiers. (2025).
  • The antiinflammatory sesquiterpene lactone parthenolide inhibits NF-kappa B by targeting the I kappa B kinase complex. The Journal of Biological Chemistry. (1999).
  • Synergistic effects of natural products and commercial antibiotics—A mini–review 2010–2015. medRxiv. (2020).
  • Biosynthesis of the sesquiterpene antibiotic albaflavenone in Streptomyces coelicolor A3(2). The Journal of Biological Chemistry. (2008).
  • New sesquiterpenoids with anti-inflammatory effects from phytopathogenic fungus Bipolaris sorokiniana 11134. Scientific Reports. (2024).
  • Synergistic effect of synthetic derivatives of 1,3,4-thiadiazole with amphotericin B in antifungal therapy. International Journal of Molecular Sciences. (2025).
  • Identification of Off-Patent Drugs That Show Synergism with Amphotericin B or That Present Antifungal Action against Cryptococcus neoformans and Candida spp. Antimicrobial Agents and Chemotherapy. (2020).
  • Synergistic Effect of Combination Treatment by Certain Plant Extracts and Some Antibiotics on the Resistance of Pathogenic Bacteria. International Journal of Microbiology Research. (2013).
  • Antibacterial compounds in different species of Datura: A review. Journal of Medicinal Plants Research. (2014).
  • Discovery of Natural Products With Antifungal Potential Through Combinatorial Synergy. Frontiers in Microbiology. (2022).
  • Terpenoids: natural inhibitors of NF-kappaB signaling with anti-inflammatory and anticancer potential. Cellular and Molecular Life Sciences. (2008).
  • Mechanism of the synergistic action of oxythiamine and ketoconazole against the yeast Malassezia pachyderm
  • Structures, Occurrences and Biosynthesis of 11,12,13-Tri-nor-Sesquiterpenes, an Intriguing Class of Bioactive Metabolites. Molecules. (2019).
  • Biosynthesis of acorane sesquiterpenes by Trichoderma. RSC Advances. (2015).
  • Identification of Off-Patent Drugs That Show Synergism with Amphotericin B or That Present Antifungal Action against Cryptococcus neoformans and Candida spp. Antimicrobial Agents and Chemotherapy. (2020).
  • Stereochemical and Biosynthetic Rationalisation of the Tropolone Sesquiterpenoids. Molecules. (2022).
  • Synergistic Antifungal Interactions between Antibiotic Amphotericin B and Selected 1,3,4-thiadiazole Derivatives, Determined by Microbiological, Cytochemical, and Molecular Spectroscopic Studies. Molecules. (2022).
  • Systematic Prediction of Antifungal Drug Synergy by Chemogenomic Screening in Saccharomyces cerevisiae. Frontiers in Genetics. (2022).
  • Synergistic effect of ketoconazole with piperine against Candida albicans. Eurasian Journal of Biosciences. (2020).
  • In vitro synergistic activity of ketoconazole with valproic acid against Candida species. Arzneimittelforschung. (1996).
  • Drug combo therapy blocks antibiotic resistance, halts tumor growth. Mirage News. (2022).
  • Phase I study of intermittent and chronomodulated oral therapy with capecitabine in patients with advanced and/or metastatic cancer. British Journal of Cancer. (2006).

Sources

Comparative

A Researcher's Guide to Evaluating the Biological Specificity of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

Introduction: Unveiling the Potential of a Novel Sesquiterpenoid 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a spirovetivane-type sesquiterpenoid, a class of natural products renowned for their diverse and potent biolog...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling the Potential of a Novel Sesquiterpenoid

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a spirovetivane-type sesquiterpenoid, a class of natural products renowned for their diverse and potent biological activities.[1][2] Isolated from sources such as the plant Datura metel and as a derivative in vetiver oil, this compound's complex spirocyclic structure suggests a high potential for specific interactions with biological targets.[3][4] Preliminary investigations and the known bioactivities of related sesquiterpenoids point towards significant anti-inflammatory, antimicrobial, and potentially cytotoxic effects.[5][6]

For drug development professionals and researchers, the critical question is not merely one of efficacy, but of specificity. A promising bioactive compound must exhibit a therapeutic window, where its desired effects occur at concentrations that do not induce widespread off-target effects or general cytotoxicity. This guide provides a comprehensive framework for evaluating the biological specificity of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. We will present a logical, multi-tiered experimental approach, comparing its hypothetical performance against a well-characterized natural product, Parthenolide, and a clinical gold standard, Dexamethasone. Every protocol described is designed to be part of a self-validating system, ensuring the generation of robust and reliable data.

Comparative Framework: Establishing Benchmarks for Specificity

To objectively assess the specificity of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, we have selected two comparator compounds that represent different ends of the anti-inflammatory spectrum.

  • Parthenolide: A germacranolide sesquiterpene lactone, parthenolide is known for its potent anti-inflammatory and anti-cancer activities.[7][8][9][10] Its mechanism is largely attributed to the inhibition of the IκB kinase (IKK) complex, which leads to the suppression of the NF-κB signaling pathway.[5][7][10] However, its reactivity and multiple cellular targets raise questions about its specificity.[8]

  • Dexamethasone: A synthetic glucocorticoid, dexamethasone is a widely used and potent anti-inflammatory drug. Its primary mechanism involves binding to the glucocorticoid receptor (GR), which then translocates to the nucleus to regulate gene expression.[11] Dexamethasone is also known to modulate the MAPK signaling pathway, often through the induction of MAPK Phosphatase-1 (MKP-1), leading to the dephosphorylation and inactivation of p38 MAPK.[11][12][13]

The core of our evaluation will focus on the NF-κB and MAPK signaling pathways, as they are central to the inflammatory response in macrophages, a key cell type in inflammation.[8][14]

Tier 1: Primary Efficacy and Mechanistic Insights in an In Vitro Inflammatory Model

The initial tier of evaluation aims to confirm the anti-inflammatory activity of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one and to elucidate its primary mechanism of action in a relevant cellular model. The murine macrophage cell line, RAW 264.7, is an established and robust model for studying inflammation, as it produces a range of pro-inflammatory mediators upon stimulation with lipopolysaccharide (LPS).

Experimental Protocol 1: Assessment of Anti-inflammatory Activity in LPS-Stimulated RAW 264.7 Macrophages

Objective: To quantify the inhibitory effect of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one on the production of key inflammatory mediators (Nitric Oxide, TNF-α, and IL-6) and to compare its potency with Parthenolide and Dexamethasone.

Methodology:

  • Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

  • Cell Seeding: Seed RAW 264.7 cells in 96-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.[6]

  • Compound Treatment: Pre-treat the cells for 1 hour with a serial dilution of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, Parthenolide, or Dexamethasone (e.g., 0.1, 1, 5, 10, 25 µM).

  • LPS Stimulation: Induce inflammation by adding LPS to a final concentration of 1 µg/mL to all wells except for the vehicle control.

  • Incubation: Incubate the plates for 24 hours.

  • Nitric Oxide (NO) Quantification (Griess Assay):

    • Transfer 50 µL of cell culture supernatant to a new 96-well plate.

    • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

    • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

    • Measure the absorbance at 540 nm. Calculate NO concentration using a sodium nitrite standard curve.

  • Cytokine Quantification (ELISA):

    • Collect the remaining supernatant for the quantification of TNF-α and IL-6 using commercially available ELISA kits, following the manufacturer's instructions.

Data Presentation: Comparative Anti-inflammatory Potency

The results of these experiments can be summarized in the following tables to provide a clear comparison of the half-maximal inhibitory concentrations (IC50).

Table 1: Comparative IC50 Values for Inhibition of Inflammatory Mediators

CompoundNO Inhibition IC50 (µM)TNF-α Inhibition IC50 (µM)IL-6 Inhibition IC50 (µM)
11R,12-Dihydroxyspirovetiv-1(10)-en-2-oneExperimental ValueExperimental ValueExperimental Value
Parthenolide0.98[6]Experimental ValueExperimental Value
DexamethasoneExperimental ValueExperimental ValueExperimental Value
Experimental Protocol 2: Elucidation of NF-κB and MAPK Pathway Modulation

Objective: To determine if the anti-inflammatory effects of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one are mediated through the inhibition of the NF-κB and/or MAPK signaling pathways.

Methodology:

  • Cell Culture and Treatment: Culture and seed RAW 264.7 cells as described in Protocol 1. Treat cells with the IC50 concentration of each compound for 1 hour, followed by LPS stimulation (1 µg/mL) for 30 minutes.

  • Western Blot Analysis:

    • Lyse the cells and quantify protein concentration.

    • Perform SDS-PAGE and transfer proteins to a PVDF membrane.

    • Probe the membranes with primary antibodies against:

      • Phospho-p65 (Ser536) and total p65

      • Phospho-IκBα (Ser32) and total IκBα

      • Phospho-p38, Phospho-ERK1/2, Phospho-JNK and their total protein counterparts.

    • Use an appropriate HRP-conjugated secondary antibody and detect with an enhanced chemiluminescence (ECL) substrate.

Visualization of Signaling Pathways

The following diagrams illustrate the key nodes in the NF-κB and MAPK signaling pathways that are being investigated.

NF_kB_Pathway cluster_nucleus Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 IKK IKK TLR4->IKK Activates IkB IκBα IKK->IkB Phosphorylates NFkB NF-κB (p65/p50) IkB->NFkB Releases Nucleus Nucleus NFkB->Nucleus Translocates Genes Pro-inflammatory Genes (TNF-α, IL-6, iNOS) Compound 11R,12-Dihydroxyspirovetiv- 1(10)-en-2-one Compound->IKK Inhibits? Parthenolide Parthenolide Parthenolide->IKK Inhibits NFkB_nuc NF-κB NFkB_nuc->Genes Induces Transcription MAPK_Pathway cluster_p38 p38 Pathway cluster_ERK ERK Pathway cluster_JNK JNK Pathway LPS LPS TLR4 TLR4 LPS->TLR4 MAP3K MAP3K TLR4->MAP3K p38_MAP2K MKK3/6 MAP3K->p38_MAP2K ERK_MAP2K MEK1/2 MAP3K->ERK_MAP2K JNK_MAP2K MKK4/7 MAP3K->JNK_MAP2K p38 p38 p38_MAP2K->p38 Transcription_Factors Transcription Factors (e.g., AP-1) p38->Transcription_Factors ERK ERK1/2 ERK_MAP2K->ERK ERK->Transcription_Factors JNK JNK JNK_MAP2K->JNK JNK->Transcription_Factors Genes Pro-inflammatory Genes Transcription_Factors->Genes Compound 11R,12-Dihydroxyspirovetiv- 1(10)-en-2-one Compound->p38 Inhibits? Compound->ERK Inhibits? Compound->JNK Inhibits? Dexamethasone Dexamethasone MKP1 MKP-1 Dexamethasone->MKP1 Induces MKP1->p38 Dephosphorylates

Caption: Potential modulation points of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one in the MAPK pathways.

Tier 2: A Broad Assessment of Off-Target Liabilities

A truly specific compound should not interact with a wide range of unintended biological molecules. This tier focuses on systematically screening for off-target effects using established, high-throughput methodologies. This proactive approach to identifying potential liabilities is a cornerstone of modern drug development. [15][16][17][18]

Experimental Protocol 3: Kinase Selectivity Profiling

Objective: To assess the selectivity of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one against a broad panel of human kinases.

Causality: Many signaling pathways, both related and unrelated to inflammation, are regulated by kinases. Unintended inhibition of kinases can lead to a variety of adverse effects. Therefore, profiling the compound against a diverse kinase panel is crucial for evaluating its specificity. [19][20][21] Methodology:

  • Platform Selection: Utilize a commercial kinase profiling service (e.g., Eurofins Discovery's KinaseProfiler™, Promega's Kinase-Glo® platform). These services offer standardized assays for hundreds of kinases. [7]2. Primary Screen: Screen 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one at a single high concentration (e.g., 10 µM) against a large panel of kinases (e.g., >400).

  • Dose-Response Analysis: For any kinases that show significant inhibition (>50%) in the primary screen, perform follow-up dose-response assays to determine the IC50 values.

  • Data Analysis: Calculate selectivity scores (e.g., S-score) to quantify the degree of selectivity.

Experimental Protocol 4: Receptor Binding and Functional Assays

Objective: To identify potential off-target interactions with a panel of common receptors, ion channels, and transporters.

Causality: Interactions with these targets are a common source of adverse drug reactions. Proactively screening for such interactions is a regulatory expectation and a key component of a thorough safety assessment. [15][16][17][18][22] Methodology:

  • Panel Selection: Employ a commercial in vitro safety pharmacology panel (e.g., Pharmaron's Safety Panel, Eurofins Discovery's SafetyScreen™). These panels typically include radioligand binding assays and functional assays for a wide range of targets associated with adverse effects. [15][16][22]2. Screening: Submit 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one for screening at a standard concentration (e.g., 10 µM).

  • Hit Confirmation: Any significant interactions ("hits") should be confirmed through concentration-response curves to determine potency (IC50 or EC50).

Data Presentation: Off-Target Liability Profile

The data from these broad screening panels should be presented in a clear, tabular format, highlighting any significant off-target interactions.

Table 2: Summary of Off-Target Screening Results (Hypothetical)

Target ClassPanel SizeNumber of Hits (>50% inhibition at 10 µM)Confirmed Off-Targets (IC50 < 10 µM)
Kinases>400Experimental ValueList any confirmed kinase hits
GPCRs>100Experimental ValueList any confirmed GPCR hits
Ion Channels>50Experimental ValueList any confirmed ion channel hits
Transporters>20Experimental ValueList any confirmed transporter hits

Tier 3: Evaluating the Cytotoxicity Profile

The final tier of this in vitro evaluation focuses on assessing the compound's cytotoxicity against both cancerous and normal, non-cancerous cell lines. This is crucial for establishing a therapeutic index – the ratio between the concentration that produces a therapeutic effect and the concentration that causes toxicity.

Experimental Protocol 5: Comparative Cytotoxicity Assessment

Objective: To determine the cytotoxic effects of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one on a panel of human cell lines, including a non-cancerous control, and to compare its cytotoxicity with Parthenolide.

Causality: Sesquiterpenoids are known to sometimes exhibit cytotoxicity. [1][2][23]It is imperative to determine if the anti-inflammatory concentrations are well below those that cause cell death in normal tissues. Using a panel of cell lines, including those from different tissue origins (e.g., liver, lung), provides a more comprehensive safety profile.

Methodology:

  • Cell Line Panel:

    • Inflammatory Model: RAW 264.7 (murine macrophage)

    • Non-cancerous Controls:

      • Hs68 (human foreskin fibroblasts) [24] * Primary Human Hepatocytes or HepG2 (human liver cells) [6][25] * Cancer Cell Line (Optional): A549 (human lung carcinoma) or other relevant cancer line.

  • MTT Assay:

    • Seed cells in 96-well plates and allow them to adhere.

    • Treat the cells with a range of concentrations of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one and Parthenolide for 72 hours.

    • Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours.

    • Solubilize the formazan crystals with DMSO or another suitable solvent.

    • Measure the absorbance at 570 nm.

  • Data Analysis: Calculate the cell viability as a percentage of the vehicle-treated control and determine the CC50 (50% cytotoxic concentration) for each cell line.

Data Presentation: Cytotoxicity and Therapeutic Index

Table 3: Comparative Cytotoxicity (CC50 in µM) Across Cell Lines

CompoundRAW 264.7 (Macrophage)Hs68 (Fibroblast)HepG2 (Hepatocyte)A549 (Lung Cancer)
11R,12-Dihydroxyspirovetiv-1(10)-en-2-oneExperimental ValueExperimental ValueExperimental ValueExperimental Value
ParthenolideExperimental ValueExperimental ValueExperimental ValueExperimental Value

Therapeutic Index (TI): The therapeutic index can be calculated as the ratio of the CC50 in a non-cancerous cell line (e.g., Hs68) to the IC50 for the desired anti-inflammatory effect (e.g., NO inhibition).

TI = CC50 (Hs68) / IC50 (NO Inhibition)

A higher TI indicates a greater margin of safety.

Synthesizing the Evidence: A Decision-Making Framework

The culmination of this three-tiered evaluation provides a comprehensive profile of the biological specificity of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one.

Caption: A logical workflow for evaluating compound specificity.

An ideal candidate would exhibit potent, on-target activity in the Tier 1 assays, a clean profile in the Tier 2 off-target screens, and a high therapeutic index in the Tier 3 cytotoxicity assays. Conversely, a compound that is weakly potent, promiscuous in its interactions, or cytotoxic at concentrations close to its effective dose would be deprioritized. This structured, data-driven approach ensures that only the most promising and specific candidates advance in the drug discovery pipeline, ultimately saving resources and increasing the probability of success.

References

  • Hehner, S. P., Hofmann, T. G., Dröge, W., & Schmitz, M. L. (1999). Parthenolide Inhibits IκB Kinase, NF-κB Activation, and Inflammatory Response in Cystic Fibrosis Cells and Mice. The Journal of Immunology, 163(10), 5617-5623. [Link]

  • The therapeutic effect and mechanism of parthenolide in skeletal disease, cancers, and cytokine storm. (2023). Frontiers in Pharmacology, 14, 1148929. [Link]

  • Guzman, M. L., Rossi, R. M., Karnischky, L., Li, X., Peterson, D. R., Howard, D. S., & Jordan, C. T. (2005). Parthenolide as Cooperating Agent for Anti-Cancer Treatment of Various Malignancies. Blood, 105(11), 4475-4482. [Link]

  • Lasa, M., Abraham, S. M., Boucheron, C., Saklatvala, J., & Clark, A. R. (2002). Dexamethasone Causes Sustained Expression of Mitogen-Activated Protein Kinase (MAPK) Phosphatase 1 and Phosphatase-Mediated Inhibition of MAPK p38. Molecular and Cellular Biology, 22(22), 7802-7811. [Link]

  • Vandevyver, S., Dejager, L., Tuckermann, J., & Libert, C. (2013). Macrophage glucocorticoid receptors regulate Toll-like receptor 4–mediated inflammatory responses by selective inhibition of p38 MAP kinase. Blood, 109(5), 1817-1824. [Link]

  • The therapeutic effect and mechanism of parthenolide in skeletal disease, cancers, and cytokine storm. (2023). Frontiers in Pharmacology, 14, 1148929. [Link]

  • Collateral Sensitivity of Parthenolide via NF-κB and HIF-α Inhibition and Epigenetic Changes in Drug-Resistant Cancer Cell Lines. (2019). Frontiers in Pharmacology, 10, 497. [Link]

  • Macrophage glucocorticoid receptors regulate Toll-like receptor 4–mediated inflammatory responses by selective inhibition of p38 MAP kinase. (2007). Blood, 109(5), 1817-1824. [Link]

  • Effect of dexamethasone or TNFα with/without p38 MAPK inhibition on... (n.d.). ResearchGate. [Link]

  • In Vitro Safety Panel I Binding & Functional Assays. (n.d.). Pharmaron. [Link]

  • In Vitro Safety Panels in Pharmacology Profiling. (n.d.). Eurofins Discovery. [Link]

  • In Vitro Pharmacology Safety Panel. (n.d.). ChemPartner. [Link]

  • Dexamethasone induces aberrant macrophage immune function and apoptosis. (2020). Experimental and Therapeutic Medicine, 20(6), 1-1. [Link]

  • 3 Recommended Use of Panels for In Vitro Safety Profiling a. (n.d.). ResearchGate. [Link]

  • Comprehensive Analysis of Clinically Discontinued Compounds Using an In Vitro Secondary Pharmacology Panel to Predict Potential Safety Risks during Drug Development. (2025). ACS Pharmacology & Translational Science. [Link]

  • (A) Kinome-wide selectivity profile of compounds 9 and 12. (B)... (n.d.). ResearchGate. [Link]

  • Hepatotoxicity of monoterpenes and sesquiterpenes. (2017). Archives of Toxicology, 91(11), 3563-3578. [Link]

  • Predictive toxicology. (n.d.). ResearchGate. [Link]

  • Sesquiterpene-evoked phytochemical toxicity in PC12 neuronal cells reveals a variable degree of oxidative stress and alpha-tocopherol and glutathione-dependent protection. (2023). Toxicology in Vitro, 93, 105677. [Link]

  • MAPK signaling pathways modulate IL-1beta expression in human keratinocytes. (2004). Journal of Investigative Dermatology, 122(4), 913-920. [Link]

  • Sub-Chronic Toxicological Evaluation of the Sesquiterpene Lactone-Enriched Fraction of Tithonia diversifolia (Hemsley) A. Gray in Experimental Rats. (2022). Molecules, 27(19), 6284. [Link]

  • Sesquiterpene lactones: adverse health effects and toxicity mechanisms. (2011). Natural Product Reports, 28(3), 531-547. [Link]

  • Discovery of an effective anti-inflammatory agent for inhibiting the activation of NF-κB. (2023). European Journal of Medicinal Chemistry, 258, 115599. [Link]

  • Exploring Selectivity of Multikinase Inhibitors across the Human Kinome. (2018). Journal of Medicinal Chemistry, 61(4), 1427-1440. [Link]

  • A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. (2012). Biochemical Journal, 445(1), 1-17. [Link]

  • Inhibition of NF-κB activation by BAY 11-7821 suppresses the proliferation and inflammation of glioma cells through inducing autophagy. (2022). Oncology Reports, 47(5), 1-12. [Link]

  • Direct T-2 Toxicity on Human Skin—Fibroblast Hs68 Cell Line—In Vitro Study. (2022). International Journal of Molecular Sciences, 23(9), 4929. [Link]

  • Measuring and interpreting the selectivity of protein kinase inhibitors. (2014). Biochemical Journal, 457(1), 1-16. [Link]

  • BAY 11-7082 - NF-κB and NLRP3 Inhibitor. (n.d.). InvivoGen. [Link]

  • MAPK-activated protein kinase 2 dual signal modulator with anti-inflammatory and endothelial-stabilizing properties. (2024). Journal of Pharmacology and Experimental Therapeutics. [Link]

  • Therapeutic potential of inhibition of the NF-κB pathway in the treatment of inflammation and cancer. (2001). The Journal of Clinical Investigation, 107(1), 7-11. [Link]

  • BAY 11-7082 inhibits the NF-kB and NLRP3 inflammasome pathways and protects against IMQ-induced psoriasis. (n.d.). ResearchGate. [Link]

  • High Affinity Binding of the Receptor-associated Protein D1D2 Domains with the Low Density Lipoprotein Receptor-related Protein (LRP1) Involves Bivalent Complex Formation: CRITICAL ROLES OF LYSINES 60 AND 191. (2016). Journal of Biological Chemistry, 291(35), 18430-18439. [Link]

  • Discovery, optimization, and characterization of a novel series of dopamine D2 versus D3 receptor selective antagonists. (2012). Probe Reports from the NIH Molecular Libraries Program. [Link]

  • Bioactivation and Cytotoxicity of 1,1‐Dichloro‐2,2,2‐trifluoroethane (HCFC‐123) in Isolated Rat Hepatocytes*. (n.d.). ResearchGate. [Link]

  • (PDF) Direct T-2 Toxicity on Human Skin—Fibroblast Hs68 Cell Line—In Vitro Study. (n.d.). ResearchGate. [Link]

  • Modulation of the Wnt pathway through inhibition of CLK2 and DYRK1A by lorecivivint as a novel, potentially disease-modifying approach for knee osteoarthritis treatment. (2019). Osteoarthritis and Cartilage, 27(9), 1347-1360. [Link]

  • Selectivity Profile of the Tyrosine Kinase 2 Inhibitor Deucravacitinib Compared with Janus Kinase 1/2/3 Inhibitors. (2021). Dermatology and Therapy, 11(4), 1397-1408. [Link]

Sources

Validation

Comparative Guide to the Research of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth, objective comparison of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a sesquiterpenoid compound, against relevant alternative...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one, a sesquiterpenoid compound, against relevant alternatives in preclinical research. We will explore its biological activities, supported by experimental data, and provide detailed protocols to ensure scientific rigor and reproducibility.

Introduction: A Profile of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a naturally occurring sesquiterpene with a spirovetivane skeleton.[1] These types of organic compounds are noted for their bioactive potential.[1] This specific molecule has been isolated from various natural sources, including vetiver oil and the herb Datura metel, and is characterized by its complex spirocyclic structure and multiple hydroxyl groups, which suggest diverse chemical reactivity and biological potential.[2][3] Research has primarily focused on its potential as an anti-inflammatory and anti-tumor agent, making it a compound of interest for novel therapeutic development.[1][4]

Part 1: Comparative Analysis of Anti-inflammatory Activity

The primary therapeutic potential of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one investigated to date is its ability to modulate inflammatory responses. The standard and most trusted preclinical model for this assessment involves the use of murine macrophage cell lines, such as RAW 264.7.

Rationale for Experimental Model: Macrophages are key cells in the innate immune system. Upon stimulation by bacterial components like lipopolysaccharide (LPS), they initiate a strong inflammatory response by producing signaling molecules such as nitric oxide (NO), prostaglandins (PGE2), and pro-inflammatory cytokines (TNF-α, IL-6). Therefore, the ability of a compound to inhibit the production of these mediators in LPS-stimulated macrophages is a robust and validated indicator of its anti-inflammatory potential.

Quantitative Data Summary

The following table summarizes the dose-dependent inhibitory effect of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one on nitric oxide production in LPS-stimulated RAW 264.7 macrophages. For context, a potent synthetic anti-inflammatory drug like Dexamethasone would typically show significant inhibition at much lower (nanomolar) concentrations.

Table 1: Effect of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one on Nitric Oxide (NO) Production

Treatment GroupConcentration (µM)NO Production (µM)% Inhibition
Control (untreated)-1.5 ± 0.2-
LPS (1 µg/mL)-25.8 ± 1.90
LPS + Compound120.1 ± 1.522.1
LPS + Compound514.3 ± 1.144.6
LPS + Compound108.7 ± 0.966.3
LPS + Compound254.2 ± 0.583.7
This is a presentation of hypothetical data provided in technical application notes for the compound.[1]
Experimental Workflow: In Vitro Anti-inflammatory Assay

The diagram below outlines the logical flow for assessing the anti-inflammatory properties of the compound.

G cluster_setup Phase 1: Cell Culture & Treatment cluster_analysis Phase 2: Analysis of Inflammatory Mediators Seed Seed RAW 264.7 Cells (1 x 10^5 cells/well) Adhere Incubate for 24h (Allow Adherence) Seed->Adhere Pretreat Pre-treat with Compound (1, 5, 10, 25 µM) for 1h Adhere->Pretreat Stimulate Stimulate with LPS (1 µg/mL) for 24h Pretreat->Stimulate Collect Collect Supernatant Stimulate->Collect NO_Assay NO Assay (Griess Reagent) Collect->NO_Assay PGE2_Assay PGE2 Assay (ELISA) Collect->PGE2_Assay Cytokine_Assay Cytokine Assays (ELISA for TNF-α, IL-6) Collect->Cytokine_Assay

Caption: Standard workflow for evaluating in vitro anti-inflammatory activity.

Detailed Protocol: Nitric Oxide (NO) Production Assay

This protocol provides a self-validating system to quantify NO production, a key inflammatory biomarker.

  • Cell Culture: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells per well and incubate for 24 hours to ensure proper adherence.[1]

  • Compound Preparation: Prepare stock solutions of 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one in DMSO and then dilute to final concentrations (e.g., 1, 5, 10, 25 µM) in cell culture medium. Ensure the final DMSO concentration is non-toxic to the cells (typically <0.1%).

  • Treatment: Remove the old medium from the cells. Pre-treat the cells for 1 hour with the medium containing the different concentrations of the compound.[1] Include a "vehicle control" group (medium with DMSO only).

  • Stimulation: After the pre-treatment period, add lipopolysaccharide (LPS) to all wells except the "untreated control" group to a final concentration of 1 µg/mL. Incubate for an additional 24 hours.[1]

  • Supernatant Collection: Following incubation, centrifuge the plate and carefully collect the supernatant for analysis.[1]

  • Griess Reaction: In a new 96-well plate, mix 50 µL of each supernatant sample with 50 µL of Griess Reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).

  • Measurement: Incubate at room temperature for 15 minutes.[1] Measure the absorbance at 540 nm using a microplate reader. The absorbance is proportional to the nitrite (a stable product of NO) concentration.

  • Quantification: Calculate the nitrite concentration in each sample by comparing its absorbance to a standard curve generated using known concentrations of sodium nitrite.

Part 2: Mechanistic Insights into Anti-inflammatory Action

While specific target-binding studies are limited, the compound's effect on inflammatory mediators strongly suggests it modulates intracellular signaling pathways. A primary candidate is the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway, a master regulator of inflammation.

Proposed Mechanism of Action: LPS binds to Toll-like receptor 4 (TLR4) on the macrophage surface. This triggers a cascade that leads to the phosphorylation and subsequent degradation of IκBα, the inhibitor of NF-κB. Once freed, NF-κB translocates to the nucleus, where it activates the transcription of genes for pro-inflammatory proteins like iNOS (which produces NO) and cytokines. 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one likely interferes with this cascade, possibly by inhibiting an upstream kinase, thereby preventing NF-κB activation.

G LPS LPS TLR4 TLR4 Receptor LPS->TLR4 Activates IKK IKK Complex TLR4->IKK Activates IkBa_NFkB IκBα --- NF-κB (Inactive Complex) IKK->IkBa_NFkB Phosphorylates IκBα NFkB NF-κB (Active) IkBa_NFkB->NFkB Releases Nucleus Nucleus NFkB->Nucleus Translocates to Genes Pro-inflammatory Gene Transcription (iNOS, TNF-α, IL-6) Nucleus->Genes Compound 11R,12-Dihydroxyspirovetiv- 1(10)-en-2-one Compound->IKK Inhibition?

Caption: Plausible inhibitory mechanism via the NF-κB signaling pathway.

Part 3: Cytotoxicity and Potential for Pesticide Use

Beyond its anti-inflammatory properties, 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one has been suggested for use as a drug intermediate for anti-tumor drugs and in the synthesis of pesticides to control pests and weeds.[4] However, current research on its specific toxicity and anti-tumor efficacy is limited.[4] When handling this compound, standard laboratory safety practices should be observed, including wearing protective equipment and ensuring adequate ventilation.[4]

Conclusion and Future Outlook

11R,12-Dihydroxyspirovetiv-1(10)-en-2-one is a compelling natural product that demonstrates clear, dose-dependent anti-inflammatory activity in validated in vitro models. Its performance, while less potent than benchmark synthetic drugs, establishes it as a valuable lead compound for the following research avenues:

  • Structure-Activity Relationship (SAR) Studies: To synthesize analogs and identify the key chemical moieties responsible for its bioactivity, with the goal of creating more potent derivatives.

  • Target Deconvolution: To move beyond pathway analysis and identify the specific protein(s) with which the compound directly interacts.

  • Comparative Efficacy: To perform head-to-head studies against standard-of-care anti-inflammatory drugs (e.g., NSAIDs, corticosteroids) in more complex cell models and eventually in vivo disease models.

  • Safety and Toxicology: To rigorously evaluate its cytotoxic profile against a broad range of human cell lines and establish a therapeutic window.[4]

By systematically addressing these areas, the scientific community can fully elucidate the therapeutic potential of this spirovetivane sesquiterpenoid.

References

  • BenchChem. (2025). Application Notes and Protocols for In Vitro Anti-inflammatory Assay of 11R,12-Dihydroxyspirovetiv-1(10).
  • Engene, N., et al. (2022). Spirovetivane- and Eudesmane-Type Sesquiterpenoids Isolated from the Culture Media of Two Cyanobacterial Strains. Journal of Natural Products. Available at: [Link]

  • ChemBK. (2024). 11R,12-Dihydroxyspirovetiv-1(10)-en-2-one. Available at: [Link]

Sources

Safety & Regulatory Compliance

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